Ethyl (4-formylphenoxy)acetate

• CAS: 51264-69-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl (4-formylphenoxy)acetate via Williamson Ether Synthesis

Abstract

This technical guide provides a comprehensive overview of the synthesis of Ethyl (4-formylphenoxy)acetate, a valuable bifunctional molecule often utilized as a building block in the development of more complex chemical entities in the pharmaceutical and materials science sectors. The primary synthetic route detailed herein is the Williamson ether synthesis, a robust and well-established method for forming ether linkages. This document elucidates the underlying reaction mechanism, provides a detailed, field-proven experimental protocol, discusses critical process parameters, and outlines methods for the characterization and validation of the final product. It is intended for researchers, chemists, and drug development professionals seeking a thorough and practical understanding of this specific synthesis.

Introduction and Strategic Importance

Ethyl (4-formylphenoxy)acetate is a key organic intermediate characterized by two distinct functional groups: an aldehyde and an ethyl ester, connected by a phenoxy ether linkage. This dual functionality allows for orthogonal chemical modifications, making it a versatile precursor in multi-step synthetic pathways. The aldehyde group can readily participate in reactions such as reductive amination, Wittig reactions, and aldol condensations, while the ester group is amenable to hydrolysis and amidation.

The synthesis of this compound from 4-hydroxybenzaldehyde and an ethyl haloacetate is a classic example of the Williamson ether synthesis. This reaction, first reported by Alexander Williamson in 1850, remains one of the most reliable and widely used methods for preparing both symmetrical and asymmetrical ethers.[1][2]

Reaction Mechanism and Scientific Rationale

The synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2][3] The process can be dissected into two critical stages, each governed by specific chemical principles that dictate the choice of reagents and conditions.

Stage 1: Deprotonation and Nucleophile Formation

The reaction is initiated by the deprotonation of the phenolic hydroxyl group of 4-hydroxybenzaldehyde. Phenols are significantly more acidic (pKa ≈ 10) than aliphatic alcohols, allowing for the use of moderately weak bases.[4] In this protocol, anhydrous potassium carbonate (K₂CO₃) is the base of choice.

• Why Potassium Carbonate? K₂CO₃ is an ideal base for this transformation due to several factors. It is inexpensive, easy to handle (non-hygroscopic compared to NaOH), and sufficiently basic to deprotonate the phenol to form the potassium phenoxide nucleophile.[4][5] Its mildness helps to minimize potential side reactions that could occur with stronger bases like sodium hydride (NaH).[4] The phenoxide ion generated is a potent nucleophile, poised to react in the subsequent step.

Stage 2: SN2 Nucleophilic Attack

The generated phenoxide anion attacks the electrophilic α-carbon of ethyl bromoacetate. The bromine atom, being a good leaving group, is displaced in a concerted, backside attack, forming the C-O ether bond and yielding the desired product along with potassium bromide as a byproduct.[2][3]

• Choice of Electrophile: Ethyl bromoacetate is an excellent electrophile for this SN2 reaction because it features a primary carbon attached to the leaving group. Primary alkyl halides are highly preferred for Williamson ether synthesis as they minimize the competing E2 elimination reaction, which becomes significant with secondary and tertiary halides.[2][3]

• Role of the Solvent: A polar aprotic solvent is crucial for accelerating the SN2 reaction. N,N-Dimethylformamide (DMF) is an excellent choice as it effectively solvates the potassium cation, leaving the phenoxide anion relatively "naked" and highly nucleophilic.[4][6] This enhances the reaction rate significantly compared to protic solvents.

The overall reaction mechanism is depicted below.

Figure 1: Reaction Mechanism of Ethyl (4-formylphenoxy)acetate Synthesis.

Detailed Experimental Protocol

This protocol is adapted from established procedures and optimized for high yield and purity.[7]

Reagent and Equipment Summary

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
4-Hydroxybenzaldehyde	122.12	6.11 g (50 mmol)	1.0	Starting material. Ensure it is dry.
Ethyl Bromoacetate	167.00	9.19 g (6.6 mL, 55 mmol)	1.1	Alkylating agent. Handle in a fume hood.
Potassium Carbonate	138.21	10.37 g (75 mmol)	1.5	Base. Must be anhydrous.
N,N-Dimethylformamide	73.09	100 mL	-	Solvent. Use anhydrous grade.
Ethyl Acetate	88.11	~300 mL	-	For extraction.
Brine (Saturated NaCl)	-	~150 mL	-	For washing.
Anhydrous MgSO₄/Na₂SO₄	-	As needed	-	Drying agent.
Round-bottom flask (250 mL)	-	1	-	-
Magnetic stirrer/hotplate	-	1	-	-
Reflux condenser	-	1	-	-
Separatory funnel (500 mL)	-	1	-	-
Rotary evaporator	-	1	-	-

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-hydroxybenzaldehyde (6.11 g, 50 mmol) and anhydrous potassium carbonate (10.37 g, 75 mmol).

• Solvent Addition: Add 100 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.

• Reagent Addition: Begin stirring the mixture. Slowly add ethyl bromoacetate (6.6 mL, 55 mmol) to the suspension at room temperature.

• Reaction Conditions: Fit the flask with a reflux condenser and heat the reaction mixture to 80 °C using an oil bath.[7] Maintain stirring at this temperature for 4-6 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (e.g., 30:70 v/v), visualizing with a UV lamp. The disappearance of the 4-hydroxybenzaldehyde spot indicates reaction completion.

• Work-up - Quenching and Extraction:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing 200 mL of cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 100 mL).[7][8]

  • Combine the organic layers.

• Washing: Wash the combined organic phase with brine (3 x 50 mL) to remove residual DMF and inorganic salts.[7]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, often an off-white solid or oil, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield a white crystalline solid.[9]

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis.

Product Characterization and Validation

To confirm the identity and purity of the synthesized Ethyl (4-formylphenoxy)acetate, a suite of analytical techniques should be employed.

• Physical Properties: The purified product should be a white solid with a melting point in the range of 41-42 °C.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is the most definitive tool for structural confirmation. Expected signals include a triplet for the ethyl ester's CH₃ group (~1.3 ppm), a quartet for the ethyl ester's CH₂ group (~4.3 ppm), a singlet for the methylene (O-CH₂) protons (~4.7 ppm), aromatic protons as doublets in the ~7.0-8.0 ppm region, and a characteristic aldehyde proton singlet (~9.9 ppm).

  • ¹³C NMR: The carbon NMR will show distinct peaks for the aldehyde carbonyl, ester carbonyl, aromatic carbons, and aliphatic carbons, confirming the carbon skeleton.

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the key functional groups: a strong C=O stretch for the aldehyde at ~1700 cm⁻¹, a strong C=O stretch for the ester at ~1750 cm⁻¹, and C-O ether stretches around 1100-1250 cm⁻¹.

• Mass Spectrometry (MS): Mass spectral analysis should show a molecular ion peak [M]⁺ corresponding to the molecular weight of the product (208.21 g/mol ).[11]

Conclusion

The Williamson ether synthesis provides an efficient and reliable pathway to Ethyl (4-formylphenoxy)acetate from readily available starting materials. The choice of a mild base like potassium carbonate and a polar aprotic solvent like DMF is critical for achieving high yields while minimizing side reactions. This guide offers a comprehensive, scientifically-grounded protocol that, when followed with precision, enables the successful synthesis and validation of this versatile chemical intermediate, empowering further research and development in medicinal chemistry and materials science.

References

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Physical and chemical properties of Ethyl (4-formylphenoxy)acetate

An In-depth Technical Guide to Ethyl (4-formylphenoxy)acetate

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of Ethyl (4-formylphenoxy)acetate, a bifunctional organic compound of significant interest to researchers in organic synthesis and medicinal chemistry. The document details its chemical identity, physical and chemical properties, a validated synthesis protocol, and key applications. Emphasis is placed on the molecule's reactive functional groups—aldehyde, ether, and ester—which make it a versatile intermediate for the synthesis of more complex chemical entities. This guide is intended for an audience of researchers, scientists, and drug development professionals, offering both foundational data and practical, field-proven insights.

Chemical Identity and Structure

Ethyl (4-formylphenoxy)acetate is a crystalline solid at room temperature. Its structure features a central benzene ring substituted at the para positions with a formyl (aldehyde) group and an ethoxycarbonylmethoxy group. This unique arrangement of functional groups provides multiple sites for chemical modification.

• Chemical Name: Ethyl 2-(4-formylphenoxy)acetate

• CAS Number: 51264-69-8[1][2]

• Molecular Formula: C₁₁H₁₂O₄[1][2]

• Molecular Weight: 208.21 g/mol [2]

• Synonyms: 4-Formylphenoxyacetic acid ethyl ester, 4-((Carboethoxy)methoxy)benzaldehyde, 4-(Ethoxycarbonylmethoxy)benzaldehyde[1]

Caption: Chemical structure of Ethyl (4-formylphenoxy)acetate.

Physical and Physicochemical Properties

The physical properties of Ethyl (4-formylphenoxy)acetate are summarized in the table below. These properties are essential for determining appropriate solvents, reaction conditions, and storage protocols.

Property	Value	Source
Appearance	Off-white solid
Melting Point	41-42 °C	[1]
Boiling Point	328.7 °C at 760 mmHg	[1]
Density	1.169 g/cm³	[1]
Flash Point	145 °C	[1]
Solubility	Soluble in common organic solvents like DMSO.
Vapor Pressure	0.000186 mmHg at 25°C	[1]
LogP	1.441	[2]
Hydrogen Bond Acceptors	4	[1]
Hydrogen Bond Donors	0	[1]

Chemical Properties and Reactivity

The chemical behavior of Ethyl (4-formylphenoxy)acetate is dictated by its three principal functional groups: the aromatic aldehyde, the ethyl ester, and the phenoxy ether linkage. This trifecta of reactivity makes it a highly valuable and versatile building block in synthetic chemistry.

• Aldehyde Group (-CHO): The aldehyde is the most reactive site, susceptible to a wide range of transformations. It readily participates in nucleophilic additions, condensation reactions (e.g., aldol, Knoevenagel), and reductive aminations, providing a gateway to diverse molecular scaffolds.[3] It can be oxidized to the corresponding carboxylic acid or reduced to a primary alcohol, further expanding its synthetic utility.[3]

• Ester Group (-COOEt): The ethyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, (4-formylphenoxy)acetic acid. This transformation is often employed to modify solubility or to create a new reactive handle for amide bond formation or other carboxylate chemistries.

• Ether Linkage (-O-CH₂-): The ether bond is generally stable under many reaction conditions, providing a robust linker. However, its presence influences the electronic properties of the aromatic ring.

• Aromatic Ring: The benzene ring is activated by the electron-donating ether oxygen and deactivated by the electron-withdrawing aldehyde group. The para substitution pattern directs further electrophilic aromatic substitution, although the reactivity of the aldehyde typically dominates.

Synthesis Protocol: Williamson Ether Synthesis

The most common and efficient method for preparing Ethyl (4-formylphenoxy)acetate is the Williamson ether synthesis. This Sₙ2 reaction involves the nucleophilic attack of the phenoxide ion of 4-hydroxybenzaldehyde on an ethyl haloacetate electrophile.

Causality of Experimental Choices:

• Base (K₂CO₃): Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenolic hydroxyl group of 4-hydroxybenzaldehyde to form the nucleophilic phenoxide. It is preferred over stronger bases like hydroxides to minimize the risk of hydrolyzing the ethyl ester on the electrophile.

• Solvent (DMF or Acetonitrile): A polar aprotic solvent like N,N-Dimethylformamide (DMF) or acetonitrile is ideal.[1] It effectively dissolves the reactants and, by not participating in hydrogen bonding, does not solvate and stabilize the nucleophile, thus accelerating the Sₙ2 reaction rate.

• Electrophile (Ethyl Chloroacetate/Bromoacetate): Ethyl bromoacetate is often used due to the better leaving group ability of bromide compared to chloride, leading to faster reaction times.[1] However, ethyl chloroacetate can also be used, sometimes requiring slightly harsher conditions.

Detailed Experimental Protocol:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 4-hydroxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and anhydrous acetonitrile (or DMF).

• Initial Stirring: Stir the resulting suspension at room temperature for 20-30 minutes to facilitate the formation of the potassium phenoxide salt.

• Addition of Electrophile: Add ethyl bromoacetate (1.1-1.3 eq) dropwise to the stirred suspension.

• Reaction: Heat the mixture to reflux (approximately 80-82°C for acetonitrile) and maintain for 12-24 hours.[1] Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting aldehyde), cool the mixture to room temperature. Filter the mixture to remove the inorganic salts (K₂CO₃ and KBr).

• Extraction: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve the resulting residue in ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by flash column chromatography on silica gel to obtain pure Ethyl (4-formylphenoxy)acetate.

Caption: Williamson ether synthesis workflow for Ethyl (4-formylphenoxy)acetate.

Spectroscopic and Analytical Data

Technique	Expected Chemical Shifts / Frequencies	Assignment and Rationale
¹H NMR	δ ~9.9 ppm (s, 1H)δ ~7.9 ppm (d, 2H)δ ~7.1 ppm (d, 2H)δ ~4.7 ppm (s, 2H)δ ~4.3 ppm (q, 2H)δ ~1.3 ppm (t, 3H)	-CHO : Aldehyde proton, highly deshielded.Ar-H : Protons ortho to the aldehyde, deshielded.Ar-H : Protons ortho to the ether oxygen, more shielded.-O-CH₂-CO- : Methylene protons adjacent to ether and carbonyl.-O-CH₂-CH₃ : Methylene protons of the ethyl group.-CH₂-CH₃ : Methyl protons of the ethyl group.
¹³C NMR	δ ~191 ppmδ ~168 ppmδ ~164 ppmδ ~132 ppmδ ~130 ppmδ ~115 ppmδ ~65 ppmδ ~61 ppmδ ~14 ppm	-CHO : Aldehyde carbonyl carbon.-COO- : Ester carbonyl carbon.Ar-C-O : Aromatic carbon attached to ether oxygen.Ar-C-CHO : Aromatic carbon attached to aldehyde.Ar-CH : Aromatic carbons ortho to the aldehyde.Ar-CH : Aromatic carbons ortho to the ether oxygen.-O-CH₂-CO- : Methylene carbon of the acetate group.-O-CH₂-CH₃ : Methylene carbon of the ethyl group.-CH₂-CH₃ : Methyl carbon of the ethyl group.
IR (Infrared)	~2830, ~2730 cm⁻¹ (weak)~1755 cm⁻¹ (strong)~1695 cm⁻¹ (strong)~1600, ~1580 cm⁻¹~1250, ~1050 cm⁻¹ (strong)	C-H stretch of the aldehyde.C=O stretch of the aliphatic ester.[4]C=O stretch of the aromatic aldehyde.[5]C=C stretch of the aromatic ring.C-O stretch of the ether and ester groups.[4]

Note: The spectral data presented are illustrative, based on typical chemical shifts and absorption frequencies for the respective functional groups.[5][6][7] Actual experimental values may vary slightly depending on the solvent and instrument used.

Applications in Research and Development

Ethyl (4-formylphenoxy)acetate serves as a crucial intermediate in the synthesis of a wide range of target molecules, particularly within the pharmaceutical and materials science sectors. Its utility stems from its bifunctional nature, allowing for sequential or orthogonal chemical modifications.

• Drug Discovery: Benzaldehyde derivatives are foundational building blocks for numerous active pharmaceutical ingredients (APIs).[3] The aldehyde group can be converted into various heterocycles, which are common motifs in drug molecules.[8] For instance, it can be used in the synthesis of chalcones, benzimidazoles, or other complex ring systems with potential biological activities.[8] The ester and ether functionalities allow for the modulation of pharmacokinetic properties such as lipophilicity and metabolic stability.[3]

• Ligand Synthesis: The molecule is a precursor for designing ligands for catalysis or molecular recognition. The aldehyde can be transformed into imines, amines, or other coordinating groups, while the ester can be hydrolyzed and used to attach the ligand to a solid support or another molecular fragment.

• Materials Science: It can be used in the synthesis of specialized polymers and porphyrins. The reactive aldehyde allows for incorporation into polymer backbones or for post-polymerization modification.[1]

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed when handling Ethyl (4-formylphenoxy)acetate.

• General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly after handling.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible substances such as strong oxidizing agents.

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Inhalation: Move to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

This information is a summary. Always consult the full Safety Data Sheet (SDS) from the supplier before use.

References

• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• SpectraBase. (n.d.). Ethyl (4-bromo-2-formylphenoxy)acetate - Optional[13C NMR]. Retrieved from [Link]

• SpectraBase. (n.d.). ethyl (2-bromo-6-ethoxy-4-formylphenoxy)acetate - Optional[1H NMR]. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for RSC Advances. Retrieved from [Link]

• University of Birmingham. (n.d.). Spectra of ethyl acetate. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the Preparation of 2,3-Diphenyl-2H-azirine. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• ResearchGate. (n.d.). 13C n.m.r. chemical shift data (6) for model compounds and for (1). Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• Michigan State University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 2-(2-formylphenoxy)acetate. PubChem. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Chemsrc. (n.d.). ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

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An In-depth Technical Guide to Ethyl (4-formylphenoxy)acetate

Executive Summary

Ethyl (4-formylphenoxy)acetate, holding the CAS Number 51264-69-8, is a bifunctional organic molecule of significant interest in the fields of medicinal chemistry and advanced organic synthesis. Its structure uniquely combines a reactive aldehyde group and an ester moiety, interconnected by a stable phenoxy ether linkage. This guide offers a comprehensive technical overview intended for researchers, scientists, and professionals in drug development. We will explore its core physicochemical properties, detail a robust and reproducible synthesis protocol via the Williamson ether synthesis, provide a thorough spectroscopic characterization, discuss its chemical reactivity and applications, and outline essential safety and handling procedures. The methodologies and data presented herein are grounded in established chemical principles and supported by authoritative references to ensure scientific integrity and practical utility.

Introduction: The Molecular Architecture and Its Significance

Ethyl (4-formylphenoxy)acetate is a crystalline solid at room temperature, appearing as an off-white to white powder.[1] Its molecular structure is centered around a para-substituted benzene ring. One substituent is a formyl group (-CHO), a versatile chemical handle for a multitude of transformations such as reductive aminations, Wittig reactions, and oxidations. The other substituent is an ethoxycarbonylmethoxy group (-OCH₂COOCH₂CH₃), which introduces an ester functionality that can be hydrolyzed to a carboxylic acid or used in various condensation reactions.

This dual functionality makes it a valuable building block, particularly in the synthesis of more complex molecules with potential therapeutic applications. The aldehyde can serve as an anchor point for building side chains or linking to other molecular scaffolds, while the ester can be modified to modulate properties like solubility or to act as a prodrug moiety. Its commercial availability indicates a stable position in the fine chemicals market for research and development purposes.[2]

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's properties is fundamental to its effective application in research. The key physicochemical and computational data for Ethyl (4-formylphenoxy)acetate are summarized below, compiled from various chemical databases and supplier information.

Table 1: Physicochemical Properties

Property	Value	Source(s)
CAS Number	51264-69-8	[3][4][5]
Molecular Formula	C₁₁H₁₂O₄	[2][3][4]
Molecular Weight	208.21 g/mol	[3][4][6]
Melting Point	35-37 °C; 41-42 °C	[2][5]
Boiling Point	328.7 °C at 760 mmHg; 130-135 °C at 0.2 Torr	[2][5]
Density	1.169 g/cm³	[2][7]
Appearance	Off-white solid	[1]
Solubility	Soluble in ethanol, ether, acetone, ethyl acetate	[8]
Flash Point	145 °C	[2][7]
LogP	1.44 - 1.6	[2][4][6]
Hydrogen Bond Acceptors	4	[2][4]
Hydrogen Bond Donors	0	[2][4]
Rotatable Bonds	5-6	[2][4]

Note: Variations in reported melting points can arise from differences in purity or measurement conditions.

Synthesis and Purification: A Validated Protocol

The most common and efficient method for synthesizing Ethyl (4-formylphenoxy)acetate is the Williamson ether synthesis . This classic Sɴ2 reaction involves the nucleophilic attack of a phenoxide ion on an alkyl halide.[9][10] In this specific case, the phenoxide is generated from 4-hydroxybenzaldehyde, and the electrophile is ethyl bromoacetate.

Causality in Experimental Design

• Choice of Base: Anhydrous potassium carbonate (K₂CO₃) is the base of choice. It is strong enough to deprotonate the phenolic hydroxyl group of 4-hydroxybenzaldehyde, which is more acidic than an aliphatic alcohol, but it is not so strong as to promote side reactions involving the ester or aldehyde functionalities.[11] Its insolubility in the solvent drives the reaction forward by removing the product KBr from the equilibrium.

• Choice of Solvent: Anhydrous N,N-Dimethylformamide (DMF) is an ideal solvent for this reaction. As a polar aprotic solvent, it effectively solvates the potassium cation, leaving the phenoxide anion relatively "naked" and highly nucleophilic, thereby accelerating the Sɴ2 reaction rate.[11][12] Its high boiling point also allows the reaction to be conducted at elevated temperatures to ensure a reasonable reaction rate.

• Reaction Temperature: Heating the reaction to 80 °C provides sufficient thermal energy to overcome the activation barrier of the Sɴ2 reaction without causing decomposition of the reactants or products.[11][13]

• Workup Strategy: The workup is designed to efficiently separate the product from the solvent, excess reagents, and salts. Dilution with ethyl acetate followed by washing with brine removes the high-boiling DMF and inorganic salts.[11][14] Drying with anhydrous sodium sulfate removes residual water before solvent evaporation.

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis and purification of Ethyl (4-formylphenoxy)acetate.

Step-by-Step Laboratory Protocol

This protocol is adapted from general procedures for analogous compounds.[11]

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-hydroxybenzaldehyde (1.0 eq).

  • Add anhydrous N,N-dimethylformamide (DMF) to dissolve the starting material (approx. 5-10 mL per gram of aldehyde).

  • Add anhydrous potassium carbonate (2.0 eq) to the solution.

  • Stir the resulting suspension vigorously at room temperature for 15-20 minutes to facilitate the formation of the potassium phenoxide salt.

  • Add ethyl bromoacetate (1.2 eq) dropwise to the mixture.

• Reaction Execution:

  • Heat the reaction mixture to 80 °C in an oil bath.

  • Maintain this temperature and continue stirring for 4-6 hours.

  • Monitor the reaction's progress by Thin-Layer Chromatography (TLC), eluting with a mixture like 3:1 Hexanes:Ethyl Acetate. The disappearance of the 4-hydroxybenzaldehyde spot indicates completion.

• Workup and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (approx. 3 times the volume of DMF used).

  • Transfer the mixture to a separatory funnel and wash it thoroughly with brine (saturated NaCl solution) three times to remove the DMF.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure compound.

Spectroscopic Characterization

Structural confirmation is achieved through a combination of spectroscopic techniques. The expected data are outlined below.

Table 2: Key Spectroscopic Data

Technique	Expected Chemical Shifts / Peaks	Assignment
¹H NMR	δ ~ 9.9 ppm (s, 1H)δ ~ 7.8 ppm (d, 2H)δ ~ 7.0 ppm (d, 2H)δ ~ 4.7 ppm (s, 2H)δ ~ 4.3 ppm (q, 2H)δ ~ 1.3 ppm (t, 3H)	Aldehyde proton (-CHO)Aromatic protons ortho to -CHOAromatic protons ortho to etherMethylene protons (-OCH₂CO-)Ethyl methylene (-OCH₂CH₃)Ethyl methyl (-OCH₂CH₃)
¹³C NMR	δ ~ 191 ppmδ ~ 168 ppmδ ~ 163 ppmδ ~ 132 ppmδ ~ 131 ppmδ ~ 115 ppmδ ~ 65 ppmδ ~ 61 ppmδ ~ 14 ppm	Aldehyde carbon (C=O)Ester carbon (C=O)Aromatic C-OAromatic C-CHOAromatic CH (ortho to -CHO)Aromatic CH (ortho to ether)Methylene carbon (-OCH₂CO-)Ethyl methylene (-OCH₂CH₃)Ethyl methyl (-OCH₂CH₃)
IR (Infrared)	~ 1760 cm⁻¹ (strong)~ 1690 cm⁻¹ (strong)~ 1600, 1580 cm⁻¹~ 1250-1200 cm⁻¹	Ester C=O stretchAldehyde C=O stretchAromatic C=C stretchAryl-Alkyl Ether C-O stretch
Mass Spec (MS)	m/z = 208.07 (M⁺)	Molecular Ion Peak

Note: NMR shifts are approximate and can vary based on the solvent used.[15] Data is predicted based on the structure and typical values for similar functional groups.

Chemical Reactivity and Synthetic Applications

The synthetic utility of Ethyl (4-formylphenoxy)acetate stems from the orthogonal reactivity of its two primary functional groups.

Reactivity of the Aldehyde Group

The formyl group is an electrophilic center that readily undergoes nucleophilic addition. This enables a wide array of transformations:

• Reductive Amination: Reaction with a primary or secondary amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form secondary or tertiary amines, respectively. This is a cornerstone reaction in medicinal chemistry for building diversity.

• Wittig Reaction: Reaction with a phosphonium ylide to form an alkene, allowing for carbon-carbon bond formation and extension of the molecular framework.

• Oxidation: Can be oxidized to the corresponding carboxylic acid (4-(ethoxycarbonylmethoxy)benzoic acid) using mild oxidizing agents like sodium chlorite.

• Condensation Reactions: Can participate in Knoevenagel or Henry reactions with active methylene compounds or nitroalkanes.[2]

Reactivity of the Ester Group

The ester group can be modified, typically after transformations on the more reactive aldehyde have been completed.

• Hydrolysis: Saponification with a base (e.g., NaOH) followed by acidification will yield the corresponding carboxylic acid, (4-formylphenoxy)acetic acid. This introduces a new functional group that can be used for amide bond formation or to improve aqueous solubility.

• Transesterification: Reaction with a different alcohol under acidic or basic conditions can swap the ethyl group for another alkyl group.

Diagram 2: Key Synthetic Transformations

Caption: Potential synthetic pathways originating from Ethyl (4-formylphenoxy)acetate.

Safety and Handling

As a laboratory chemical, Ethyl (4-formylphenoxy)acetate must be handled with appropriate care.

• Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[1][3] Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust or fumes.[3]

• Handling: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling. Keep away from sources of ignition and incompatible materials such as strong oxidizing agents.[1][3]

• Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[3][16] For long-term storage, keeping it under a nitrogen atmosphere is recommended.[4]

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

  • Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[3]

  • Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

Conclusion

Ethyl (4-formylphenoxy)acetate is a synthetically versatile and valuable building block for chemical research and drug discovery. Its well-defined reactivity, enabled by the presence of both an aldehyde and an ester group, allows for structured and predictable synthetic strategies. The robust Williamson ether synthesis protocol detailed in this guide provides a reliable method for its preparation. By understanding its properties, synthesis, and reactivity, researchers can effectively leverage this compound to construct novel and complex molecular architectures for a wide range of scientific applications.

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• BenchChem. (2025). An In-depth Technical Guide to the Formation of Ethyl 2-(2-bromo-6-formylphenoxy)acetate.
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• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

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• Wiley SpectraBase. (n.d.). Ethyl (4-bromo-2-formylphenoxy)acetate [13C NMR].
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• Bahtera Adi Jaya. (2023, November 1). Ethyl Acetate in Pharmaceuticals: A Solvent with Precise Purpose. Retrieved from [Link]

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Solubility of Ethyl (4-formylphenoxy)acetate in common organic solvents

An In-depth Technical Guide to the Solubility of Ethyl (4-formylphenoxy)acetate in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility of Ethyl (4-formylphenoxy)acetate, a key intermediate in various synthetic pathways. The document begins with a theoretical framework, leveraging the physicochemical properties of the compound to predict its solubility in a range of common organic solvents based on the "like dissolves like" principle. A detailed, step-by-step experimental protocol for the quantitative determination of solubility is then presented, designed to be a self-validating system for researchers. This guide is intended for scientists and professionals in drug development and chemical research, offering both predictive insights and practical methodologies for handling this compound.

Introduction

Overview of Ethyl (4-formylphenoxy)acetate

Ethyl (4-formylphenoxy)acetate, with the CAS number 51264-69-8, is an organic compound with the molecular formula C₁₁H₁₂O₄ and a molecular weight of 208.21 g/mol .[1][2][3] Its structure features a central benzene ring substituted with an ethyl acetate group and a formyl (aldehyde) group, positioning it as a versatile building block in organic synthesis. The presence of both an ester and an aldehyde functional group allows for a variety of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

Importance in Pharmaceutical and Chemical Research

The unique arrangement of functional groups in Ethyl (4-formylphenoxy)acetate makes it a precursor in the development of various pharmaceutical compounds and fine chemicals. The aldehyde can undergo reactions such as reductive amination, Wittig reactions, and aldol condensations, while the ester can be hydrolyzed to the corresponding carboxylic acid or participate in transesterification reactions. Understanding its solubility is paramount for designing efficient reaction conditions, purification protocols (such as crystallization), and formulation strategies.

Scope and Purpose of this Guide

The primary objective of this guide is to provide a thorough understanding of the solubility characteristics of Ethyl (4-formylphenoxy)acetate in common organic solvents. This document will:

• Analyze the physicochemical properties of the molecule to predict its solubility.

• Present a detailed and robust experimental protocol for the quantitative determination of its solubility.

• Offer a framework for the presentation and interpretation of solubility data.

This guide is designed to be a practical resource for laboratory researchers, process chemists, and formulation scientists.

Theoretical Framework for Solubility

Physicochemical Properties of Ethyl (4-formylphenoxy)acetate

A foundational understanding of the physicochemical properties of Ethyl (4-formylphenoxy)acetate is essential for predicting its solubility.

Property	Value	Source
Molecular Formula	C₁₁H₁₂O₄	[1][3]
Molecular Weight	208.21 g/mol	[1][2][3]
Melting Point	41-42 °C	[1]
LogP	1.441	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	4	[1]
Polar Surface Area (PSA)	52.60 Ų	[1]

The LogP value of 1.441 suggests a moderate lipophilicity. The molecule has no hydrogen bond donors but possesses four hydrogen bond acceptors (the two oxygen atoms of the ester group and the oxygen atom of the ether linkage and the aldehyde group), indicating its potential to interact with protic solvents.[1] The polar surface area of 52.60 Ų further points towards a degree of polarity.

Principle of "Like Dissolves Like": A Predictive Analysis

The adage "like dissolves like" is a cornerstone of solubility prediction.[4][5] It posits that a solute will dissolve best in a solvent that has a similar polarity.

Ethyl (4-formylphenoxy)acetate can be classified as a polar molecule due to the presence of the ester, ether, and aldehyde functional groups. These groups create dipoles within the molecule. The four hydrogen bond acceptor sites allow for interactions with protic solvents (e.g., alcohols) and other polar solvents.

The molecule consists of a nonpolar aromatic ring and more polar functional groups. This dual character suggests that it will have limited solubility in highly nonpolar solvents like hexane and better solubility in solvents of intermediate to high polarity.

Predicted Solubility in Common Organic Solvents (Qualitative)

Based on the principles discussed, a qualitative prediction of solubility can be made:

• High Solubility: Expected in polar aprotic solvents like acetone, ethyl acetate, and dichloromethane, and in polar protic solvents like ethanol and methanol. These solvents can engage in dipole-dipole interactions and, in the case of alcohols, hydrogen bonding with the acceptor sites on the molecule.

• Moderate Solubility: Expected in solvents of intermediate polarity such as toluene.

• Low Solubility: Expected in nonpolar solvents like hexane and cyclohexane.

• Water Solubility: Due to the absence of hydrogen bond donors and the presence of a significant nonpolar aromatic core, the solubility in water is expected to be low.

Experimental Determination of Solubility

To obtain quantitative solubility data, a systematic experimental approach is necessary. The isothermal equilibrium solubility method is a reliable technique.[6][7]

Materials and Equipment

• Ethyl (4-formylphenoxy)acetate (purity >98%)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Centrifuge

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

• Syringe filters (0.45 µm)

Step-by-Step Experimental Protocol for Isothermal Equilibrium Solubility Measurement

This protocol is designed to establish equilibrium between the solid solute and the solvent at a constant temperature.

• Add Excess Solute: Add an excess amount of Ethyl (4-formylphenoxy)acetate to a series of vials, each containing a known volume of a different organic solvent.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker set to the desired temperature (e.g., 25 °C). Shake the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for a few hours to allow the excess solid to settle. For solvents where sedimentation is slow, centrifugation can be used to separate the solid and liquid phases.

• Sample Collection: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed pipette to avoid premature crystallization. Immediately filter the sample through a syringe filter into a pre-weighed volumetric flask.

The concentration of Ethyl (4-formylphenoxy)acetate in the filtered supernatant can be determined using a suitable analytical method.[8][9]

Using UV-Vis Spectroscopy:

• Prepare Standard Solutions: Prepare a series of standard solutions of known concentrations of Ethyl (4-formylphenoxy)acetate in the solvent of interest.

• Generate Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus concentration.

• Measure Sample Absorbance: Dilute the collected saturated solution to a concentration that falls within the linear range of the calibration curve and measure its absorbance.

• Calculate Concentration: Use the calibration curve to determine the concentration of the diluted sample and then calculate the concentration of the original saturated solution.

Using HPLC:

• Develop an HPLC Method: Develop a suitable HPLC method (e.g., reverse-phase with a C18 column) to separate and quantify Ethyl (4-formylphenoxy)acetate.

• Generate Calibration Curve: Prepare and run a series of standard solutions to generate a calibration curve of peak area versus concentration.

• Analyze Sample: Inject a known volume of the diluted saturated solution into the HPLC system.

• Calculate Concentration: Determine the concentration from the peak area using the calibration curve.

Self-Validating Systems and Quality Control

To ensure the trustworthiness of the results, the following measures should be implemented:

• Equilibrium Confirmation: Take samples at different time points (e.g., 24, 36, and 48 hours) to confirm that the concentration is no longer changing, indicating that equilibrium has been reached.

• Triplicate Measurements: Perform all experiments in triplicate to assess the precision of the results.

• Blank Samples: Analyze blank solvent samples to ensure that there are no interfering substances.

• Purity of Solute: Verify the purity of the Ethyl (4-formylphenoxy)acetate using techniques like NMR or melting point determination.

Data Presentation and Interpretation (with Hypothetical Data)

The quantitative solubility data should be presented in a clear and organized manner.

Quantitative Solubility Data Table (Hypothetical Data at 25 °C)

Solvent	Polarity Index (P')	Solubility ( g/100 mL)
Hexane	0.1	< 0.1
Toluene	2.4	5.2
Dichloromethane	3.1	35.8
Ethyl Acetate	4.4	48.5
Acetone	5.1	55.2
Ethanol	5.2	25.6
Methanol	6.6	18.9
Water	10.2	< 0.05

Interpretation of Results

The hypothetical data aligns with the theoretical predictions. The solubility is highest in polar aprotic solvents like acetone and ethyl acetate, where strong dipole-dipole interactions can occur. The solubility in alcohols (ethanol and methanol) is also significant, facilitated by hydrogen bonding with the acceptor sites on the solute. As expected, the solubility is very low in the nonpolar solvent hexane and in water.

Factors Influencing Solubility

• Temperature: Generally, the solubility of a solid in a liquid increases with temperature.

• Solvent Polarity: As demonstrated, this is a key factor.

• Purity of Solute and Solvent: Impurities can affect solubility.

Visualization of Concepts

Molecular Structure and Polarity Diagram

Caption: Molecular structure of Ethyl (4-formylphenoxy)acetate highlighting polar and nonpolar regions.

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of solubility.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of Ethyl (4-formylphenoxy)acetate. By combining theoretical predictions based on its physicochemical properties with a detailed experimental protocol, researchers are equipped to both estimate and quantitatively determine its solubility in a variety of common organic solvents. This knowledge is critical for the effective use of this versatile compound in research and development, enabling optimized reaction conditions, efficient purification processes, and informed formulation design.

References

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• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds?. YouTube. Retrieved from [Link]

• Unknown. (2023, August 31). Solubility of Organic Compounds.

• PubChem. (2025, December 27). Acetic acid, 2-fluoro-2-(4-formylphenoxy)-, ethyl ester. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• Unknown. (n.d.). III Analytical Methods.

• Eurofins. (2021, May 24). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

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• Unknown. (n.d.). Ethyl Acetate Solvent Properties.

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Ethyl (4-formylphenoxy)acetate: A Versatile Scaffold for Medicinal Chemistry Exploration

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Ethyl (4-formylphenoxy)acetate stands as a compelling, yet underexplored, bifunctional molecule at the intersection of two pharmacologically significant classes: benzaldehydes and phenoxyacetic acids. This technical guide provides a comprehensive overview of its synthesis, chemical properties, and, most importantly, its potential applications in medicinal chemistry. By dissecting the known biological activities of its core moieties, we delineate a strategic roadmap for investigating this compound as a promising scaffold for the development of novel therapeutics. This document serves as a foundational resource, offering detailed experimental protocols for synthesis and hypothetical in-vitro screening cascades to empower researchers in unlocking the therapeutic potential of Ethyl (4-formylphenoxy)acetate and its derivatives.

Introduction: The Medicinal Chemistry Rationale

In the landscape of drug discovery, the strategic combination of well-established pharmacophores into a single molecular entity offers a powerful approach to generating novel therapeutic agents. Ethyl (4-formylphenoxy)acetate (EFP) is a prime exemplar of this concept. It elegantly marries the reactive aldehyde functionality of benzaldehyde with the versatile backbone of a phenoxyacetic acid derivative.

The benzaldehyde moiety is a cornerstone in pharmaceutical synthesis, serving as a precursor to a wide array of therapeutic agents, including antibiotics, anticonvulsants, and anti-inflammatory drugs[1]. Its aldehyde group is a versatile chemical handle for various organic transformations, enabling the construction of complex molecular architectures[2].

Concurrently, the phenoxyacetic acid scaffold is present in numerous drugs with diverse pharmacological activities, such as antibacterial, anti-inflammatory, anticonvulsant, and antihypertensive properties[3]. Derivatives of phenoxyacetic acid are known to interact with various biological targets, and their pharmacokinetic properties can be readily modulated through chemical modification[4].

The combination of these two moieties in Ethyl (4-formylphenoxy)acetate presents a unique opportunity for developing bifunctional molecules with potentially novel or enhanced biological activities. The aldehyde can act as a reactive center for forming Schiff bases or other covalent bonds with biological targets, while the phenoxyacetate portion can provide a scaffold for non-covalent interactions and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

This guide will explore the untapped potential of EFP, providing the necessary technical details to stimulate and guide further research into its medicinal chemistry applications.

Physicochemical Properties of Ethyl (4-formylphenoxy)acetate

A thorough understanding of a compound's physicochemical properties is fundamental to its development as a drug candidate. Below is a summary of the key properties of Ethyl (4-formylphenoxy)acetate.

Property	Value	Reference(s)
CAS Number	51264-69-8	[5][6]
Molecular Formula	C₁₁H₁₂O₄	[5][6]
Molecular Weight	208.21 g/mol	[5][6]
Melting Point	41-42 °C	[5]
Boiling Point	328.7 °C at 760 mmHg	[5]
Density	1.169 g/cm³	[5]
LogP	1.441	[5]
Hydrogen Bond Donors	0	[5]
Hydrogen Bond Acceptors	4	[5]
Rotatable Bonds	6	[5]

These properties suggest that Ethyl (4-formylphenoxy)acetate possesses favorable drug-like characteristics, including a relatively low molecular weight and a LogP value within the range for good oral bioavailability.

Synthesis of Ethyl (4-formylphenoxy)acetate

The most common and efficient method for synthesizing Ethyl (4-formylphenoxy)acetate is the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a haloacetate by a phenoxide ion.

Reaction Scheme

Caption: Williamson ether synthesis of Ethyl (4-formylphenoxy)acetate.

Detailed Experimental Protocol

This protocol is adapted from general procedures for the synthesis of similar phenoxyacetate esters[7].

Materials and Reagents:

• 4-Hydroxybenzaldehyde

• Ethyl bromoacetate

• Anhydrous Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 4-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 20-30 minutes to facilitate the formation of the phenoxide.

• Add ethyl bromoacetate (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield Ethyl (4-formylphenoxy)acetate as a solid.

Potential Medicinal Chemistry Applications

While direct biological data for Ethyl (4-formylphenoxy)acetate is scarce in the public domain, a strong case for its potential applications can be built upon the extensive research into its constituent chemical classes.

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An In-depth Technical Guide to Ethyl (4-formylphenoxy)acetate: A Versatile Bifunctional Building Block in Modern Organic Synthesis

Abstract

Ethyl (4-formylphenoxy)acetate is a uniquely versatile bifunctional molecule that has emerged as a pivotal building block in contemporary organic synthesis. Possessing both an electrophilic aldehyde and a readily transformable ester functional group, it offers a strategic platform for the construction of a diverse array of complex molecular architectures. This guide provides an in-depth exploration of its synthesis, physicochemical properties, and reactivity. We will delve into the causality behind experimental choices for its preparation and subsequent transformations, offering field-proven insights for researchers, chemists, and professionals in drug development. Detailed protocols, mechanistic considerations, and applications in the synthesis of high-value compounds, including pharmaceutical intermediates and advanced materials, are presented.

Introduction and Strategic Importance

In the landscape of organic synthesis, the strategic value of a building block is often defined by its functional group tolerance, predictable reactivity, and the synthetic avenues it opens. Ethyl (4-formylphenoxy)acetate, with CAS Number 51264-69-8, excels in these areas.[1][2] Its structure features a phenoxyacetic acid ethyl ester moiety, which provides a stable backbone, and a para-substituted benzaldehyde group.

The aldehyde functionality serves as a versatile handle for carbon-carbon and carbon-heteroatom bond formation through reactions such as Wittig olefination, Knoevenagel condensation, reductive amination, and Henry reactions. Simultaneously, the ethyl ester group can be hydrolyzed to the corresponding carboxylic acid, converted to amides, or undergo transesterification, providing a secondary point for molecular elaboration. This orthogonal reactivity allows for sequential, controlled modifications, making it a highly sought-after intermediate in multi-step syntheses.

Physicochemical and Spectroscopic Profile

A thorough understanding of a building block's physical and chemical properties is fundamental to its effective use in synthesis. The key properties of Ethyl (4-formylphenoxy)acetate are summarized below.

Property	Value	Source
CAS Number	51264-69-8	[1][2]
Molecular Formula	C₁₁H₁₂O₄	[1][2]
Molecular Weight	208.21 g/mol	[1][2]
Appearance	Off-white solid	[3]
Melting Point	41-42 °C	[1]
Boiling Point	328.7 °C at 760 mmHg	[1][4]
Density	1.169 g/cm³	[1][4]
Flash Point	145 °C	[1][4]
Solubility	Soluble in most organic solvents	[5]
Canonical SMILES	CCOC(=O)COC1=CC=C(C=C1)C=O	[1]

Spectroscopic data is consistent with its structure, typically showing characteristic ¹H NMR signals for the aromatic protons, the aldehyde proton (~9.8-10.0 ppm), the methylene protons of the acetate group, and the ethyl ester protons. The ¹³C NMR spectrum will display distinct peaks for the carbonyl carbons of the aldehyde and ester, as well as the aromatic carbons.[6]

Synthesis: A Validated Protocol

The most reliable and common method for preparing Ethyl (4-formylphenoxy)acetate is via a Williamson ether synthesis. This approach is favored for its high yield, operational simplicity, and use of readily available starting materials.

Synthetic Scheme

The reaction involves the O-alkylation of 4-hydroxybenzaldehyde with ethyl bromoacetate using a weak base, typically potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

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Introduction: The Strategic Importance of Ethyl (4-formylphenoxy)acetate

An In-Depth Technical Guide to the Reactivity of the Aldehyde Group in Ethyl (4-formylphenoxy)acetate

Ethyl (4-formylphenoxy)acetate is a bifunctional organic molecule that serves as a valuable building block in medicinal chemistry and materials science. Its structure incorporates an aromatic aldehyde (formyl group) and an ethyl ester linked by a phenoxy bridge. This arrangement provides two distinct points for chemical modification, but it is the aldehyde group that offers a gateway to a vast array of synthetic transformations. The electrophilic carbon of the formyl group, influenced by the electron-donating nature of the phenoxy ether and the overall aromatic system, exhibits a nuanced reactivity profile.

This guide provides a comprehensive exploration of the aldehyde's reactivity in Ethyl (4-formylphenoxy)acetate. We will delve into the mechanistic underpinnings of its key transformations, present field-proven experimental protocols, and discuss the strategic considerations that guide the choice of reaction pathways in the context of complex molecule synthesis and drug discovery.[1][2]

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and spectral properties is fundamental to its effective use. The data below has been consolidated from various chemical databases.

Property	Value	Source
Molecular Formula	C₁₁H₁₂O₄	[3][4]
Molecular Weight	208.21 g/mol	[3][4]
Melting Point	41-42 °C	[3]
Boiling Point	328.7°C at 760 mmHg	[3]
Appearance	White to off-white solid
CAS Number	51264-69-8	[3][4]
¹H NMR Signal (Aldehyde)	~9.88 ppm (s, 1H)	[5]
¹³C NMR Signal (Aldehyde)	~190.9 ppm	[5]

Core Reactivity Pathways of the Aldehyde Group

The formyl group is characterized by a polarized carbon-oxygen double bond, rendering the carbon atom highly electrophilic and susceptible to attack by nucleophiles. This intrinsic reactivity is the foundation for several critical carbon-carbon and carbon-heteroatom bond-forming reactions.

Caption: Key reactivity pathways of the aldehyde group.

Condensation Reactions: Building Molecular Complexity

Condensation reactions are powerful tools for forming new carbon-carbon double bonds, enabling the extension of molecular scaffolds.

The Wittig reaction is an indispensable method for converting aldehydes into alkenes with high regioselectivity.[6] The reaction involves a phosphonium ylide, which acts as a carbon nucleophile. The key to this reaction's utility is the irreversible formation of a highly stable triphenylphosphine oxide byproduct, which drives the reaction to completion.[7][8]

Mechanistic Insight: The reaction proceeds via the nucleophilic attack of the ylide on the aldehyde's carbonyl carbon, forming a betaine intermediate which then collapses to a four-membered oxaphosphetane ring.[6] This ring subsequently fragments to yield the alkene and triphenylphosphine oxide.[8][9] The stereochemical outcome (E vs. Z alkene) is largely dependent on the stability of the ylide used.[9]

Caption: Simplified workflow of the Wittig Reaction mechanism.

Protocol: Synthesis of Ethyl (4-(2-ethoxy-2-oxoethyl)phenoxy)acetate via Wittig Reaction

This protocol describes the reaction of Ethyl (4-formylphenoxy)acetate with a stabilized ylide, (triphenylphosphoranylidene)acetate, to yield an α,β-unsaturated ester.

• Materials:

  • Ethyl (4-formylphenoxy)acetate (1.0 eq)

  • Ethyl (triphenylphosphoranylidene)acetate (1.1 eq)

  • Toluene (anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethyl acetate and Hexanes for chromatography

• Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add Ethyl (4-formylphenoxy)acetate and ethyl (triphenylphosphoranylidene)acetate.

  • Add anhydrous toluene to dissolve the reagents.

  • Heat the mixture to reflux (approx. 110°C) and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

  • Remove the toluene under reduced pressure.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.[10]

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the desired alkene.

The Knoevenagel condensation involves the reaction of the aldehyde with a compound containing an "active methylene" group (a CH₂ group flanked by two electron-withdrawing groups, Z-CH₂-Z), catalyzed by a weak base.[11][12] This reaction is exceptionally useful for synthesizing electron-deficient alkenes.

Mechanistic Insight: A weak base, such as piperidine or an amine salt, deprotonates the active methylene compound to form a stabilized carbanion (enolate).[13] This nucleophile then attacks the aldehyde. The resulting intermediate readily undergoes dehydration (elimination of water) to produce the final α,β-unsaturated product, often driven by the formation of a conjugated system.

Protocol: Synthesis of Ethyl 2-(4-(2,2-dicyanovinyl)phenoxy)acetate

• Materials:

  • Ethyl (4-formylphenoxy)acetate (1.0 eq)

  • Malononitrile (1.05 eq)

  • Piperidine (catalytic amount, ~0.1 eq)

  • Ethanol

• Procedure:

  • Dissolve Ethyl (4-formylphenoxy)acetate and malononitrile in ethanol in a round-bottom flask.

  • Add a catalytic amount of piperidine to the solution.

  • Stir the reaction mixture at room temperature. A precipitate often forms as the reaction proceeds.

  • Monitor the reaction by TLC until the starting aldehyde is consumed.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the collected solid with cold ethanol to remove residual impurities.

  • Dry the product under vacuum. Further purification is often not necessary due to the high crystallinity of the product.

Reductive Amination: A Cornerstone of Medicinal Chemistry

Reductive amination is a highly efficient method for forming carbon-nitrogen bonds. It is one of the most widely used reactions in drug discovery for introducing amine functionalities. The process involves two stages: the initial formation of an imine or iminium ion, followed by its in-situ reduction.

Mechanistic Insight: The aldehyde first reacts with a primary or secondary amine to form a hemiaminal intermediate, which then dehydrates to form an imine (for primary amines) or an iminium ion (for secondary amines). A mild reducing agent, present in the same pot, selectively reduces the C=N double bond to the corresponding amine. The choice of reducing agent is critical; it must be mild enough not to reduce the starting aldehyde but potent enough to reduce the imine intermediate. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reagent for this purpose due to its mildness and tolerance of slightly acidic conditions which favor imine formation.[14]

Caption: Workflow for one-pot reductive amination.

Protocol: Synthesis of Ethyl (4-((benzylamino)methyl)phenoxy)acetate

• Materials:

  • Ethyl (4-formylphenoxy)acetate (1.0 eq)

  • Benzylamine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic acid (catalytic, 1-2 drops)

  • Saturated aqueous NaHCO₃

  • Anhydrous Na₂SO₄

• Procedure:

  • To a flask, add Ethyl (4-formylphenoxy)acetate, benzylamine, and DCE.

  • Stir the mixture for 20-30 minutes at room temperature to allow for initial imine formation. A catalytic amount of acetic acid can be added to facilitate this step.

  • Add sodium triacetoxyborohydride in portions to control any effervescence.

  • Stir the reaction at room temperature and monitor by TLC. The reaction is typically complete within 2-12 hours.

  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product via flash column chromatography to afford the target secondary amine.

Oxidation and Reduction: Interconversion of Oxidation States

Standard transformations of the aldehyde group include its oxidation to a carboxylic acid and its reduction to a primary alcohol.

• Oxidation: The formyl group can be readily oxidized to a carboxylic acid. A common and effective method is the Pinnick oxidation, which uses sodium chlorite (NaClO₂) buffered with a mild acid. This method is highly chemoselective for aldehydes. Oxone is another eco-friendly option.[15]

  • Product: (4-(ethoxycarbonylmethoxy)phenyl)acetic acid.

• Reduction: The aldehyde is easily reduced to the corresponding primary alcohol using mild reducing agents like sodium borohydride (NaBH₄) in an alcoholic solvent (e.g., methanol or ethanol). This reduction is typically fast, clean, and high-yielding.

  • Product: Ethyl (4-(hydroxymethyl)phenoxy)acetate.[16]

Conclusion: A Versatile Synthetic Hub

The aldehyde group of Ethyl (4-formylphenoxy)acetate is a versatile functional handle that enables a vast range of chemical transformations. From the construction of complex carbon skeletons via condensation reactions to the introduction of critical amine pharmacophores through reductive amination, its reactivity is central to its role as a key intermediate in drug discovery and materials science.[2][17] The protocols and mechanistic insights provided in this guide serve as a foundational framework for scientists to harness the full synthetic potential of this valuable building block.

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Stability and storage conditions for Ethyl (4-formylphenoxy)acetate

An In-depth Technical Guide to the Stability and Storage of Ethyl (4-formylphenoxy)acetate

Introduction: Understanding Ethyl (4-formylphenoxy)acetate

Ethyl (4-formylphenoxy)acetate, a bifunctional organic molecule, serves as a critical building block in advanced chemical synthesis, particularly in the development of pharmaceutical intermediates and complex organic materials. Its structure incorporates an aromatic aldehyde, an ether linkage, and an ethyl ester, bestowing upon it a versatile reactivity profile. However, these same functional groups are the focal points for potential chemical degradation, making a thorough understanding of its stability paramount for ensuring the integrity, purity, and success of research and development endeavors.

This guide provides a comprehensive analysis of the chemical stability of Ethyl (4-formylphenoxy)acetate. It delves into the primary degradation pathways, outlines scientifically-grounded storage and handling protocols, and presents a detailed methodology for the experimental assessment of its stability through forced degradation studies. The insights herein are curated for researchers, chemists, and drug development professionals who rely on the quality and consistency of this reagent.

Property	Value	Source
CAS Number	51264-69-8	[1][2]
Molecular Formula	C₁₁H₁₂O₄	[1][2]
Molecular Weight	208.21 g/mol	[1][3]
Appearance	Off-white solid	[4]
Melting Point	41-42 °C	[2]
Boiling Point	328.7°C at 760 mmHg	[2]
Purity	Typically ≥95%	[1]

Part 1: The Chemical Stability Profile

The intrinsic stability of Ethyl (4-formylphenoxy)acetate is dictated by the lability of its two primary functional groups: the aromatic aldehyde and the ethyl ester. The ether linkage is comparatively robust under typical storage and handling conditions.

• Aromatic Aldehyde Moiety : The formyl group (-CHO) attached to the benzene ring is the most susceptible site for oxidative degradation. Aromatic aldehydes are known to readily oxidize, especially when exposed to atmospheric oxygen, light, and heat, to form the corresponding carboxylic acid (4-(ethoxycarbonylmethoxy)benzoic acid).[5] This transformation is a critical concern as it introduces a significant impurity that can alter reaction outcomes and product profiles.

• Ethyl Ester Moiety : The ester group (-COOCH₂CH₃) is susceptible to hydrolysis, a chemical breakdown reaction involving water. This process, which cleaves the ester bond to yield (4-formylphenoxy)acetic acid and ethanol, can be catalyzed by the presence of acidic or basic contaminants, or even trace amounts of moisture over extended periods.

These two pathways represent the most probable routes of degradation under improper storage conditions. Understanding these vulnerabilities is the first step in designing effective preservation strategies.

Caption: Primary degradation pathways for Ethyl (4-formylphenoxy)acetate.

Part 2: Recommended Storage and Handling Protocols

To mitigate the degradation risks outlined above, a multi-faceted approach to storage and handling is essential. The following protocols are derived from manufacturer safety data sheets and established best practices for handling sensitive aromatic aldehydes and esters.[1][4][6]

Core Storage Conditions

The primary objective is to control the environmental factors that accelerate degradation: oxygen, temperature, moisture, and light.

Parameter	Recommended Condition	Rationale
Temperature	4°C (Refrigerated)	Reduces the kinetic rate of both oxidation and hydrolysis, significantly extending shelf life.[1][7]
Atmosphere	Inert Gas (Nitrogen or Argon)	Displaces atmospheric oxygen, directly inhibiting the primary oxidative degradation pathway of the aldehyde group.[1][7]
Moisture	Dry, Tightly Sealed Container	Prevents the ingress of atmospheric moisture, which is necessary for the hydrolysis of the ester functional group.[4][8]
Light	Amber or Opaque Container	Protects the compound from light, which can catalyze the formation of free radicals and accelerate oxidative degradation.[6][9]
Ventilation	Well-ventilated area	Ensures that any potential vapors do not accumulate, in line with good laboratory safety practices.[4][8]

Handling Best Practices

Proper handling is crucial to maintain the compound's integrity from the moment the container is opened.

• Inert Atmosphere Operations : When dispensing the material, it is best practice to work under a blanket of inert gas (e.g., in a glovebox or using a Schlenk line). If this is not feasible, minimize the time the container is open to the air.

• Avoid Contamination : Use clean, dry spatulas and glassware to prevent the introduction of moisture or other reactive impurities. Avoid strong oxidizing agents, which are incompatible with the compound.[4][10]

• Personal Protective Equipment (PPE) : Adhere to standard laboratory safety protocols. Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and clothing to prevent skin and eye contact.[4]

• Static Discharge : Take precautionary measures against static discharge, as fine powders can be susceptible. Ensure equipment is properly grounded.[8]

Part 3: Experimental Assessment of Stability: Forced Degradation Studies

For drug development professionals, understanding a compound's stability profile under stress is a regulatory and scientific necessity.[11][12] Forced degradation (or stress testing) studies are designed to intentionally degrade the compound to identify likely degradation products and establish stability-indicating analytical methods.[13][14]

Caption: Workflow for a forced degradation study.

Protocol: Forced Degradation of Ethyl (4-formylphenoxy)acetate

Objective: To generate potential degradation products of Ethyl (4-formylphenoxy)acetate under various stress conditions to support the development of a stability-indicating analytical method. An acceptable level of degradation is typically targeted between 5-20%.[12]

Materials:

• Ethyl (4-formylphenoxy)acetate

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated oven, Photostability chamber

• HPLC system with UV or Mass Spectrometry (MS) detector

Methodology:

• Preparation of Stock Solution:

  • Prepare a stock solution of Ethyl (4-formylphenoxy)acetate in methanol at a concentration of 1 mg/mL.

• Control Sample (Time Zero):

  • Dilute the stock solution with a 50:50 mixture of methanol and water to a final concentration of 0.1 mg/mL. This serves as the unstressed control.

• Acidic Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Heat the mixture at 60°C for 24 hours.

  • After cooling, neutralize the solution with an equivalent amount of 0.1 M NaOH.

  • Dilute to 10 mL with the 50:50 methanol/water diluent for analysis.

• Basic Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Keep the mixture at room temperature for 8 hours.

  • Neutralize the solution with an equivalent amount of 0.1 M HCl.

  • Dilute to 10 mL with the diluent for analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • Dilute to 10 mL with the diluent for analysis.

• Thermal Degradation (Solid State):

  • Place a small quantity (approx. 10 mg) of solid Ethyl (4-formylphenoxy)acetate in a clear glass vial.

  • Heat in an oven at 80°C for 7 days.[15]

  • After cooling, dissolve the sample in methanol and dilute to a final concentration of 0.1 mg/mL for analysis.

• Photolytic Degradation:

  • Expose the stock solution (in a quartz cuvette) and a thin layer of solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[11]

  • Prepare a sample for analysis by diluting the stressed solution or dissolving the stressed solid to a final concentration of 0.1 mg/mL.

• Analysis:

  • Analyze all samples (control and stressed) using a suitable reverse-phase HPLC method.

  • Monitor the chromatograms for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

  • A mass spectrometer can be coupled to the HPLC to obtain mass information about the new peaks, aiding in the structural elucidation of degradation products.

Conclusion

Ethyl (4-formylphenoxy)acetate is a stable compound when stored under the appropriate conditions.[4] Its primary vulnerabilities—oxidation of the aldehyde and hydrolysis of the ester—are well-understood and can be effectively mitigated through rigorous control of its storage environment. By implementing the recommended protocols of refrigeration, inert atmosphere, and protection from moisture and light, researchers can ensure the long-term purity and reactivity of this valuable synthetic intermediate. Furthermore, the application of systematic forced degradation studies provides a robust framework for understanding its intrinsic stability, a critical step in the development of reliable and reproducible scientific outcomes.

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An In-depth Technical Guide to the Known Derivatives of Ethyl (4-formylphenoxy)acetate: Synthesis, Properties, and Applications

Introduction

Ethyl (4-formylphenoxy)acetate is a versatile bifunctional molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a reactive aldehyde group and an ester functionality, provides two distinct points for chemical modification, making it an ideal scaffold for the synthesis of a diverse array of derivatives. The phenoxyacetic acid moiety is a well-known pharmacophore present in various drugs, while the aromatic aldehyde serves as a gateway to numerous condensation and cyclization reactions. This guide provides a comprehensive overview of the known derivatives of Ethyl (4-formylphenoxy)acetate, detailing their synthesis, physicochemical properties, and reported biological activities. We will explore the chemical transformations of both the formyl and acetate groups, offering insights into the experimental design and rationale behind the synthetic methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the chemical potential of this valuable building block.

Physicochemical Properties of Ethyl (4-formylphenoxy)acetate

A thorough understanding of the starting material is paramount for designing successful synthetic strategies. The key physicochemical properties of Ethyl (4-formylphenoxy)acetate are summarized in the table below.[1][2]

Property	Value
CAS Number	51264-69-8
Molecular Formula	C₁₁H₁₂O₄
Molecular Weight	208.21 g/mol
Melting Point	41-42 °C
Boiling Point	328.7 °C at 760 mmHg
Density	1.169 g/cm³
LogP	1.441
Appearance	White to off-white solid

Synthetic Derivatives of Ethyl (4-formylphenoxy)acetate

The synthetic utility of Ethyl (4-formylphenoxy)acetate stems from the ability to selectively target its two primary functional groups. The aldehyde is a prime site for reactions such as Schiff base formation, Knoevenagel condensation, Wittig reactions, and reductive amination. The ester group, on the other hand, can be hydrolyzed to the corresponding carboxylic acid or converted to other derivatives like amides or hydrazides, which can then serve as precursors for further diversification, particularly in the synthesis of heterocyclic systems.

I. Derivatives from the Formyl Group

The formyl group is the more reactive of the two functionalities and serves as the primary handle for a wide range of chemical transformations.

The condensation of the formyl group of Ethyl (4-formylphenoxy)acetate with various primary amines readily yields Schiff bases (imines). This reaction is typically acid-catalyzed and proceeds via a nucleophilic addition-elimination mechanism. The resulting imine bond is a versatile functional group in its own right and is often a key structural feature in compounds with significant biological activity.

Mechanism of Schiff Base Formation:

The formation of a Schiff base begins with the nucleophilic attack of the amine nitrogen on the electrophilic carbonyl carbon of the aldehyde. This is followed by a proton transfer to form a carbinolamine intermediate. Subsequent acid-catalyzed dehydration of the carbinolamine leads to the formation of the imine.

Caption: General workflow for Schiff base formation.

Experimental Protocol: Synthesis of Ethyl 2-(4-(((4-methoxyphenyl)imino)methyl)phenoxy)acetate

• To a solution of Ethyl (4-formylphenoxy)acetate (1.0 mmol) in absolute ethanol (20 mL), add p-anisidine (1.0 mmol).

• Add a catalytic amount of glacial acetic acid (2-3 drops) to the mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum to yield the pure Schiff base.

Biological Activities of Schiff Base Derivatives:

Schiff bases derived from various aldehydes have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3][4][5][6][7] The imine linkage is often crucial for their biological function, participating in interactions with biological targets.

Derivative Class	Biological Activity	Reported Data
Schiff Bases	Antibacterial	MIC values ranging from 1.6 to 9.7 µg/mL against various bacterial strains.[7]
Antifungal	Active against Candida albicans and Aspergillus niger.[7]
Anticancer	IC₅₀ values in the micromolar range against HeLa and MCF-7 cell lines.[4][5][8]

Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates in the biosynthesis of flavonoids and are known for their diverse pharmacological properties. They are typically synthesized via a Claisen-Schmidt condensation between an aromatic aldehyde and an acetophenone in the presence of a base or acid catalyst. Ethyl (4-formylphenoxy)acetate can serve as the aldehyde component in this reaction.

Mechanism of Claisen-Schmidt Condensation:

The base-catalyzed Claisen-Schmidt condensation involves the deprotonation of the α-carbon of the acetophenone to form an enolate ion. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The resulting aldol addition product readily undergoes dehydration to form the α,β-unsaturated ketone, the chalcone.

Caption: Synthetic pathway for chalcone derivatives.

Experimental Protocol: Synthesis of Ethyl 2-(4-(3-(4-hydroxyphenyl)acryloyl)phenoxy)acetate

• Dissolve 4-hydroxyacetophenone (1.0 mmol) and Ethyl (4-formylphenoxy)acetate (1.0 mmol) in ethanol (15 mL).

• Slowly add an aqueous solution of sodium hydroxide (40%, 5 mL) to the mixture with constant stirring.

• Continue stirring at room temperature for 24 hours.

• Pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid.

• The precipitated chalcone is filtered, washed with water, and recrystallized from ethanol.

Biological Activities of Chalcone Derivatives:

Chalcones are well-documented for their wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[8][9][10] The α,β-unsaturated ketone moiety is a key pharmacophore that can react with nucleophilic residues in biological macromolecules.

Derivative Class	Biological Activity	Reported Data
Chalcones	Antioxidant	IC₅₀ values for DPPH radical scavenging ranging from 3.39 to 8.22 µg/mL.[8]
Anti-inflammatory	Inhibition of NO production in LPS-induced RAW 264.7 cells.[11][12]
Anticancer	Potent cytotoxic effects against various cancer cell lines.[9]
Enzyme Inhibition	Inhibition of cholinesterases and glutathione S-transferase with Kᵢ values in the micromolar range.[13]

The reactivity of the formyl group allows for the synthesis of a variety of other derivatives through reactions such as the Knoevenagel condensation, Wittig reaction, and reductive amination.

• Knoevenagel Condensation: This reaction involves the condensation of the aldehyde with active methylene compounds, such as malononitrile or ethyl cyanoacetate, in the presence of a weak base to yield α,β-unsaturated products.[5][14][15][16] These products are valuable intermediates for the synthesis of various heterocyclic compounds.

• Wittig Reaction: The Wittig reaction provides a powerful method for the synthesis of alkenes from aldehydes. Reaction of Ethyl (4-formylphenoxy)acetate with a phosphorus ylide can lead to the formation of stilbene-like derivatives with controlled stereochemistry.[17][18]

• Reductive Amination: This two-step process involves the initial formation of a Schiff base with an amine, followed by in-situ reduction with a reducing agent like sodium borohydride or sodium cyanoborohydride to yield a secondary amine.[6][11][19]

II. Derivatives from the Ester Group and Subsequent Heterocycle Formation

While the formyl group is often the primary site of initial modification, the ester group provides a secondary handle for further derivatization. Hydrolysis of the ester to the corresponding carboxylic acid is a common first step, followed by conversion to an acid chloride, amide, or hydrazide. These intermediates are then used to construct various heterocyclic ring systems.

Pyrazoles are a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. They are known to exhibit a wide range of biological activities. A common synthetic route to pyrazoles involves the reaction of α,β-unsaturated ketones (chalcones) with hydrazine derivatives.

Experimental Protocol: Synthesis of a Pyrazole Derivative from a Chalcone

• Dissolve the chalcone derivative of Ethyl (4-formylphenoxy)acetate (1.0 mmol) in glacial acetic acid (15 mL).

• Add hydrazine hydrate (1.2 mmol) to the solution.

• Reflux the reaction mixture for 8-10 hours.

• After cooling, pour the mixture into ice-cold water.

• The precipitated solid is filtered, washed with water, and recrystallized from ethanol to afford the pyrazole derivative.[3][14][15][20][21]

4-Thiazolidinones are five-membered heterocyclic compounds containing a sulfur and a nitrogen atom, along with a carbonyl group. They are synthesized by the reaction of Schiff bases with thioglycolic acid.

Experimental Protocol: Synthesis of a Thiazolidinone Derivative

• To a solution of the Schiff base derivative of Ethyl (4-formylphenoxy)acetate (1.0 mmol) in dry benzene (25 mL), add thioglycolic acid (1.2 mmol).

• Add a pinch of anhydrous zinc chloride as a catalyst.

• Reflux the mixture for 10-12 hours using a Dean-Stark apparatus to remove the water formed during the reaction.

• After completion, the solvent is removed under reduced pressure, and the resulting solid is washed with a sodium bicarbonate solution and then with water.

• The crude product is recrystallized from a suitable solvent to give the pure thiazolidinone derivative.[1][9][10][22][23]

1,3,4-Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. A common synthetic route involves the cyclodehydration of N,N'-diacylhydrazines, which can be prepared from the corresponding acid hydrazide.

Experimental Protocol: Synthesis of an Oxadiazole Derivative

• Synthesis of Ethyl (4-(hydrazinocarbonyl)phenoxy)acetate: Reflux Ethyl (4-formylphenoxy)acetate with hydrazine hydrate in ethanol to convert the ester to the hydrazide.

• Synthesis of N'-acyl-4-(ethoxycarbonylmethoxy)benzohydrazide: React the hydrazide with an appropriate acyl chloride or carboxylic acid.

• Cyclodehydration: Reflux the resulting diacylhydrazine in a dehydrating agent such as phosphorus oxychloride to yield the 1,3,4-oxadiazole derivative.[16][19][24][25][26]

Conclusion

Ethyl (4-formylphenoxy)acetate is a highly valuable and versatile starting material for the synthesis of a wide range of derivatives with significant potential in drug discovery and materials science. The presence of two distinct and reactive functional groups allows for a multitude of chemical transformations, leading to the generation of diverse molecular architectures, including Schiff bases, chalcones, and various heterocyclic systems. The derivatives discussed in this guide have shown promising biological activities, including antimicrobial, antioxidant, anticancer, and anti-inflammatory properties. The detailed synthetic protocols and mechanistic insights provided herein are intended to serve as a practical resource for researchers, empowering them to explore the full synthetic potential of this remarkable scaffold in the development of novel and impactful chemical entities.

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• ethyl (4-formylphenoxy)acetate | CAS#:51264-69-8 | Chemsrc. ([Link])

• (PDF) Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin™ approach. ([Link])

• Ethyl (4-bromo-2-formylphenoxy)acetate - Optional[13C NMR] - Chemical Shifts. ([Link])

• Ethyl (2,6-dibromo-4-formylphenoxy)acetate - Optional[13C NMR] - Chemical Shifts. ([Link])

• ethyl (4-formyl-2-iodo-6-methoxyphenoxy)acetate - Optional[1H NMR] - Spectrum. ([Link])

• New chalcone derivative, ethyl 2-(4-(3-(benzo[ b]thiophen-2-yl)acryloyl)phenoxy)acetate: synthesis, characterization, DFT study, enzyme inhibition activities and docking study. ([Link])

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• A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU Tetrahedron. ([Link])

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• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. ([Link])

• Anti-Inflammatory Effects of Methanol Extract, Hexane, Ethyl Acetate, and Butanol Fraction of Piper crocatum Ruiz & Pav Leaves on Lipopolysaccharide-induced RAW 264.7 Cells. ([Link])

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of Ethyl (4-formylphenoxy)acetate

Abstract

Ethyl (4-formylphenoxy)acetate is a valuable bifunctional molecule widely utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its structure incorporates both an aldehyde and an ester functional group, making it a versatile building block for diverse chemical transformations. This document provides a comprehensive, field-tested protocol for the synthesis of Ethyl (4-formylphenoxy)acetate via the Williamson ether synthesis. We delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline critical safety precautions, and discuss methods for product characterization and purification. This guide is intended for researchers and professionals in organic synthesis and drug development, offering a reliable and reproducible methodology.

Core Principle: The Williamson Ether Synthesis

The synthesis of Ethyl (4-formylphenoxy)acetate is a classic example of the Williamson ether synthesis, a robust and widely applicable method for forming ethers first developed by Alexander Williamson in 1850.[1][2] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][3]

Mechanism Breakdown:

• Deprotonation: The phenolic hydroxyl group of 4-hydroxybenzaldehyde is weakly acidic. In the presence of a mild base, such as anhydrous potassium carbonate (K₂CO₃), it is deprotonated to form a potent nucleophile, the 4-formylphenoxide ion.[4] K₂CO₃ is a preferred base for this reaction due to its low cost, moderate reactivity, and ease of removal during the workup phase.

• SN2 Attack: The generated phenoxide ion attacks the electrophilic α-carbon of ethyl bromoacetate. This carbon is susceptible to nucleophilic attack because it is bonded to bromine, an excellent leaving group.[5] The reaction occurs in a single, concerted step where the nucleophile attacks from the side opposite to the leaving group (backside attack), leading to an inversion of stereochemistry if the carbon were chiral.[2][3]

• Product Formation: The bromide ion is displaced, and a new carbon-oxygen bond is formed, yielding the desired ether product, Ethyl (4-formylphenoxy)acetate.[4]

The choice of a polar aprotic solvent like N,N-Dimethylformamide (DMF) or acetone is crucial as it effectively solvates the potassium cation, leaving the phenoxide anion more exposed and nucleophilic, thereby accelerating the SN2 reaction rate.[6]

Caption: Reaction mechanism for the synthesis of Ethyl (4-formylphenoxy)acetate.

Materials and Equipment

Reagents

Reagent	CAS No.	Molecular Wt. ( g/mol )	Molar Eq.	Quantity	Purity
4-Hydroxybenzaldehyde	123-08-0	122.12	1.0	10.0 g	≥98%
Ethyl Bromoacetate	105-36-2	167.00	1.2	15.3 g (10.2 mL)	≥98%
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0	22.6 g	Anhydrous, ≥99%
N,N-Dimethylformamide (DMF)	68-12-2	73.09	-	150 mL	Anhydrous
Ethyl Acetate (EtOAc)	141-78-6	88.11	-	~400 mL	Reagent Grade
Brine (Saturated NaCl)	7647-14-5	58.44	-	~150 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	-	As needed	Granular

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Thermometer/temperature probe

• Dropping funnel or syringe

• Separatory funnel (500 mL)

• Rotary evaporator

• Buchner funnel and vacuum flask

• Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

• Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber

Detailed Experimental Protocol

Caption: Step-by-step experimental workflow for the synthesis.

Step 1: Reaction Setup

• To a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a thermometer, add 4-hydroxybenzaldehyde (10.0 g, 81.9 mmol) and anhydrous potassium carbonate (22.6 g, 163.7 mmol).

• Add 150 mL of anhydrous N,N-Dimethylformamide (DMF).

• Stir the mixture vigorously at room temperature for 15-20 minutes to ensure a fine suspension of the reagents.[4]

Step 2: Addition of Ethyl Bromoacetate

• Slowly add ethyl bromoacetate (10.2 mL, 98.3 mmol) to the stirring suspension dropwise over 20-30 minutes using a dropping funnel or syringe. An exothermic reaction may be observed; maintain the temperature below 40°C during the addition.

• Causality Insight: Slow addition prevents a rapid exotherm which could lead to side reactions. Ethyl bromoacetate is the limiting reagent's counterpart, used in slight excess (1.2 eq) to ensure the complete consumption of the more valuable 4-hydroxybenzaldehyde.

Step 3: Reaction and Monitoring

• After the addition is complete, heat the reaction mixture to 80°C using a heating mantle.[7]

• Maintain this temperature and continue stirring for 4-6 hours.

• Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate eluent system). The reaction is complete when the spot corresponding to 4-hydroxybenzaldehyde has disappeared.

Step 4: Workup and Extraction

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing 400 mL of ice-cold water. A precipitate may form.

• Transfer the aqueous mixture to a 500 mL separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers.

• Causality Insight: Pouring the DMF solution into water precipitates the organic product while dissolving the inorganic salts (K₂CO₃, KBr), facilitating the separation.

Step 5: Washing and Drying

• Wash the combined organic layers with brine (2 x 75 mL) to remove residual DMF and water.[4]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

Step 6: Solvent Removal and Purification

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid or oil.

• Purify the crude solid by recrystallization.[8] Dissolve the crude product in a minimal amount of hot ethanol and add water dropwise until the solution becomes cloudy. Allow it to cool slowly to room temperature and then in an ice bath to form crystals.

• Isolate the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Safety Precautions and Hazard Management

This protocol involves hazardous chemicals and must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Ethyl Bromoacetate (CAS: 105-36-2): Highly toxic, corrosive, and a potent lachrymator (causes tearing).[9] It can cause severe skin and eye burns.[10] Always handle with extreme care, wearing chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[9][10] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[10]

• 4-Hydroxybenzaldehyde (CAS: 123-08-0): May cause skin, eye, and respiratory irritation.[11] Avoid inhalation of dust.

• N,N-Dimethylformamide (DMF): A potential reproductive toxin. Avoid inhalation and skin contact.

Always have access to an eyewash station and a safety shower. Dispose of chemical waste in accordance with institutional and local regulations.

Product Characterization

The identity and purity of the synthesized Ethyl (4-formylphenoxy)acetate should be confirmed by analytical methods.

Property	Expected Value	Reference
Appearance	White to off-white solid	[7]
Molecular Formula	C₁₁H₁₂O₄	[12][13]
Molecular Weight	208.21 g/mol	[12][13]
Melting Point	41-42 °C	[12]
Purity (by GC/HPLC)	>98%	-
Expected Yield	75-85%	-

• ¹H NMR: The proton NMR spectrum should show characteristic peaks for the aromatic protons, the aldehyde proton (~9.9 ppm), the methylene protons of the ether linkage (~4.7 ppm), and the ethyl ester group (a quartet around 4.2 ppm and a triplet around 1.2 ppm).

• FT-IR: The infrared spectrum should display strong absorption bands corresponding to the C=O stretch of the aldehyde (~1690 cm⁻¹) and the ester (~1750 cm⁻¹), as well as C-O stretching for the ether and ester groups.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low or No Yield	Incomplete reaction; wet reagents/solvent; insufficient base.	Ensure all reagents and DMF are anhydrous. Check the quality of the base. Extend reaction time and re-verify completion by TLC.
Product "Oils Out" During Recrystallization	Solution is too supersaturated; cooling is too rapid.	Reheat the solution to re-dissolve the oil. Add a small amount more of the primary solvent (ethanol). Allow the solution to cool much more slowly.[8]
Side Product Formation	Reaction temperature too high; hydrolysis of ester.	Maintain the reaction temperature strictly at 80°C. Ensure the workup is not overly acidic or basic to prevent ester hydrolysis.

Conclusion

The Williamson ether synthesis is an efficient and reliable method for the preparation of Ethyl (4-formylphenoxy)acetate. By following the detailed protocol and safety guidelines outlined in this application note, researchers can consistently obtain high yields of the pure product. The causality-driven explanations for each step aim to empower scientists to not only replicate the procedure but also to adapt it for analogous synthetic challenges.

References

• LookChem. Ethyl (4-formylphenoxy)acetate. [Link]

• Cole-Parmer. Material Safety Data Sheet - Ethyl bromoacetate, 98%. [Link]

• Cambridge University Press. Williamson Ether Synthesis. [Link]

• The Royal Society of Chemistry. Supporting Information: Synthesis of 2-(2-formylphenoxy)acetate esters. [Link]

• University of California, Irvine. The Williamson ether synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Chemistry Steps. Williamson Ether Synthesis. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

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• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
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• 8. benchchem.com [benchchem.com]
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• 13. chemscene.com [chemscene.com]

Application Notes & Protocols: Strategic Synthesis of Chalcone Scaffolds via Aldol Condensation with Ethyl (4-formylphenoxy)acetate

Introduction: The Strategic Importance of Aldol Condensation in Modern Synthesis

The Aldol condensation stands as a cornerstone of carbon-carbon bond formation in organic synthesis, prized for its efficiency and versatility.[1][2] A particularly powerful variant is the Claisen-Schmidt condensation, a crossed-aldol reaction between an enolizable ketone and a non-enolizable aromatic aldehyde.[3] This reaction provides a direct and reliable pathway to α,β-unsaturated ketones, commonly known as chalcones.[4][5]

Chalcones are recognized as "privileged structures" in medicinal chemistry, serving as the foundational scaffold for a vast array of compounds with significant therapeutic potential.[6] Their diverse biological activities include anticancer, anti-inflammatory, antioxidant, and antimicrobial properties, making them highly attractive targets for drug discovery programs.[5][7][8]

This guide focuses on the strategic use of Ethyl (4-formylphenoxy)acetate as the aldehyde component in Claisen-Schmidt condensations. This specific reactant is a valuable building block, incorporating a phenoxyacetate moiety that can be further functionalized, potentially improving the pharmacokinetic profile of the resulting chalcone derivatives. This document provides a deep dive into the reaction mechanism, a detailed and validated experimental protocol, optimization strategies, and the broader context of its application in drug development.

The Reaction Mechanism: A Stepwise Analysis

The base-catalyzed Claisen-Schmidt condensation proceeds through a well-defined, multi-step mechanism. Understanding this pathway is critical for optimizing reaction conditions and troubleshooting potential issues. The reaction involves the formation of a β-hydroxy ketone intermediate (the aldol adduct), which subsequently undergoes dehydration to yield the final conjugated chalcone.[1][9]

Step 1: Enolate Formation A base, typically a hydroxide like NaOH or KOH, abstracts an acidic α-hydrogen from the ketone partner (e.g., acetophenone) to form a resonance-stabilized enolate ion.[10][11] This enolate is the key nucleophile in the reaction.

Step 2: Nucleophilic Attack The newly formed enolate attacks the electrophilic carbonyl carbon of Ethyl (4-formylphenoxy)acetate. This step forges the crucial new carbon-carbon bond.[12]

Step 3: Aldol Adduct Formation An alkoxide intermediate is formed, which is then protonated by a solvent molecule (e.g., water or ethanol) to yield the neutral β-hydroxy ketone, also known as the aldol addition product.

Step 4: Dehydration to Chalcone Under the reaction conditions, particularly with heating, the aldol adduct readily undergoes base-catalyzed dehydration.[2][9] A hydroxide ion removes a proton from the α-carbon, forming an enolate which then eliminates a hydroxide ion from the β-carbon, resulting in the formation of a π-bond and yielding the stable, conjugated α,β-unsaturated ketone (chalcone).

Figure 1: Base-Catalyzed Claisen-Schmidt Condensation Mechanism

Experimental Protocol: Synthesis of Ethyl (4-((E)-3-oxo-3-phenylprop-1-en-1-yl)phenoxy)acetate

This protocol details a reliable and reproducible method for synthesizing a chalcone derivative from Ethyl (4-formylphenoxy)acetate and acetophenone.

Materials and Reagents

• Ethyl (4-formylphenoxy)acetate (1.0 eq) [CAS: 51264-69-8]

• Acetophenone (1.05 eq)

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Deionized Water

• Hydrochloric Acid (HCl), 10% aqueous solution

• Ethyl Acetate (for TLC)

• Hexane (for TLC)

• Round-bottom flask with magnetic stirrer

• Condenser

• Heating mantle or oil bath

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and filter paper

• TLC plates (silica gel) and developing chamber

Step-by-Step Procedure

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve Ethyl (4-formylphenoxy)acetate (e.g., 2.08 g, 10 mmol) and acetophenone (e.g., 1.26 g, 10.5 mmol) in 30 mL of 95% ethanol. Stir the mixture at room temperature until all solids have dissolved.

  • Causality Note: Using a slight excess of the enolizable ketone (acetophenone) helps to ensure the complete consumption of the more valuable aldehyde starting material. Ethanol is an excellent solvent for both reactants and the base catalyst.

• Catalyst Addition: Separately, prepare a solution of NaOH (e.g., 0.8 g, 20 mmol) in 10 mL of deionized water. Cool this solution in an ice bath. Add the cold NaOH solution dropwise to the stirred ethanolic solution of the reactants over 10-15 minutes.

  • Causality Note: The dropwise addition of the base at a controlled temperature prevents an overly exothermic reaction and minimizes potential side reactions.

• Reaction: Allow the mixture to stir at room temperature for 2-4 hours. A precipitate of the product may begin to form.

  • Trustworthiness Note: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 7:3 Hexane:Ethyl Acetate). The disappearance of the starting aldehyde spot indicates the reaction is proceeding.

• Workup and Isolation: After the reaction is complete (as determined by TLC), pour the reaction mixture into a beaker containing approximately 100 mL of ice-cold water. Stir vigorously.

• Neutralization: Slowly acidify the aqueous mixture by adding 10% HCl dropwise until the pH is approximately 7. This will precipitate the chalcone product.

  • Causality Note: Neutralization quenches the reaction and ensures the product is in its neutral form, minimizing its solubility in the aqueous phase and maximizing precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product thoroughly with several portions of cold deionized water to remove any inorganic salts and residual base.[13]

• Purification: The crude solid can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure chalcone product as a crystalline solid.[14][15]

• Drying and Characterization: Dry the purified product in a vacuum oven. Characterize the final compound by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR to confirm its structure.

Data Summary and Workflow Visualization

Parameter	Recommended Condition	Rationale
Stoichiometry	1.0 eq Aldehyde : 1.05 eq Ketone	Ensures complete consumption of the aldehyde.
Catalyst	NaOH (or KOH)	Strong base, effective for enolate formation.[16]
Solvent	Ethanol/Water	Good solubility for reactants and catalyst.
Temperature	Room Temperature	Sufficient for addition; heating promotes condensation.[17]
Reaction Time	2-4 hours (TLC monitored)	Varies based on substrate reactivity.
Purification	Recrystallization from Ethanol	Effective method for obtaining high-purity crystalline product.

digraph "Experimental_Workflow" {
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edge [fontname="Helvetica", fontsize=10, color="#5F6368"];
// Nodes
A[label="1. Dissolve Reactants\n(Aldehyde + Ketone)\nin Ethanol"];
B[label="2. Add Aqueous NaOH\n(Catalyst) Dropwise"];
C [label="3. Stir at Room Temp\n(Monitor by TLC)"];
D [label="4. Quench in Ice Water"];
E [label="5. Neutralize with 10% HCl\nto Precipitate Product"];
F [label="6. Filter and Wash\nwith Cold Water"];
G [label="7. Purify by\nRecrystallization (Ethanol)"];
H [label="8. Dry and Characterize\n(MP, NMR, IR)"];

// Edges
A -> B -> C -> D -> E -> F -> G -> H;
}

Figure 2: Experimental Workflow for Chalcone Synthesis

Optimization and Troubleshooting

While the Claisen-Schmidt condensation is robust, several parameters can be adjusted to optimize yield and purity.[18][19]

• Base Strength: Strong bases like NaOH or KOH are highly effective.[20] However, for sensitive substrates, a weaker base like sodium carbonate might be employed, though this may require heating to drive the dehydration step.[17]

• Solvent Choice: While ethanol/water is common, other polar solvents can be used. Aprotic solvents may be employed with stronger, non-nucleophilic bases like sodium hydride.

• Temperature Control: The initial aldol addition is often favorable at room temperature or below. If the dehydrated condensation product is desired, heating the reaction mixture after the initial addition can drive the elimination of water.[9][17]

• Side Reactions: If the aldehyde can self-condense or undergo a Cannizzaro reaction (disproportionation in strong base), the ketone and base should be mixed first, followed by the slow addition of the aldehyde.[1]

Applications in Drug Development

The synthesis of chalcones from Ethyl (4-formylphenoxy)acetate is more than an academic exercise; it is a direct route to scaffolds of high medicinal value. The resulting products are key intermediates for the synthesis of flavonoids and other heterocyclic compounds.[4] The diverse pharmacological profiles of chalcones make them prime candidates for lead optimization in drug discovery.[5][7]

The phenoxyacetate group introduced by the starting material offers a handle for further chemical modification. For instance, the ester can be hydrolyzed to a carboxylic acid, which can then be converted to various amides or other functional groups to explore structure-activity relationships (SAR) and improve drug-like properties.

Figure 3: Logic Flow from Starting Material to Drug Candidate Scaffold

References

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• SpectraBase. (n.d.). ethyl (4-formyl-2-iodo-6-methoxyphenoxy)acetate.
• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate.
• Crouch, R. D., et al. (2018). The Aldol Addition and Condensation: The Effect of Conditions on Reaction Pathway. Journal of Chemical Education.
• Benchchem. (n.d.). A Technical Guide to the Synthesis of 4'-Methoxychalcone via Claisen-Schmidt Condensation.
• ChemScene. (n.d.). Ethyl (4-formylphenoxy)acetate.
• Rahman, A. F. M. M., et al. (2009). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. NIH.
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Application Notes & Protocols: Reductive Amination of Ethyl (4-formylphenoxy)acetate for Drug Discovery Scaffolds

Introduction: Strategic Importance and Application

The reductive amination of aldehydes and ketones stands as a cornerstone transformation in modern organic synthesis, prized for its reliability and efficiency in forming carbon-nitrogen bonds.[1][2] This guide focuses on a particularly valuable substrate, Ethyl (4-formylphenoxy)acetate, a versatile building block whose derivatives are implicated in the development of novel therapeutics, including acetylcholinesterase inhibitors.[3]

The secondary and tertiary amine products derived from this reaction serve as critical scaffolds in medicinal chemistry. The phenoxyacetic acid moiety offers a key interaction point for biological targets, while the newly introduced amino group provides a vector for further diversification and modulation of physicochemical properties such as solubility and basicity. This protocol provides a robust framework for synthesizing a library of novel amine derivatives from Ethyl (4-formylphenoxy)acetate, emphasizing mechanistic understanding, procedural detail, and strategic considerations for reagent selection.

The Chemistry: Mechanism and Reagent Selection

Reductive amination is typically a one-pot reaction that proceeds through two key stages: the formation of an imine or iminium ion intermediate, followed by its immediate reduction to the corresponding amine.[1][4][5]

Mechanistic Pathway

The reaction between the aldehyde (Ethyl (4-formylphenoxy)acetate) and a primary or secondary amine first forms a transient hemiaminal species.[1] Under neutral or mildly acidic conditions, this intermediate readily dehydrates to form a C=N double bond, yielding an imine (from a primary amine) or an iminium ion (from a secondary amine).[4][6] This electrophilic species is then selectively reduced by a hydride agent to furnish the final amine product.

Caption: Figure 1: General Mechanism of Reductive Amination

Choosing the Right Reducing Agent

The success of a one-pot reductive amination hinges on the choice of a reducing agent that can selectively reduce the iminium ion in the presence of the starting aldehyde.

Reducing Agent	Key Characteristics & Considerations	Solvent System
Sodium Borohydride (NaBH₄)	Strong reductant capable of reducing both aldehydes/ketones and imines.[7] Requires careful control; typically added after sufficient time for imine formation to minimize reduction of the starting aldehyde.[2]	Protic solvents (MeOH, EtOH)
Sodium Cyanoborohydride (NaBH₃CN)	Milder than NaBH₄. It is stable in mildly acidic conditions (pH 4-5) required for imine formation.[2][6] It selectively reduces the protonated iminium ion over the carbonyl group.[4] Caution: Can generate toxic HCN gas upon acidification during workup.[8]	Protic solvents (MeOH)
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	(Recommended) A mild and highly selective reagent, considered the gold standard for this reaction.[9][10] It is non-toxic and does not require acidic conditions, though acetic acid is sometimes used as a catalyst for less reactive substrates.[8][11] The steric bulk and electron-withdrawing acetoxy groups temper its reactivity, making it ideal for reducing iminium ions without affecting the starting aldehyde.[10][12]	Aprotic solvents (DCE, DCM, THF)

For its superior selectivity, safety profile, and broad substrate scope, Sodium Triacetoxyborohydride (STAB) is the recommended reagent for the protocols outlined below.[9][12]

Experimental Protocols

The following protocols are designed as a robust starting point. Researchers should monitor reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

Materials and Reagents

• Aldehyde: Ethyl (4-formylphenoxy)acetate (CAS: 51264-69-8)

• Amine: Desired primary or secondary amine (e.g., Aniline, Benzylamine, Morpholine)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Additive (Optional): Glacial Acetic Acid (for weakly basic amines)

• Workup: Saturated Sodium Bicarbonate (NaHCO₃) solution, Water, Brine

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Purification: Silica gel for column chromatography

General Protocol for Reductive Amination using STAB

This procedure is suitable for most aliphatic and aromatic primary and secondary amines.

Caption: Figure 2: Experimental Workflow

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add Ethyl (4-formylphenoxy)acetate (1.0 equiv).

• Amine Addition: Add the desired amine (1.05-1.2 equiv).

• Solvent Addition: Dissolve the components in an appropriate volume of 1,2-dichloroethane (DCE) to make an approximately 0.1-0.2 M solution.

• Imine Formation: Stir the mixture at room temperature for 20-30 minutes to facilitate the initial formation of the imine/iminium intermediate. For weakly basic amines (e.g., aniline derivatives), add glacial acetic acid (1.1 equiv) at this stage to catalyze iminium ion formation.[11]

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.4-1.6 equiv) to the mixture portion-wise over 5 minutes. A slight exotherm or gas evolution may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting aldehyde by TLC or LC-MS. Typical reaction times range from 4 to 24 hours.

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with dichloromethane (DCM).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography. A typical eluent system is a gradient of ethyl acetate in hexanes. For basic amine products that may streak on silica, adding 0.5-1% triethylamine to the eluent system can improve separation.

Data and Expected Outcomes

The choice of amine will influence reaction time and potentially the need for an acid catalyst. The following table provides guidance for common amine classes.

Amine Class	Example	Stoichiometry (Amine)	Acetic Acid Catalyst	Typical Reaction Time
Primary Aliphatic	Benzylamine	1.1 equiv	Not usually required	4-8 hours
Secondary Aliphatic	Morpholine	1.2 equiv	Not usually required	6-12 hours
Primary Aromatic	Aniline	1.1 equiv	Recommended (1.1 equiv)	12-24 hours
Weakly Basic	4-Nitroaniline	1.1 equiv	Required (1.1-2.0 equiv)	18-36 hours

Troubleshooting and Key Insights

• Incomplete Reaction: If the starting aldehyde persists, consider adding an additional portion of STAB (0.3-0.5 equiv). For sluggish reactions with unreactive amines, gentle heating (40 °C) may be beneficial.

• Side Product Formation: The primary side reaction is the reduction of the starting aldehyde to the corresponding alcohol. This is more common with less selective reducing agents like NaBH₄ but can occur with STAB if the reaction is overheated or if the reagent is of poor quality.

• Purification Challenges: Amines can be challenging to purify via chromatography.[13][14] Salting out the amine product by forming its HCl salt can be an effective non-chromatographic purification method. This involves dissolving the crude product in a solvent like ethyl acetate and adding a solution of HCl in diethyl ether to precipitate the amine hydrochloride salt, which can then be collected by filtration.

Conclusion

This guide provides a comprehensive and scientifically grounded protocol for the reductive amination of Ethyl (4-formylphenoxy)acetate. By understanding the underlying mechanism and making informed choices about reagents and reaction conditions, researchers can efficiently synthesize a diverse range of amine derivatives. The use of Sodium Triacetoxyborohydride is highlighted as a superior method due to its high selectivity and operational simplicity, making this a reliable and scalable reaction for applications in drug discovery and medicinal chemistry.

References

• Reductive Amination - Chemistry Steps. [Link]

• Reductive Amination - Common Conditions . Organic Chemistry Data. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures . The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Sodium triacetoxyborohydride . Organic Chemistry Portal. [Link]

• Sodium triacetoxyborohydride - Wikipedia. [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971-1031. (Note: A direct link to the full text was not available in the search results, but the reference is widely cited.)

• Reductive Amination of Ketones & Aldehydes With NaBH3CN - YouTube. [Link]

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• Reductive Amination, and How It Works . Master Organic Chemistry. [Link]

• Myers, A. Reductive Amination Notes . Harvard University. [Link]

• Reductive Amination Explained: Definition, Examples, Practice & Video Lessons . Pearson+. [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? - Reddit. [Link]

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• Al-Warhi, T., Al-Sha'er, M. A., Al-Salahi, R., Marzouk, M., & Sobhi, W. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators... . Molecules, 27(19), 6296. [Link]

• Ede, N. J., & Bray, A. M. (1998). Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin™ approach . Molecular Diversity, 4(3), 155-63. [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? - Reddit. [Link]

• Ede, N. J., & Bray, A. M. (1998). Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin approach . Molecular Diversity, 4(3), 155-63. [Link]

• Lund, H., & Hammerich, O. (Eds.). (2020). Reductive Amination Methodology for Synthesis of Primary Amines from Unprotected Synthons . In Organic Electrochemistry. CRC Press. [Link]

• Sang, Z. P., Xiong, J., Zhang, N., & Zhang, G. L. (2013). Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: a new class of acetylcholinesterase inhibitors . Archiv der Pharmazie, 346(10), 749-757. [Link]

• Ethyl (4-formylphenoxy)acetate . LookChem. [Link]

• Al-Zahrani, F. A., El-Faham, A., Al-Otaibi, E. A., Soliman, S. M., & Al-Majid, A. M. (2022). New chalcone derivative, ethyl 2-(4-(3-(benzo[b]thiophen-2-yl)acryloyl)phenoxy)acetate: synthesis, characterization, DFT study, enzyme inhibition activities and docking study . Journal of Biomolecular Structure & Dynamics, 40(22), 12260-12267. [Link]

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Application Notes and Protocols for the Knoevenagel Condensation of Ethyl (4-formylphenoxy)acetate

This comprehensive guide is designed for researchers, scientists, and drug development professionals, offering a detailed exploration of the Knoevenagel condensation reaction specifically tailored to Ethyl (4-formylphenoxy)acetate. This document provides in-depth theoretical background, practical considerations, and step-by-step protocols for the synthesis of valuable α,β-unsaturated compounds, which are significant precursors in medicinal chemistry and materials science.

Foundational Principles: The Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis. It involves the reaction of an aldehyde or ketone with a compound possessing an active methylene group (a CH₂ group flanked by two electron-withdrawing groups), catalyzed by a weak base. The reaction culminates in a nucleophilic addition followed by a dehydration step, yielding an α,β-unsaturated product.

Mechanism of Action

The reaction mechanism is contingent on the choice of catalyst. Two primary pathways are generally accepted:

• Direct Enolate Pathway: A base abstracts a proton from the active methylene compound, creating a resonance-stabilized enolate. This potent nucleophile then attacks the carbonyl carbon of the aldehyde. The resulting intermediate subsequently undergoes dehydration to form the final product.

• Iminium Ion Pathway: When a secondary amine like piperidine is employed as the catalyst, it can first react with the aldehyde to form an iminium ion. This iminium ion is a more potent electrophile than the original aldehyde, facilitating the attack by the enolate of the active methylene compound. Theoretical calculations have suggested that the formation of the iminium ion is often the rate-determining step in this catalytic cycle.

Reaction Components and Strategic Considerations

The success of the Knoevenagel condensation of Ethyl (4-formylphenoxy)acetate hinges on the judicious selection of the active methylene compound, catalyst, and reaction conditions.

The Substrate: Ethyl (4-formylphenoxy)acetate

Ethyl (4-formylphenoxy)acetate is an aromatic aldehyde distinguished by an ether-linked ethyl acetate substituent at the para position. This electron-donating group can influence the reactivity of the aldehyde.

Property	Value
Molecular Formula	C₁₁H₁₂O₄
Molecular Weight	208.21 g/mol
Melting Point	41-42 °C
Boiling Point	328.7°C at 760 mmHg

Active Methylene Compounds: The Nucleophilic Partners

The choice of the active methylene compound dictates the functional groups of the resulting α,β-unsaturated product. For this guide, we will focus on two of the most versatile and commonly used reactants:

• Ethyl Cyanoacetate: This reactant will yield an ethyl cyanoacrylate derivative, a valuable precursor for various pharmaceuticals and polymers.

• Malononitrile: The use of malononitrile results in a benzylidenemalononitrile derivative. These compounds are known for their broad range of biological activities and applications in materials science.

Catalyst Selection: Driving the Reaction Forward

A variety of catalysts can be employed for the Knoevenagel condensation, ranging from traditional organic bases to modern, greener alternatives.

• Piperidine: A classic and highly effective weak base for this transformation. It often provides excellent yields under mild conditions.

• Ammonium Acetate: A versatile and environmentally benign catalyst, often used in solvent-free or microwave-assisted conditions.

• 1,4-Diazabicyclo[2.2.2]octane (DABCO): A non-nucleophilic, sterically hindered amine base that can be used in conjunction with promoters like ionic liquids for efficient catalysis.

• Heterogeneous Catalysts: For enhanced sustainability, solid-supported catalysts such as amine-functionalized silica or metal-organic frameworks (MOFs) can be utilized, simplifying product purification and enabling catalyst recycling.

Experimental Protocols

The following protocols are presented as robust starting points for the Knoevenagel condensation of Ethyl (4-formylphenoxy)acetate. Researchers are encouraged to optimize these conditions for their specific applications.

Protocol 1: Piperidine-Catalyzed Condensation with Ethyl Cyanoacetate

This protocol details the synthesis of Ethyl (E)-2-cyano-3-(4-((ethoxycarbonyl)methoxy)phenyl)acrylate.

Materials:

• Ethyl (4-formylphenoxy)acetate (1.0 eq)

• Ethyl cyanoacetate (1.0 eq)

• Piperidine (0.1 eq)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Ethyl (4-formylphenoxy)acetate (1.0 eq) and ethyl cyanoacetate (1.0 eq) in ethanol.

• Add a catalytic amount of piperidine (0.1 eq) to the solution.

• Heat the reaction mixture to reflux and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Filter the solid, wash with cold ethanol, and dry under vacuum to yield the pure product. If the product does not precipitate, the solvent can be removed under reduced pressure, and the residue purified by column chromatography.

Protocol 2: Microwave-Assisted Solvent-Free Condensation with Malononitrile

This protocol describes a rapid and efficient synthesis of 2-(4-((ethoxycarbonyl)methoxy)benzylidene)malononitrile using ammonium acetate as a catalyst under microwave irradiation.

Materials:

• Ethyl (4-formylphenoxy)acetate (1.0 eq)

• Malononitrile (1.0 eq)

• Ammonium acetate (catalytic amount)

Procedure:

• In a microwave-safe vessel, thoroughly mix Ethyl (4-formylphenoxy)acetate (1.0 eq), malononitrile (1.0 eq), and a catalytic amount of ammonium acetate.

• Irradiate the mixture in a microwave reactor at a suitable power (e.g., 160-320 W) for 30-90 seconds.

• Monitor the reaction completion by TLC (eluent: ethyl acetate/hexane mixture).

• After completion and cooling, the solid mass can be recrystallized from a suitable solvent system (e.g., ethyl acetate and n-hexane) to obtain the pure product.

Visualization of Key Processes

To further elucidate the concepts discussed, the following diagrams visualize the reaction mechanism and a general experimental workflow.

Reaction Mechanism

Caption: Knoevenagel condensation mechanistic pathways.

Experimental Workflow

Caption: General experimental workflow for Knoevenagel condensation.

Applications in Drug Discovery and Development

The α,β-unsaturated products derived from the Knoevenagel condensation are of significant interest to the pharmaceutical industry. The presence of multiple functional groups and the conjugated system makes them versatile intermediates for the synthesis of a wide array of heterocyclic compounds and other complex molecules. These derivatives have been explored for various therapeutic applications, including their potential as anticancer, anti-inflammatory, and antimicrobial agents. The ability to readily modify both the aldehyde and the active methylene component allows for the creation of diverse chemical libraries for high-throughput screening and lead optimization in drug discovery programs.

References

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• Santos, S. A., et al. (2004). Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)acrylate. Acta Crystallographica Section E: Structure Reports Online, E69(Pt 10), o1610. [Link]

• ChemHelpASAP. (2023, January 8). Knoevenagel condensation to make a coumarin - laboratory experiment [Video]. YouTube. [Link]

• Mallouk, T. E., et al. (2010). Microwave-Assisted and Efficient Solvent-Free Knoevenagel Condensation. A Sustainable Protocol Using Porous Calcium Hydroxyapatite as Catalyst. Molecules, 15(2), 943-955. [Link]

• Figshare. Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. [Link]

• Kharas, G. B., et al. (2022). Synthesis and styrene copolymerization of alkoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates. ChemRxiv. [Link]

• Lee, S., et al. (2012). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. The Journal of Organic Chemistry, 77(17), 7494-7503. [Link]

• Islam, M. R., et al. (2012). MICROWAVE ASSISTED SOLVENT FREE KNOEVENAGEL CONDENSATION OF AROMATIC ALDEHYDES WITH ETHYLCYANOACETATE. International Journal of Pharmaceutical Sciences and Research, 3(1), 223-226. [Link]

• Indian Journal of Chemistry. (2010). A simple and efficient procedure for the Knoevenagel condensation catalyzed by [MeHMTA]BF4 ionic liquid. [Link]

• Organic Chemistry Portal. Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles. [Link]

• IOSR Journal of Applied Chemistry. Route of Knoevenagel Reaction from Conventional method to Greener methods. [Link]

• OAText. (2019). Solvent-free efficient microwave assisted synthesis of α,β-unsaturated compounds and their antimicrobial activity assessment. [Link]

• Chem-Station. Knoevenagel Condensation. [Link]

The Versatile Precursor: Ethyl (4-formylphenoxy)acetate in the Synthesis of Bioactive Heterocyclic Scaffolds

Introduction: Unlocking the Potential of a Bifunctional Building Block

In the landscape of modern medicinal chemistry and drug discovery, the efficient construction of diverse heterocyclic frameworks is a cornerstone of innovation. Ethyl (4-formylphenoxy)acetate, a readily accessible bifunctional molecule, has emerged as a highly valuable and versatile starting material for the synthesis of a wide array of heterocyclic compounds. Its unique structure, featuring an electrophilic aromatic aldehyde and a nucleophilic active methylene precursor upon hydrolysis, allows for its participation in a variety of classical and multicomponent reactions. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the utility of Ethyl (4-formylphenoxy)acetate in constructing key heterocyclic scaffolds with significant therapeutic potential. We will delve into the mechanistic underpinnings of these transformations and provide detailed, field-proven protocols to empower your research endeavors.

Core Attributes of Ethyl (4-formylphenoxy)acetate as a Precursor

The synthetic utility of Ethyl (4-formylphenoxy)acetate stems from two key reactive sites:

• The Formyl Group (-CHO): This aromatic aldehyde functionality serves as a crucial electrophilic center, readily undergoing condensation reactions with a variety of nucleophiles. It is the linchpin for initiating cyclization cascades in many of the discussed syntheses.

• The Ethoxycarbonylmethyl Phenoxy Moiety: The ester group can be hydrolyzed to a carboxylic acid, and the ether linkage provides a stable connection to the aromatic ring. While not always directly participating in the initial cyclization, this part of the molecule can be further functionalized in later-stage synthesis, offering a handle for modulating the physicochemical properties of the final heterocyclic products.

I. Synthesis of 1,4-Dihydropyridines via Hantzsch Condensation

The 1,4-dihydropyridine (DHP) scaffold is a privileged structure in medicinal chemistry, most notably found in a class of drugs that act as L-type calcium channel blockers for the treatment of hypertension.[1][2] The Hantzsch dihydropyridine synthesis is a classic multicomponent reaction that efficiently constructs this ring system.[3][4][5]

Causality of the Hantzsch Synthesis

This one-pot reaction brings together an aldehyde, two equivalents of a β-ketoester (such as ethyl acetoacetate), and a nitrogen source (typically ammonia or ammonium acetate).[5] The reaction proceeds through a series of condensation and addition reactions, culminating in the formation of the dihydropyridine ring. The choice of an aromatic aldehyde, like Ethyl (4-formylphenoxy)acetate, directly influences the substitution pattern at the 4-position of the resulting DHP, a critical determinant of its biological activity.

Mechanistic Pathway

The mechanism of the Hantzsch synthesis is well-established and involves two key intermediates: an enamine formed from the β-ketoester and ammonia, and an α,β-unsaturated carbonyl compound generated from the Knoevenagel condensation of the aldehyde and the second equivalent of the β-ketoester.[3][5] A subsequent Michael addition followed by cyclization and dehydration affords the final 1,4-dihydropyridine product.

Figure 1: Mechanistic workflow of the Hantzsch 1,4-dihydropyridine synthesis.

Experimental Protocol: Synthesis of Diethyl 2,6-dimethyl-4-(4-(2-ethoxy-2-oxoethoxy)phenyl)-1,4-dihydropyridine-3,5-dicarboxylate

Materials:

• Ethyl (4-formylphenoxy)acetate (1.0 mmol, 208.2 mg)

• Ethyl acetoacetate (2.0 mmol, 260.3 mg, 0.25 mL)

• Ammonium acetate (1.2 mmol, 92.5 mg)

• Ethanol (5 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl (4-formylphenoxy)acetate (1.0 mmol), ethyl acetoacetate (2.0 mmol), and ammonium acetate (1.2 mmol).

• Add ethanol (5 mL) to the flask and stir the mixture at room temperature to dissolve the solids.

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 hexane:ethyl acetate eluent system.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Slowly add cold water (10 mL) to the reaction mixture with stirring to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water (2 x 5 mL).

• Recrystallize the crude product from ethanol to afford the pure diethyl 2,6-dimethyl-4-(4-(2-ethoxy-2-oxoethoxy)phenyl)-1,4-dihydropyridine-3,5-dicarboxylate as a crystalline solid.

Parameter	Value
Reactant Ratio	Aldehyde:β-ketoester:Ammonia source = 1:2:1.2
Solvent	Ethanol
Temperature	Reflux (~80 °C)
Reaction Time	4-6 hours
Typical Yield	75-85%

Table 1: Key parameters for the Hantzsch synthesis of a 1,4-dihydropyridine derivative.

II. Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The dihydropyrimidinone (DHPM) core is another pharmacologically significant scaffold, with derivatives exhibiting a wide range of biological activities, including antiviral, antitumor, and antibacterial properties. The Biginelli reaction is a powerful one-pot, three-component synthesis for accessing these important heterocycles.[6][7]

Rationale for the Biginelli Reaction

This acid-catalyzed reaction involves the condensation of an aldehyde, a β-dicarbonyl compound (such as ethyl acetoacetate), and a urea or thiourea.[6] The aldehyde component, in this case, Ethyl (4-formylphenoxy)acetate, dictates the nature of the substituent at the C4 position of the pyrimidinone ring, which is a key point for structural diversification and modulation of biological activity.

Mechanistic Insights

The most widely accepted mechanism for the Biginelli reaction begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acylimine intermediate.[6] This is followed by the nucleophilic addition of the enol of the β-dicarbonyl compound to the imine. Subsequent cyclization via intramolecular attack of the amino group onto the carbonyl of the dicarbonyl compound, followed by dehydration, yields the dihydropyrimidinone product.

Figure 2: Mechanistic overview of the Biginelli dihydropyrimidinone synthesis.

Experimental Protocol: Synthesis of Ethyl 6-methyl-4-(4-(2-ethoxy-2-oxoethoxy)phenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Materials:

• Ethyl (4-formylphenoxy)acetate (1.0 mmol, 208.2 mg)

• Ethyl acetoacetate (1.0 mmol, 130.1 mg, 0.125 mL)

• Urea (1.5 mmol, 90.1 mg)

• Ethanol (5 mL)

• Concentrated Hydrochloric Acid (catalytic amount, ~2 drops)

Procedure:

• In a 25 mL round-bottom flask, combine Ethyl (4-formylphenoxy)acetate (1.0 mmol), ethyl acetoacetate (1.0 mmol), and urea (1.5 mmol).

• Add ethanol (5 mL) and a catalytic amount of concentrated hydrochloric acid (~2 drops).

• Equip the flask with a reflux condenser and heat the mixture to reflux with stirring for 3-4 hours. Monitor the reaction by TLC (eluent: 1:1 hexane:ethyl acetate).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Collect the precipitated solid by vacuum filtration and wash with cold ethanol (2 x 5 mL).

• Recrystallize the crude product from ethanol to obtain the pure ethyl 6-methyl-4-(4-(2-ethoxy-2-oxoethoxy)phenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate.

Parameter	Value
Reactant Ratio	Aldehyde:β-dicarbonyl:Urea = 1:1:1.5
Catalyst	Concentrated HCl (catalytic)
Solvent	Ethanol
Temperature	Reflux (~80 °C)
Reaction Time	3-4 hours
Typical Yield	80-90%

Table 2: Optimized conditions for the Biginelli synthesis of a dihydropyrimidinone derivative.

III. Synthesis of Indoles via Fischer Indole Synthesis

The indole nucleus is a ubiquitous heterocyclic motif found in a vast number of natural products and pharmaceuticals, exhibiting a broad spectrum of biological activities.[8][9] The Fischer indole synthesis is a classic and reliable method for the construction of the indole ring system.[8][10]

Underlying Principles of the Fischer Indole Synthesis

This reaction involves the acid-catalyzed cyclization of a phenylhydrazone, which is typically formed in situ from the condensation of a phenylhydrazine and an aldehyde or ketone.[8] The use of a hydrazone derived from Ethyl (4-formylphenoxy)acetate allows for the introduction of the phenoxyacetate moiety at the 2-position of the indole ring, providing a handle for further derivatization.

Mechanistic Pathway

The Fischer indole synthesis proceeds through a[3][3]-sigmatropic rearrangement of the protonated phenylhydrazone (in its enamine tautomeric form).[8] This rearrangement is followed by the loss of ammonia and subsequent aromatization to furnish the indole ring.

Figure 3: Stepwise mechanism of the Fischer indole synthesis.

Experimental Protocol: Synthesis of Ethyl (4-((1H-indol-2-yl)methoxy)phenyl)acetate

Materials:

• Ethyl (4-formylphenoxy)acetate (1.0 mmol, 208.2 mg)

• Phenylhydrazine (1.1 mmol, 119.0 mg, 0.11 mL)

• Polyphosphoric acid (PPA) or Zinc Chloride (ZnCl₂) (catalytic to stoichiometric amounts)

• Glacial Acetic Acid (5 mL)

Procedure:

• Hydrazone Formation (can be done in situ): In a round-bottom flask, dissolve Ethyl (4-formylphenoxy)acetate (1.0 mmol) and phenylhydrazine (1.1 mmol) in glacial acetic acid (5 mL). Stir at room temperature for 30 minutes.

• Cyclization: To the solution of the hydrazone, add the acid catalyst (e.g., a pea-sized amount of PPA or 1.0 mmol of ZnCl₂).

• Heat the reaction mixture to 80-100 °C and stir for 2-4 hours. Monitor the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into a beaker containing ice-water (20 mL).

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired indole derivative.

Parameter	Value
Reactant Ratio	Aldehyde:Phenylhydrazine = 1:1.1
Catalyst	Polyphosphoric acid or ZnCl₂
Solvent	Glacial Acetic Acid
Temperature	80-100 °C
Reaction Time	2-4 hours
Typical Yield	60-75%

Table 3: General conditions for the Fischer indole synthesis.

IV. Synthesis of 2-Aminothiophenes via Gewald Reaction

The 2-aminothiophene scaffold is a key building block in the synthesis of various pharmaceuticals and materials. The Gewald reaction is a versatile and efficient multicomponent reaction for the preparation of polysubstituted 2-aminothiophenes.[11][12][13]

Core Principles of the Gewald Synthesis

This reaction involves the condensation of a carbonyl compound, an α-cyanoester, and elemental sulfur in the presence of a base.[11] Ethyl (4-formylphenoxy)acetate can serve as the carbonyl component, leading to the formation of a 2-aminothiophene with the phenoxyacetate moiety at the 5-position.

Mechanistic Considerations

The Gewald reaction is initiated by a Knoevenagel condensation between the aldehyde and the α-cyanoester.[11] The resulting α,β-unsaturated nitrile then undergoes a Michael addition with sulfur, followed by an intramolecular cyclization and tautomerization to afford the 2-aminothiophene product.

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The Versatile Aldehyde Handle: Ethyl (4-formylphenoxy)acetate in Solid-Phase Organic Synthesis

In the landscape of modern drug discovery and combinatorial chemistry, solid-phase organic synthesis (SPOS) stands as a cornerstone technology, enabling the rapid generation of vast chemical libraries.[1] The choice of linker—the molecular bridge connecting the nascent molecule to the insoluble support—is paramount to the success of any solid-phase strategy. It dictates not only the reaction conditions that can be employed but also the ultimate form of the final product. Among the diverse array of linkers, those bearing an aldehyde functionality have emerged as exceptionally versatile handles. This application note provides a detailed exploration of Ethyl (4-formylphenoxy)acetate, a readily accessible and highly adaptable linker precursor for the solid-phase synthesis of diverse molecular scaffolds, particularly focusing on the generation of amine libraries through reductive amination.

Introduction to Aldehyde Linkers in SPOS

Solid-phase synthesis offers significant advantages over traditional solution-phase chemistry, including the ability to use excess reagents to drive reactions to completion and simplified purification through washing.[1] The linker is a critical component in this methodology, and aldehyde linkers, such as those derived from Ethyl (4-formylphenoxy)acetate, provide a unique entry point for molecular diversification. The aldehyde group serves as a reactive electrophile, most notably for the construction of secondary and tertiary amines via reductive amination, a cornerstone reaction in medicinal chemistry.

Ethyl (4-formylphenoxy)acetate is an attractive reagent for creating such a linker due to its straightforward synthesis and the stability of the resulting phenoxyacetate linkage to a wide range of reaction conditions. This allows for extensive chemical modifications on the solid support before the final product is cleaved.

Properties of Ethyl (4-formylphenoxy)acetate

A clear understanding of the physicochemical properties of Ethyl (4-formylphenoxy)acetate is essential for its effective application.

Property	Value
Molecular Formula	C₁₁H₁₂O₄
Molecular Weight	208.21 g/mol
Melting Point	41-42 °C
Boiling Point	328.7°C at 760 mmHg
Appearance	White to off-white solid
SMILES	O=C(OCC)COC1=CC=C(C=O)C=C1

Conceptual Workflow: From Linker to Library

The journey from Ethyl (4-formylphenoxy)acetate to a library of diverse small molecules on a solid support follows a logical and well-defined path. This workflow is centered around the initial functionalization of a resin, followed by the key reductive amination step, and culminating in the cleavage of the final products from the solid support.

Figure 2: A simplified representation of a split-and-pool synthesis strategy for generating a compound library.

In this approach, the aldehyde-functionalized resin is divided into multiple portions, and each portion is reacted with a different amine. The portions are then recombined, mixed, and split again for a subsequent reaction, if desired. This process allows for the exponential generation of a large number of unique compounds on individual resin beads.

Conclusion

Ethyl (4-formylphenoxy)acetate is a valuable and versatile building block for the solid-phase synthesis of small molecule libraries. Its aldehyde functionality provides a key reactive handle for diversification, particularly through reductive amination to generate libraries of secondary and tertiary amines. The protocols and insights provided in this application note offer a robust framework for researchers and drug development professionals to leverage this powerful tool in their synthetic endeavors. The straightforward nature of the reactions, combined with the inherent advantages of solid-phase synthesis, makes this approach highly attractive for accelerating the discovery of novel bioactive compounds.

References

• Ede, N. J., & Bray, A. M. (2006). An Improved Aldehyde Linker for the Solid Phase Synthesis of Hindered Amides. The Journal of Organic Chemistry, 71(19), 7543–7546.
• Epton, R., & Wellings, D. A. (1998). A comparative cleavage study on two linkers 1 and 2. International Journal of Peptide and Protein Research, 52(5), 418-426.
• Pryor, K. D., & Shair, M. D. (2018). Solid-phase synthesis of DNA-encoded libraries via an “aldehyde explosion” strategy.
• James, I. W. (1999). Solid phase synthesis: designer linkers for combinatorial chemistry: a review. Tetrahedron, 55(16), 4855-4946.
• Bhal, R., & Kannan, A. (2014). Combinatorial Chemistry with Solid Phase Synthesis: An Outline. International Journal of Pharmaceutical Sciences Review and Research, 27(2), 1-8.
• Yao, W., & Xu, Y. (2013). Practical synthesis of peptide C-terminal aldehyde on a solid support. Tetrahedron Letters, 54(36), 4848-4850.
• Bray, A. M., Chiefari, D. S., Epa, V. C., & Valerio, R. M. (1995). Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin™ approach. Peptide Research, 8(6), 337-343.
• Albericio, F., & Carpino, L. A. (2023). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 28(11), 4443.
• Kaljuste, K., & Undén, A. (1996). A new linker for anchoring/masking primary amines on solid support. Tetrahedron Letters, 37(23), 4021-4024.
• Lorthioir, O., et al. (2001). Tartric acid-based linker for the solid-phase synthesis of C-terminal peptide alpha-oxo aldehydes. The Journal of Organic Chemistry, 66(17), 5707-5715.
• Giralt, E., & Andreu, D. (Eds.). (2002). Base-Labile Safety-Catch Linker: Synthesis and Applications in Solid-Phase Peptide Synthesis. In Peptides for the New Millennium: Proceedings of the Sixteenth American Peptide Symposium. Springer Science & Business Media.
• Krajčovičová, S., & Hlaváč, J. (2019). Silane-based reductive amination on solid phase. Reagents and conditions. Molecules, 24(12), 2269.

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Protocol & Application Notes for the Purification of Ethyl (4-formylphenoxy)acetate by Recrystallization

An Application Guide for Researchers

This guide provides a comprehensive, technically-grounded protocol for the purification of Ethyl (4-formylphenoxy)acetate via recrystallization. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple list of steps to explain the underlying principles and rationale, ensuring both procedural success and a deeper understanding of the technique.

Introduction: The Importance of Purity

Ethyl (4-formylphenoxy)acetate is a valuable building block in organic synthesis, frequently utilized in the development of novel pharmaceutical agents and materials. The purity of this reagent is paramount, as contaminants can lead to unwanted side reactions, lower yields, and introduce complexities in downstream applications and analytical interpretations. Recrystallization is a powerful and cost-effective technique for purifying solid organic compounds, capable of yielding high-purity material when executed correctly.[1] This method leverages differences in solubility between the desired compound and its impurities in a chosen solvent system.

This document outlines the principles, a detailed protocol, and troubleshooting strategies for the successful recrystallization of Ethyl (4-formylphenoxy)acetate.

Foundational Principles: The Science of Recrystallization

The success of recrystallization hinges on the principle that the solubility of most solids increases with temperature.[2] An ideal recrystallization solvent will dissolve the target compound sparingly or not at all at room temperature but will dissolve it completely at or near the solvent's boiling point.[3][4]

The Process in Brief:

• The crude, impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated solution.[5]

• Insoluble impurities are removed by hot gravity filtration.

• The hot, saturated solution is allowed to cool slowly and undisturbed.

• As the solution cools, the solubility of the target compound decreases, and it crystallizes out of the solution, leaving the more soluble impurities behind in the "mother liquor".

• The pure crystals are then isolated by filtration.

Critical Consideration: Solvent Selection The choice of solvent is the most critical variable in recrystallization. The adage "like dissolves like" is a useful starting point; polar compounds are more soluble in polar solvents, and nonpolar compounds in nonpolar solvents.[6] Ethyl (4-formylphenoxy)acetate possesses both polar (ester, aldehyde) and nonpolar (aromatic ring) characteristics, suggesting that solvents of intermediate polarity or a mixed-solvent system would be effective.

A key factor is preventing the compound from "oiling out," a phenomenon where the compound melts in the hot solvent instead of dissolving, forming an impure liquid layer.[2][7] This often occurs when the melting point of the solute is lower than the boiling point of the solvent.[2] Given the melting point of Ethyl (4-formylphenoxy)acetate is 41-42 °C[8], solvents with very high boiling points should be avoided in single-solvent systems.

Based on the structure and physical properties, several solvent systems are viable candidates:

• Ethanol: A common and effective solvent for compounds with moderate polarity.[9][10] Its boiling point (78 °C) is sufficiently above the compound's melting point to ensure dissolution without a high risk of oiling out.

• Ethyl Acetate/Hexane: A mixed-solvent system is often highly effective.[9] Ethyl acetate is a good solvent for this ester-containing compound, while hexane acts as an "anti-solvent" in which the compound is poorly soluble.[9][11] This allows for fine-tuned control over the crystallization process.

Physical and Chemical Data

Properly understanding the compound and solvent properties is essential for designing a successful protocol.

Property	Ethyl (4-formylphenoxy)acetate	Ethanol	Ethyl Acetate	n-Hexane
Molecular Formula	C₁₁H₁₂O₄[8][12]	C₂H₅OH	C₄H₈O₂	C₆H₁₄
Molecular Weight	208.21 g/mol [8][12]	46.07 g/mol	88.11 g/mol	86.18 g/mol
Melting Point	41-42 °C[8]	-114 °C	-83.6 °C	-95 °C
Boiling Point	328.7 °C[8]	78 °C	77.1 °C	69 °C
Appearance	White solid[13]	Colorless liquid	Colorless liquid	Colorless liquid

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the recrystallization process, including key decision points.

Caption: Workflow for the purification of Ethyl (4-formylphenoxy)acetate.

Detailed Experimental Protocols

Safety First: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Never heat organic solvents with an open flame; use a hot plate.

Protocol 1: Single Solvent Recrystallization using Ethanol

This method is straightforward and often effective for initial purification.

• Dissolution:

  • Place the crude Ethyl (4-formylphenoxy)acetate (e.g., 1.0 g) into a 50 mL Erlenmeyer flask.

  • In a separate beaker, heat approximately 20-30 mL of ethanol on a hot plate to a gentle boil.

  • Add the hot ethanol dropwise to the flask containing the crude solid while swirling.[14] Continue adding the minimum amount of hot solvent until the solid just dissolves. Causality: Using the minimum volume ensures the solution is saturated, maximizing crystal recovery upon cooling.[5]

• Hot Filtration (if necessary):

  • If insoluble impurities are observed, perform a hot gravity filtration. Place a piece of fluted filter paper in a stemless funnel resting on a clean Erlenmeyer flask. Keep the apparatus hot on the hot plate to prevent premature crystallization in the funnel.[2]

  • Pour the hot solution through the filter paper. Rinse the original flask with a small amount of hot ethanol and pour this through the filter to recover any remaining compound.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature, undisturbed.[2] Causality: Slow cooling promotes the formation of larger, purer crystals by allowing the crystal lattice to form correctly, excluding impurities.[2]

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 20 minutes to maximize crystal formation.[3]

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a minimal amount of ice-cold ethanol to rinse away the mother liquor containing the soluble impurities.[15]

• Drying:

  • Allow the crystals to air-dry on the filter paper for a few minutes while the vacuum is running.

  • Transfer the crystals to a watch glass and dry them to a constant weight, preferably in a vacuum oven at a low temperature.

Protocol 2: Mixed Solvent Recrystallization using Ethyl Acetate/n-Hexane

This method offers greater control and is useful if the compound is too soluble in a single hot solvent.

• Dissolution:

  • Place the crude solid in a 50 mL Erlenmeyer flask.

  • Add ethyl acetate dropwise at room temperature, with swirling, until the solid is completely dissolved. Use the minimum amount necessary.

• Inducing Crystallization:

  • Warm the solution gently on a hot plate.

  • Slowly add n-hexane (the "anti-solvent") dropwise with continuous swirling. A faint cloudiness (turbidity) will appear, indicating the solution is saturated.

  • Add a few drops of hot ethyl acetate until the cloudiness just disappears, resulting in a clear, saturated solution at an elevated temperature.[9]

• Cooling and Isolation:

  • Follow steps 3-5 from Protocol 1 (Crystallization, Isolation and Washing, and Drying). For washing the crystals in step 4, use a pre-chilled mixture of ethyl acetate and n-hexane (in the approximate ratio that induced crystallization).

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	Too much solvent was used: The solution is not supersaturated upon cooling.[7][16]	Gently heat the solution to boil off some of the solvent to reduce the volume, then attempt to cool again.[7][16]
Supersaturation: The solution is saturated, but crystal nucleation has not started.[16]	1. Scratch: Gently scratch the inside of the flask at the liquid's surface with a glass rod to create a nucleation site.[5][16] 2. Seed: Add a tiny "seed" crystal of the pure compound, if available.[5][16]
"Oiling Out"	The compound's melting point is below the temperature of the solution as it becomes saturated.[7]	1. Re-heat the solution to dissolve the oil. 2. Add a small amount of additional hot solvent (the more soluble solvent in a mixed system) to keep the compound dissolved at a slightly lower temperature.[7] 3. Allow the solution to cool even more slowly, perhaps by insulating the flask.[16]
Low Yield	Too much solvent was used, leaving a significant amount of product in the mother liquor.[7] Crystals were washed with too much cold solvent. Premature crystallization during hot filtration.	Ensure the minimum amount of hot solvent is used initially.[5] Evaporate some solvent from the mother liquor and cool again to obtain a second crop of crystals. Ensure the filtration apparatus is sufficiently hot during hot filtration.
Colored Product	Colored impurities were not fully removed.	If the product is expected to be colorless, repeat the recrystallization, adding a small amount of activated charcoal to the hot solution before the hot filtration step.[2] Caution: Using too much charcoal can adsorb your product and reduce the yield.[2]

Conclusion

Recrystallization is an indispensable technique for achieving high purity of solid compounds like Ethyl (4-formylphenoxy)acetate. By carefully selecting a solvent system and controlling the rates of dissolution and cooling, researchers can effectively remove impurities. The protocols and troubleshooting guide provided here serve as a robust starting point for the successful purification of this important synthetic intermediate, ensuring the quality and reliability of subsequent research and development activities.

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• Tips & Tricks: Recrystallization . Department of Chemistry: University of Rochester. [Link]

• Recrystallization Guide: Process, Procedure, Solvents . Mettler Toledo. [Link]

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In-Situ Reaction Monitoring: A Detailed Protocol for Thin-Layer Chromatography (TLC) Analysis of Ethyl (4-formylphenoxy)acetate Reactions

An Application Note for Drug Development Professionals

Abstract

Thin-Layer Chromatography (TLC) is an indispensable, rapid, and cost-effective analytical technique for monitoring the progress of organic reactions.[1][2] This application note provides a comprehensive, field-proven protocol for the TLC analysis of reactions involving Ethyl (4-formylphenoxy)acetate, a common intermediate in pharmaceutical synthesis. We delve into the causality behind procedural choices, from mobile phase selection to data interpretation, ensuring robust and reproducible results. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize reaction conditions and assess purity with confidence.

Introduction: The Rationale for TLC in Reaction Monitoring

In the synthesis of active pharmaceutical ingredients (APIs) and intermediates, understanding the real-time conversion of starting materials to products is paramount. TLC offers a qualitative snapshot of the reaction mixture, allowing chemists to quickly determine the consumption of reactants, the formation of products, and the emergence of any byproducts.[2] The principle of TLC is based on the differential partitioning of components between a stationary phase (typically polar silica gel) and a mobile phase (a solvent system).[1] Less polar compounds have a weaker affinity for the stationary phase and travel further up the plate, resulting in a higher Retention Factor (Rf), while more polar compounds are retained more strongly and have a lower Rf.[3]

Ethyl (4-formylphenoxy)acetate possesses several functional groups—an aromatic ring, an ether, an ester, and an aldehyde—which confer moderate polarity and strong ultraviolet (UV) absorbance, making it an ideal candidate for TLC analysis with UV visualization.[4][5][6][7] This protocol will focus on a common transformation: the reduction of the aldehyde to an alcohol, illustrating how a change in polarity is visualized on the TLC plate.

Foundational Elements: Materials and Reagent Selection

The success of TLC analysis hinges on the appropriate selection of materials. Every choice is dictated by the chemical properties of the analytes.

2.1 Stationary Phase: The Separation Medium

• Plate Type: Standard silica gel 60 F₂₅₄ plates are the industry workhorse. The "60" refers to the mean pore size in angstroms, while "F₂₅₄" indicates the inclusion of a fluorescent indicator that glows green under 254 nm UV light.[8] Compounds that absorb UV light at this wavelength, such as the aromatic ring in our target molecule, will quench this fluorescence and appear as dark spots.[4][9]

• Rationale: Silica gel is a highly polar adsorbent due to the presence of surface silanol (Si-OH) groups.[10] This polarity is key to separating compounds based on their differential interactions (e.g., hydrogen bonding, dipole-dipole forces).

2.2 Mobile Phase: The Eluent System

The mobile phase (eluent) must be optimized to achieve a clear separation of spots. The goal is to have the starting material, Ethyl (4-formylphenoxy)acetate, exhibit an Rf value between 0.3 and 0.4.[11] This provides an optimal window for new, less polar or more polar spots to appear and be resolved.

• Recommended Starting System: A binary mixture of a non-polar solvent and a moderately polar solvent is ideal. A common and effective starting point is a 7:3 mixture of Hexanes and Ethyl Acetate (EtOAc) .[8][12]

• Causality & Optimization:

  • If the spots remain at the bottom of the plate (low Rf), the eluent is not polar enough to move the compounds.[3][13] To increase the eluent's polarity, increase the proportion of ethyl acetate (e.g., to 6:4 Hexanes:EtOAc).

  • If the spots run to the top of the plate (high Rf), the eluent is too polar.[3][13] To decrease polarity, increase the proportion of hexanes (e.g., to 8:2 Hexanes:EtOAc).

  • The selection of solvents with similar boiling points, like hexanes and ethyl acetate, is advantageous as it prevents significant changes in the solvent ratio due to differential evaporation during the experiment.[8]

Experimental Workflow: A Self-Validating Protocol

This protocol employs a three-lane spotting technique to provide an internal, self-validating reference on every plate, which is critical for unambiguous interpretation.[11][14]

Workflow Overview

Caption: A logical workflow for TLC reaction monitoring.

Step-by-Step Methodology

• Chamber Preparation:

  • Pour the chosen mobile phase (e.g., 7:3 Hexanes:EtOAc) into a developing chamber to a depth of approximately 0.5 cm.

  • Cut a piece of filter paper, place it inside the chamber ensuring it is wetted by the solvent, and close the chamber with a lid or watch glass.

  • Causality: This step saturates the chamber atmosphere with solvent vapors, which is crucial for preventing the mobile phase from evaporating off the plate as it runs. This ensures a uniform and even solvent front, leading to reproducible Rf values.[15]

• Plate Preparation and Spotting:

  • Using a pencil (never a pen, as ink will chromatograph), gently draw a straight origin line about 1 cm from the bottom of a TLC plate.[1][16] Mark three small, equidistant ticks for your sample lanes.

  • Prepare dilute solutions of your starting material and the reaction mixture (~1 mg in 1 mL of a volatile solvent like ethyl acetate).[1]

  • Using a glass capillary tube, apply a small spot of the Starting Material (SM) solution to the leftmost tick. The spot should be no more than 1-2 mm in diameter.[15][17]

  • On the rightmost tick, apply a small spot of the Reaction Mixture (Rxn) .

  • On the center tick, create the Co-spot (C) by first spotting the starting material, and then carefully spotting the reaction mixture directly on top of the dried SM spot.[11]

  • Causality: The co-spot is a critical internal standard. It confirms if the spot in the reaction lane with the same Rf as the starting material is indeed unreacted starting material. If the spots are very close, the co-spot will appear as a single, potentially elongated spot, confirming their identity.[11]

• Development:

  • Carefully place the spotted TLC plate into the prepared, saturated chamber. Ensure the origin line is above the level of the solvent pool.[16][18] Close the chamber.

  • Allow the solvent front to travel up the plate undisturbed via capillary action.[1]

  • When the solvent front is about 1 cm from the top of the plate, remove it from the chamber.[18]

  • Immediately mark the position of the solvent front with a pencil.[3]

• Visualization and Analysis:

  • Allow the solvent to fully evaporate from the plate.

  • View the plate under a short-wave (254 nm) UV lamp in a dark environment.[4]

  • Safety Precaution: Avoid direct eye and skin exposure to UV light.[1]

  • The UV-active compounds will appear as dark spots against the green fluorescent background.[9]

  • Lightly circle all visible spots with a pencil.

  • (Optional) If compounds are not UV-active or for further confirmation, chemical stains can be used. For aldehydes, a p-anisaldehyde stain followed by gentle heating is effective.[8][19] For alcohols or other oxidizable groups, a potassium permanganate (KMnO₄) stain can be used, which appears as yellow spots on a purple background.[4] Note that staining is a destructive visualization method.[5]

Results Interpretation: From Spots to Stoichiometry

4.1 Calculating the Retention Factor (Rf)

The Rf value is a ratio that quantifies the movement of a compound. It is calculated by dividing the distance the spot traveled from the origin by the distance the solvent front traveled from the origin.[20]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

The Rf value is a characteristic constant for a given compound under identical TLC conditions (stationary phase, mobile phase, temperature).[17]

4.2 Monitoring Reaction Progress

By analyzing the three lanes, you can effectively monitor the reaction:

• Lane 1 (SM): Shows a single dark spot. This is your reference for the starting material's Rf.

• Lane 3 (Rxn):

  • At time zero (t=0), this lane should look identical to the SM lane.

  • As the reaction proceeds, the intensity of the SM spot will decrease, and a new spot will appear.

  • In our example (reduction of an aldehyde to an alcohol), the product is more polar. Therefore, the new product spot will appear below the starting material spot (lower Rf).

  • The reaction is complete when the starting material spot is no longer visible in the reaction lane.[2]

• Lane 2 (C): This lane helps verify the SM spot in the reaction mixture. The SM spot and the corresponding spot in the co-spot lane should have the exact same Rf value.

Table 1: Hypothetical TLC Data for the Reduction of Ethyl (4-formylphenoxy)acetate

Compound	Structure Change	Expected Polarity Change	Hypothetical Rf Value (7:3 Hexanes:EtOAc)
Starting Material (Ethyl (4-formylphenoxy)acetate)	Contains Aldehyde (-CHO)	Less Polar	0.40
Product (Ethyl (4-(hydroxymethyl)phenoxy)acetate)	Contains Alcohol (-CH₂OH)	More Polar	0.25

Troubleshooting Common TLC Issues

Problem	Probable Cause(s)	Solution(s)
Streaking/Elongated Spots	Sample is too concentrated (overloaded).[1][13]	Dilute the sample solution and re-spot.[13]
The chosen solvent system is inappropriate for the compound's polarity.[16]	Try a new solvent system. For acidic or basic compounds, adding a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the eluent can improve spot shape.[13]
Spots Not Visible	Sample is too dilute.[13][16]	Concentrate the sample or spot multiple times in the same location, allowing the solvent to dry between applications.[13]
Compound is not UV-active.[13]	Use an alternative visualization method like an iodine chamber or a chemical stain (e.g., permanganate).[4]
Rf Value is Too High (>0.8) or Too Low (<0.2)	Mobile phase is too polar (high Rf) or not polar enough (low Rf).[3][13]	Adjust the solvent ratio. Increase the non-polar component (e.g., hexanes) to lower the Rf, or increase the polar component (e.g., ethyl acetate) to raise the Rf.[13]
Uneven Solvent Front	The TLC chamber was not properly saturated with solvent vapor.[16]	Ensure the chamber is sealed and contains a liner of filter paper to maintain a saturated atmosphere.[16]
The bottom of the plate is not flat or touches the side of the chamber.[16]	Ensure the plate is placed flat on the bottom of the chamber and does not touch the sides or the filter paper.

References

• Troubleshooting Thin Layer Chromatography : Some TLC for Your TLC - Bitesize Bio. (2025). Bitesize Bio. [Link]

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• Troubleshooting Thin Layer Chromatography : Some TLC for Your TLC. (2016). Medium. [Link]

• Troubleshooting Common Issues in Thin Layer Chromatography : Practical Solutions. (2023). LinkedIn. [Link]

• Thin Layer Chromatography (TLC) . Organic Chemistry at CU Boulder. [Link]

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• Thin Layer Chromatography (TLC) . University of California, Los Angeles. [Link]

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• Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method . (2012). Royal Society of Chemistry. [Link]

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• Thin Layer Chromatography: A Complete Guide to TLC . Chemistry Hall. [Link]

• Thin Layer Chromatography (TLC): Principle, Procedure, and Applications . (2022). Microbe Online. [Link]

• Video: Thin Layer Chromatography: Principle, Procedure, Applications . (2015). JoVE. [Link]

• 5. Thin Layer Chromatography . University of Wisconsin-Madison. [Link]

• Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method . (2012). ResearchGate. [Link]

• Thin Layer Chromatography . (2022). Chemistry LibreTexts. [Link]

• TLC Fundamentals – Stationary & mobile phase choice (part 4) . Interchim. [Link]

• How i will select mobile phase solevent system for TLC? . (2021). ResearchGate. [Link]

• Stationary Phases for Modern Thin-Layer Chromatography . LCGC International. [Link]

• Ethyl (4-formylphenoxy)acetate . LookChem. [Link]

• TLC-Thin Layer Chromatography . operachem. [Link]

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• ethyl (4-formylphenoxy)acetate . Chemsrc. [Link]

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Application Note: A Robust and Scalable Protocol for the Synthesis of Ethyl (4-formylphenoxy)acetate

Introduction

Ethyl (4-formylphenoxy)acetate is a pivotal intermediate in the synthesis of a wide array of pharmaceutical compounds and complex organic molecules. Its bifunctional nature, featuring both an aldehyde and an ester group, makes it a versatile building block for constructing more intricate molecular architectures. This document provides a comprehensive, field-proven guide for the scale-up synthesis, purification, and characterization of Ethyl (4-formylphenoxy)acetate. The protocol is designed for researchers, scientists, and drug development professionals, emphasizing safety, efficiency, and reproducibility.

The synthesis is primarily achieved via the Williamson ether synthesis, a classic yet highly reliable method for forming ethers.[1][2] This reaction involves the nucleophilic substitution of a halide by an alkoxide, in this case, the phenoxide derived from 4-hydroxybenzaldehyde and an ethyl haloacetate.[2][3][4] Our protocol details a robust procedure that has been optimized for scalability, ensuring consistent results from the benchtop to pilot plant scale.

Core Synthesis Mechanism: The Williamson Ether Synthesis

The formation of Ethyl (4-formylphenoxy)acetate proceeds through a bimolecular nucleophilic substitution (SN2) reaction.[2] Understanding the underlying mechanism is critical for troubleshooting and process optimization.

Step 1: Deprotonation and Nucleophile Formation The reaction is initiated by the deprotonation of the acidic phenolic hydroxyl group of 4-hydroxybenzaldehyde. A moderately strong base, such as anhydrous potassium carbonate (K₂CO₃), is sufficient to generate the corresponding phenoxide ion. This phenoxide is a potent nucleophile, poised to react in the subsequent step.[5]

Step 2: SN2 Attack and Ether Formation The newly formed phenoxide ion attacks the electrophilic carbon of ethyl chloroacetate. This carbon is susceptible to nucleophilic attack because it is bonded to a highly electronegative chlorine atom, which serves as an effective leaving group.[3][5] The reaction proceeds via a backside attack, characteristic of an SN2 mechanism, leading to the displacement of the chloride ion and the formation of the desired ether linkage.[2][5]

Caption: Reaction mechanism for the Williamson ether synthesis of Ethyl (4-formylphenoxy)acetate.

Detailed Scale-Up Synthesis Protocol

This protocol is designed for a nominal 100g scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Moles	Equivalents	Amount
4-Hydroxybenzaldehyde	C₇H₆O₂	122.12	0.819	1.0	100 g
Ethyl Chloroacetate	C₄H₇ClO₂	122.55	0.983	1.2	120.5 g (108.5 mL)
Potassium Carbonate	K₂CO₃	138.21	1.638	2.0	226.4 g
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	-	1.0 L
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-	-	1.5 L
Brine (Saturated NaCl)	NaCl(aq)	-	-	-	1.0 L
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	-	~50 g

Experimental Procedure

• Reaction Setup: Equip a 3-liter, three-necked round-bottom flask with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a thermocouple for temperature monitoring.

• Charge Reagents: To the flask, add 4-hydroxybenzaldehyde (100 g, 1.0 equiv) and anhydrous N,N-dimethylformamide (DMF, 1.0 L). Begin stirring to dissolve the solid.

• Base Addition: Add anhydrous potassium carbonate (226.4 g, 2.0 equiv) to the stirred solution. A mild exotherm may be observed. Stir the resulting slurry at room temperature for 20-30 minutes to facilitate phenoxide formation.

• Alkylating Agent Addition: Slowly add ethyl chloroacetate (120.5 g, 1.2 equiv) to the reaction mixture via an addition funnel over 30 minutes.

• Reaction: Heat the mixture to 80°C using a heating mantle. Maintain this temperature for 4-6 hours.[5]

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a mobile phase of hexanes/ethyl acetate (e.g., 7:3 v/v).[6] The disappearance of the 4-hydroxybenzaldehyde spot indicates reaction completion.

• Work-up - Quenching and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a 4-liter beaker containing 2 L of cold water. Stir vigorously for 15 minutes. A precipitate of the crude product should form.

  • Isolate the solid by vacuum filtration, washing the filter cake with additional water (2 x 500 mL).

  • Alternatively, for smaller scales or if an oil forms, dilute the reaction mixture with ethyl acetate (1.5 L) and wash with water (3 x 500 mL) and then brine (1 x 500 mL) in a separatory funnel.[5][6]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a solid.[5]

Caption: Experimental workflow for the synthesis and purification of Ethyl (4-formylphenoxy)acetate.

Purification Protocol: Recrystallization

Recrystallization is an effective method for purifying the crude product, typically yielding a white to off-white crystalline solid.

• Dissolution: Transfer the crude solid to an appropriately sized Erlenmeyer flask. Add a minimal amount of hot ethanol (or isopropanol) and heat the mixture gently while stirring until the solid completely dissolves.[7]

• Crystallization: Slowly add hot water dropwise to the hot ethanol solution until the solution becomes faintly cloudy, indicating the saturation point. Add a few more drops of hot ethanol to redissolve the cloudiness.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Isolate the purified crystals by vacuum filtration using a Büchner funnel.[7]

• Washing and Drying: Wash the crystals with a small amount of cold ethanol/water mixture to remove residual impurities.[7] Dry the purified crystals under vacuum to a constant weight. A typical yield after recrystallization is in the range of 80-90%.

Physicochemical and Analytical Data

The identity and purity of the synthesized Ethyl (4-formylphenoxy)acetate should be confirmed by standard analytical techniques.

Property	Value
CAS Number	51264-69-8[8][9]
Molecular Formula	C₁₁H₁₂O₄[8][9]
Molecular Weight	208.21 g/mol [8][9]
Appearance	White to off-white crystalline solid
Melting Point	41-42 °C[9]
Boiling Point	328.7°C at 760 mmHg[9]
TLC Rf	~0.4 (Hexanes/Ethyl Acetate 7:3)

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃): Peaks corresponding to the ethyl group (triplet and quartet), the methylene protons of the acetate group (singlet), the aromatic protons (two doublets), and the aldehyde proton (singlet).

• ¹³C NMR (CDCl₃): Resonances for the carbonyls of the ester and aldehyde, the aromatic carbons, and the aliphatic carbons.

• IR (KBr): Characteristic stretches for the aldehyde C=O, ester C=O, C-O ether, and aromatic C-H bonds.

Safety, Handling, and Waste Disposal

1. Reagent-Specific Hazards:

• 4-Hydroxybenzaldehyde: Causes serious eye damage and may cause respiratory irritation.[10][11] Avoid breathing dust and ensure thorough washing after handling.[12][13]

• Ethyl Chloroacetate: Flammable liquid and vapor.[14] It is toxic if swallowed, inhaled, or in contact with skin, and causes serious eye damage.[14][15] Handle in a well-ventilated area, away from ignition sources, and use non-sparking tools.[16][17][18]

• Potassium Carbonate: Causes serious eye irritation. Handle with care to avoid dust generation.

• N,N-Dimethylformamide (DMF): A reproductive toxin and a combustible liquid. Avoid inhalation and skin contact.

• Ethyl Acetate: Highly flammable liquid and vapor. Causes serious eye irritation.[19]

2. General Precautions:

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12][20]

• Perform all operations within a certified chemical fume hood to ensure adequate ventilation.[16][20]

• Ground and bond containers when transferring flammable solvents like ethyl acetate to prevent static discharge.[17][18]

• Keep fire extinguishers and safety showers readily accessible.

3. Waste Disposal:

• Aqueous waste from the work-up should be neutralized before disposal.

• Organic waste containing DMF and ethyl acetate must be collected in a designated, labeled hazardous waste container.

• Dispose of all chemical waste in accordance with local, regional, and national regulations.

References

• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Google Patents. (n.d.). CN102206155A - Method for synthesizing ethyl 4,4-difluoroacetoacetate.

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Ethyl chloroacetate. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Hydroxybenzaldehyde. Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• LabAlley. (n.d.). 4-Hydroxybenzaldehyde 107110 - Safety Data Sheet. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2020). Safety Data Sheet: ethyl chloroacetate. Retrieved from [Link]

• University of Texas at Dallas. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• NJ.gov. (n.d.). Common Name: ETHYL CHLOROACETATE HAZARD SUMMARY. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN102731298A - Method for purifying ethyl acetate.

• Fisher Scientific. (2025). 4-Hydroxybenzaldehyde - SAFETY DATA SHEET. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Chemsrc. (2025). ethyl (4-formylphenoxy)acetate | CAS#:51264-69-8. Retrieved from [Link]

• Google Patents. (n.d.). US5973193A - Ethyl acetate synthesis from ethylene and acetic acid using solid acid catalysts.

• Organic Syntheses. (n.d.). Ethyl Benzoylformate. Retrieved from [Link]

• ChemAnalyst. (2025). Comprehensive Guide: Production Process of Ethyl Acetate. Retrieved from [Link]

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Technical Notes & Optimization

A Guide for Researchers, Scientists, and Drug Development Professionals

<Technical Support Center: Ethyl (4-formylphenoxy)acetate Synthesis >

Introduction

Ethyl (4-formylphenoxy)acetate is a key building block in the synthesis of various pharmaceutical compounds and fine chemicals. Its preparation, typically achieved via the Williamson ether synthesis, involves the reaction of 4-hydroxybenzaldehyde with an ethyl haloacetate. While the reaction is well-established, achieving high yields and purity can be challenging. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to help researchers optimize their synthetic protocols.

Reaction Overview & Mechanism

The synthesis of Ethyl (4-formylphenoxy)acetate is a classic example of the Williamson ether synthesis, which proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][2]

• Deprotonation: A base, typically anhydrous potassium carbonate (K₂CO₃), deprotonates the hydroxyl group of 4-hydroxybenzaldehyde to form a more nucleophilic phenoxide ion.

• Nucleophilic Attack: The resulting phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon of ethyl bromoacetate. This leads to the displacement of the bromide leaving group and the formation of the desired ether product.[3]

Caption: Williamson ether synthesis reaction pathway.

Standard Experimental Protocol

This protocol is a general guideline. Optimization may be required based on specific laboratory conditions and reagent purity.

Table 1: Reagents and Their Functions

Reagent/Material	Molecular Formula	Role	Typical Molar Eq.	Key Considerations
4-Hydroxybenzaldehyde	C₇H₆O₂	Starting Material (Nucleophile Precursor)	1.0	Ensure high purity to avoid side reactions.
Ethyl Bromoacetate	C₄H₇BrO₂	Starting Material (Electrophile)	1.1 - 1.3	Highly lachrymatory; handle in a fume hood. Use a slight excess to drive the reaction to completion.[3]
Potassium Carbonate	K₂CO₃	Base	1.5 - 2.0	Must be anhydrous. Finely powdered form increases surface area and reaction rate.[4][5]
N,N-Dimethylformamide (DMF)	C₃H₇NO	Solvent	-	Use anhydrous grade. Polar aprotic solvents like DMF or acetonitrile are preferred as they accelerate SN2 reactions.[1]

Procedure:

• To a solution of 4-hydroxybenzaldehyde (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (2.0 eq.).[3]

• Stir the resulting suspension at room temperature for 15-20 minutes to facilitate the formation of the phenoxide.

• Add ethyl bromoacetate (1.2 eq.) to the reaction mixture.

• Heat the mixture to 70-80°C and maintain for 4-6 hours.[4][5]

• Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into an excess of cold water to precipitate the product and dissolve inorganic salts.[4]

• Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[3]

• Purify the crude product by recrystallization or flash column chromatography.[6][7]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Caption: Troubleshooting workflow for low product yield.

Q1: My reaction yield is very low, or I've recovered only my starting materials. What went wrong?

A1: This is a common issue that typically points to one of several possibilities:

• Inactive Base: The deprotonation of the phenol is the critical first step. Potassium carbonate is hygroscopic; if it has absorbed moisture, it will be a much less effective base. Solution: Use freshly opened, anhydrous potassium carbonate, or dry your K₂CO₃ in an oven at >150°C for several hours before use.

• Insufficient Temperature or Time: While the reaction can proceed at 70-80°C, some systems may require more forcing conditions.[1][4] If TLC shows a significant amount of unreacted 4-hydroxybenzaldehyde after several hours, consider increasing the temperature to 90-100°C.[1]

• Solvent Issues: The use of protic solvents (like ethanol or water) or nonpolar solvents will significantly slow down an SN2 reaction.[1] Ensure you are using a high-purity, anhydrous polar aprotic solvent like DMF, DMSO, or acetonitrile.[1][8]

Q2: My TLC plate shows multiple spots, indicating the formation of impurities. What are the likely side products?

A2: Side reactions can compete with the desired Williamson ether synthesis.[9]

• Hydrolysis of Ethyl Bromoacetate: If there is water in your reaction (e.g., from a non-anhydrous solvent or base), the ethyl bromoacetate can be hydrolyzed to bromoacetic acid. The carboxylate of this acid can then compete with the phenoxide as a nucleophile.

• Hydrolysis of Product: The ester functional group in the final product can be hydrolyzed back to a carboxylic acid, especially during workup if conditions become too basic or acidic.

• Ring Alkylation: While less common for phenoxides, there is a small possibility of C-alkylation on the aromatic ring, where the alkyl group attaches to a carbon atom of the ring instead of the oxygen.[9] This is more likely under different reaction conditions but can contribute to minor impurities.

Q3: Can I use a different base, like sodium hydroxide (NaOH)?

A3: While strong bases like NaOH or sodium ethoxide can deprotonate the phenol, using them is generally not recommended for this specific synthesis.[4] Strong hydroxides can promote the hydrolysis of the ester in both the reactant (ethyl bromoacetate) and the product.[4] Potassium carbonate is a sufficiently strong base to deprotonate the phenol (pKa ~10) without significantly affecting the ester groups, making it the preferred choice.[10]

Q4: The product "oiled out" during purification instead of crystallizing. How can I fix this?

A4: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or if the solution is too supersaturated. The melting point of Ethyl (4-formylphenoxy)acetate is reported to be 41-42°C.[11]

• Troubleshooting Steps:

  • Re-dissolve: Gently heat the solution to re-dissolve the oil.

  • Add More Solvent: Add more of the hot solvent until the solution is no longer saturated at that temperature.

  • Cool Slowly: Allow the flask to cool to room temperature very slowly, without disturbance. Placing it in an insulated container can help.

  • Scratch/Seed: If crystals still don't form, try scratching the inside of the flask with a glass rod at the meniscus or adding a single seed crystal of the pure product.[7]

Q5: Is a phase transfer catalyst necessary for this reaction?

A5: A phase transfer catalyst (PTC), such as tetrabutylammonium bromide (TBAB) or 18-crown-6, is not strictly necessary when using a polar aprotic solvent like DMF, as the reagents are sufficiently soluble.[1] However, a PTC can be beneficial. It works by forming a lipophilic ion pair with the phenoxide, which increases its solubility and reactivity in the organic phase, potentially accelerating the reaction or allowing it to proceed at a lower temperature.[8][12]

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. ethyl (4-formyl-2-iodo-6-methoxyphenoxy)acetate synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. icc.journals.pnu.ac.ir [icc.journals.pnu.ac.ir]
• 9. Williamson_ether_synthesis [chemeurope.com]
• 10. orgchemres.org [orgchemres.org]
• 11. lookchem.com [lookchem.com]
• 12. cactus.utahtech.edu [cactus.utahtech.edu]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Ethyl (4-formylphenoxy)acetate

Welcome to the Technical Support Center for the synthesis of Ethyl (4-formylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. By understanding the underlying mechanisms and implementing the troubleshooting strategies outlined below, you can significantly improve the yield and purity of your target compound.

The synthesis of Ethyl (4-formylphenoxy)acetate is typically achieved via the Williamson ether synthesis.[1][2] This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific case, the phenoxide ion of 4-hydroxybenzaldehyde attacks ethyl chloroacetate to form the desired ether linkage.[3][4] While seemingly straightforward, this reaction is susceptible to several side reactions that can complicate purification and reduce the overall yield.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My reaction yield is significantly lower than expected. What are the potential causes?

Low yields can stem from several factors, often related to competing side reactions or suboptimal reaction conditions. Here, we'll explore the most common culprits.

Troubleshooting Guide 1.1: Unwanted Hydrolysis of the Starting Material or Product

Underlying Cause: The presence of water and a strong base in the reaction mixture can lead to the hydrolysis of the ester functionalities in both the starting material, ethyl chloroacetate, and the product, Ethyl (4-formylphenoxy)acetate.[5][6][7] This results in the formation of chloroacetic acid and (4-formylphenoxy)acetic acid, respectively.

How to Identify:

• TLC Analysis: The hydrolyzed acid byproducts will have different Rf values compared to the starting materials and the desired product. They are typically more polar and will appear as distinct spots, often closer to the baseline.

• Acid-Base Extraction: During the workup, washing the organic layer with a basic solution (e.g., sodium bicarbonate) will extract the acidic byproducts into the aqueous layer. Acidifying this aqueous layer should precipitate the acid, confirming its presence.

Preventative Measures & Solutions:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. The base, such as potassium carbonate, should also be anhydrous.

• Choice of Base: While strong bases are required to deprotonate the phenol, extremely strong bases like sodium hydroxide can promote hydrolysis. Weaker inorganic bases like potassium carbonate (K₂CO₃) are often preferred as they are less hygroscopic and provide a heterogeneous reaction environment that can minimize hydrolysis.[1]

• Temperature Control: Running the reaction at an elevated temperature (e.g., 80°C) is necessary to drive the reaction forward, but excessive heat can accelerate hydrolysis.[8] Careful monitoring and control of the reaction temperature are crucial.

Question 2: I'm observing the formation of multiple, difficult-to-separate byproducts. What could they be?

The presence of the aldehyde functional group on the 4-hydroxybenzaldehyde starting material opens the door to several base-catalyzed side reactions.

Troubleshooting Guide 2.1: The Cannizzaro Reaction

Underlying Cause: In the presence of a strong base, aldehydes lacking an alpha-hydrogen, such as 4-hydroxybenzaldehyde, can undergo a disproportionation reaction known as the Cannizzaro reaction.[9][10][11] In this process, one molecule of the aldehyde is reduced to the corresponding alcohol (4-hydroxybenzyl alcohol), while another is oxidized to the carboxylic acid (4-hydroxybenzoic acid).[12][13]

How to Identify:

• Spectroscopic Analysis (NMR & IR):

  • The formation of 4-hydroxybenzyl alcohol will introduce a new broad peak in the ¹H NMR spectrum corresponding to the alcohol's -OH group and a new signal for the benzylic -CH₂OH protons. The IR spectrum will show a characteristic broad O-H stretch.

  • The formation of 4-hydroxybenzoic acid will result in a very broad O-H stretch in the IR spectrum (due to the carboxylic acid) and the disappearance of the aldehyde proton signal in the ¹H NMR spectrum.

• Chromatography: These byproducts will have distinct retention times in GC-MS or HPLC analysis and different Rf values on a TLC plate.

Preventative Measures & Solutions:

• Base Strength: The Cannizzaro reaction is highly dependent on the concentration and strength of the base. Using a milder base like potassium carbonate instead of sodium hydroxide can significantly suppress this side reaction.

• Controlled Addition of Base: Adding the base portion-wise or using a phase-transfer catalyst can help maintain a lower effective concentration of the base at any given time, disfavoring the bimolecular Cannizzaro reaction.

Troubleshooting Guide 2.2: The Tishchenko Reaction

Underlying Cause: Similar to the Cannizzaro reaction, the Tishchenko reaction is a disproportionation of an aldehyde, but it is typically catalyzed by alkoxides and results in the formation of an ester.[14][15] Two molecules of 4-hydroxybenzaldehyde can react to form 4-hydroxybenzyl 4-hydroxybenzoate.[16][17][18]

How to Identify:

• Mass Spectrometry: The formation of this ester byproduct will be evident by a molecular ion peak in the mass spectrum corresponding to its higher molecular weight.

• NMR Spectroscopy: The ¹H NMR spectrum will be more complex, showing signals for two distinct aromatic rings and a benzylic ester methylene group.

Preventative Measures & Solutions:

• Avoid Alkoxide Catalysts: The use of metal alkoxides as the base will strongly promote the Tishchenko reaction. Sticking to inorganic bases like carbonates is advisable.

• Temperature Control: Like many side reactions, the Tishchenko reaction can be minimized by maintaining the lowest effective reaction temperature.

Troubleshooting Guide 2.3: Polymerization of 4-Hydroxybenzaldehyde

Underlying Cause: Phenols and aldehydes can be susceptible to polymerization under basic conditions, especially at elevated temperatures.[19][20][21] This can lead to the formation of complex, high-molecular-weight phenolic resins, which present as an intractable tar-like substance in the reaction flask.

How to Identify:

• Visual Observation: The formation of a dark, viscous, or solid material that is difficult to dissolve is a strong indicator of polymerization.

• Poor Solubility: This polymeric material will have poor solubility in common organic solvents used for workup and purification.

Preventative Measures & Solutions:

• Strict Temperature Control: Avoid overheating the reaction mixture.

• Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting materials have been consumed (as monitored by TLC).

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative polymerization.[19]

Visualization of Reaction Pathways

To better understand the chemical transformations discussed, the following diagrams illustrate the main synthetic route and the key side reactions.

Caption: Main synthesis pathway and potential side reactions.

Experimental Protocols

Recommended Synthesis of Ethyl (4-formylphenoxy)acetate

This protocol is optimized to minimize the side reactions discussed above.

Materials:

• 4-Hydroxybenzaldehyde

• Ethyl chloroacetate

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Brine solution

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-hydroxybenzaldehyde (1.0 eq.).

• Add anhydrous DMF or acetone as the solvent.

• Add anhydrous potassium carbonate (2.0 eq.) to the mixture.

• Stir the suspension at room temperature for 20-30 minutes.

• Add ethyl chloroacetate (1.2 eq.) to the reaction mixture.

• Heat the reaction to a gentle reflux (around 80°C for DMF) and monitor the progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.[22][23][24]

Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting common issues during the synthesis.

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• 24. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Low Yield in the Witt-ig Reaction of Ethyl (4-formylphenoxy)acetate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Wittig reaction, specifically focusing on the synthesis of unsaturated esters from Ethyl (4-formylphenoxy)acetate. As a Senior Application Scientist, my goal is to provide you with not just procedural fixes, but a deeper understanding of the reaction's nuances to empower you to overcome common hurdles like low yield. This resource is structured in a question-and-answer format to directly address the specific issues you may be facing in the lab.

Understanding the Reaction: Key Sensitivities

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of a carbon-carbon double bond from a carbonyl compound and a phosphonium ylide.[1][2] However, its success is highly dependent on several factors, including the nature of the substrates and the reaction conditions. In the case of Ethyl (4-formylphenoxy)acetate, we are dealing with an aromatic aldehyde that can be susceptible to certain side reactions, and the ylide's stability will play a crucial role in both reactivity and the stereochemical outcome of the product.[1][3]

Troubleshooting Guide: Addressing Low Yield

Low yields in the Wittig reaction can be frustrating, but a systematic approach to troubleshooting can often pinpoint the root cause.[4] Below are common questions and detailed guidance to help you optimize your reaction.

Q1: My Wittig reaction with Ethyl (4-formylphenoxy)acetate is resulting in a low yield of the desired alkene, and I'm recovering unreacted aldehyde. What are the likely causes?

Several factors could be at play when you observe a significant amount of unreacted starting material. Let's break down the possibilities:

• Incomplete Ylide Formation: The generation of the phosphonium ylide is the critical first step. If the ylide is not formed efficiently, there won't be enough of this key nucleophile to react with the aldehyde.[4]

  • Base Selection: The choice of base is paramount and depends on the acidity of the phosphonium salt. For stabilized ylides (those with an electron-withdrawing group like an ester adjacent to the carbanion), milder bases like sodium carbonate or even sodium bicarbonate in some cases can be sufficient.[5][6] For less stabilized ylides, stronger bases such as sodium hydride (NaH), potassium tert-butoxide (KOtBu), or n-butyllithium (n-BuLi) are necessary.[5] Over- or under-basing can lead to side reactions or incomplete deprotonation.

  • Moisture: Phosphonium ylides are sensitive to moisture. The presence of water can quench the ylide, leading to the hydrolysis of the ylide back to the phosphonium salt and preventing it from reacting with the aldehyde.[4] Ensure all glassware is flame-dried or oven-dried, and use anhydrous solvents.

• Ylide Instability: Some ylides, particularly unstabilized ones, can be unstable and decompose over time.[4] Generating the ylide in situ and adding the aldehyde promptly can mitigate this issue. For some sensitive ylides, it may be beneficial to generate the ylide in the presence of the aldehyde.[7]

• Reaction Conditions:

  • Temperature: The temperature for ylide formation and the subsequent reaction with the aldehyde can be critical. Ylide generation is often performed at low temperatures (e.g., 0 °C or -78 °C) to control the reaction and prevent ylide decomposition, especially with strong bases like n-BuLi.[4] The reaction with the aldehyde may then be allowed to warm to room temperature.

  • Solvent: The choice of solvent can influence the solubility of the reagents and the reaction rate. Tetrahydrofuran (THF) and diethyl ether are common solvents for the Wittig reaction.[1]

Troubleshooting Protocol:

• Verify Reagent Quality: Ensure your phosphonium salt is dry and pure. Check the quality and concentration of your base, especially if it is a solution like n-BuLi.

• Optimize Ylide Formation:

  • If using a strong base, try adding it dropwise to a cooled suspension of the phosphonium salt in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor ylide formation. A distinct color change (often to deep yellow, orange, or red) is a good indicator of ylide generation.[4]

• Control Reaction Temperature: Add the aldehyde solution slowly to the ylide at a low temperature and then allow the reaction to gradually warm to room temperature.

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the aldehyde.[8] This will help you determine the optimal reaction time.

Q2: I've confirmed complete consumption of my aldehyde, but the yield of the alkene is still low. What other issues could be contributing to this?

If the starting material is consumed but the desired product is not being formed in high yield, it's likely that side reactions are occurring or the product is being lost during workup and purification.

• Side Reactions:

  • Cannizzaro Reaction: In the presence of a strong base, aldehydes lacking an alpha-hydrogen, such as Ethyl (4-formylphenoxy)acetate, can undergo a disproportionation reaction to form the corresponding alcohol and carboxylic acid. This is a potential side reaction if there is an excess of a strong base or if the ylide is not reactive enough.

  • Aldehyde Instability: Aldehydes can be prone to oxidation or polymerization, especially under basic conditions.[1][9] Using freshly purified aldehyde is recommended.

• Workup and Purification Issues:

  • Emulsion Formation: During the aqueous workup, emulsions can form, leading to loss of product in the aqueous layer. Using brine (saturated NaCl solution) can help to break emulsions.[10]

  • Product Solubility: Ensure you are using an appropriate extraction solvent in which your product is highly soluble.

  • Purification Losses: Column chromatography is a common method for purifying the product of a Wittig reaction to remove the triphenylphosphine oxide byproduct. However, product can be lost on the column if the polarity of the eluent is not optimized.

Troubleshooting Protocol:

• Optimize Base Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of the base to ensure complete ylide formation, but avoid a large excess that could promote side reactions.

• Refine Workup Procedure:

  • Quench the reaction carefully, for example, by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • If emulsions are a problem, try adding brine during the extraction.

• Optimize Purification:

  • Carefully select your solvent system for column chromatography based on TLC analysis to ensure good separation of your product from triphenylphosphine oxide and other impurities.

Q3: My reaction is producing a mixture of E and Z isomers. How can I improve the stereoselectivity for the desired isomer?

The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide.[1][3]

• Stabilized Ylides: Ylides that are stabilized by an adjacent electron-withdrawing group (e.g., an ester or ketone) generally favor the formation of the more thermodynamically stable (E)-alkene.[1][11] The reaction is often reversible, allowing for equilibration to the more stable trans-oxaphosphetane intermediate, which then decomposes to the (E)-alkene.[11][12]

• Unstabilized Ylides: Ylides with alkyl or hydrogen substituents are considered unstabilized and typically lead to the formation of the (Z)-alkene under kinetic control.[1][11] The reaction is generally irreversible and proceeds through a less stable cis-oxaphosphetane intermediate.[11]

• Salt Effects: The presence of lithium salts can influence the stereoselectivity, often leading to an increase in the proportion of the (E)-alkene.[1][9] This is because lithium ions can coordinate to the betaine intermediate, promoting equilibration.[13] For (Z)-selectivity with unstabilized ylides, salt-free conditions are preferred.[1]

Troubleshooting Protocol:

• Choose the Right Ylide: To favor the (E)-isomer, use a stabilized ylide. To favor the (Z)-isomer, use an unstabilized ylide under salt-free conditions.

• Consider the Horner-Wadsworth-Emmons (HWE) Reaction: For the synthesis of (E)-α,β-unsaturated esters, the Horner-Wadsworth-Emmons reaction is often a superior alternative to the Wittig reaction.[1][4] It typically provides excellent (E)-selectivity and the water-soluble phosphate byproduct is easier to remove than triphenylphosphine oxide.[4][13]

Frequently Asked Questions (FAQs)

Q: What is a stabilized ylide and how does it affect the reaction with Ethyl (4-formylphenoxy)acetate?

A: A stabilized ylide has an electron-withdrawing group (like a carbonyl or ester) attached to the carbon bearing the negative charge. This delocalizes the negative charge through resonance, making the ylide more stable and less reactive than an unstabilized ylide.[11][14] For the reaction with Ethyl (4-formylphenoxy)acetate, using a stabilized ylide will generally lead to the formation of the (E)-alkene with high selectivity.[1][15]

Q: Can I use a one-pot procedure for this Wittig reaction?

A: One-pot Wittig reactions, where the phosphonium salt is treated with a base in the presence of the aldehyde, can be successful, particularly with stabilized ylides.[5][6] This approach can be more efficient as it avoids the separate step of ylide generation. However, for sensitive substrates or less reactive ylides, a two-step procedure where the ylide is pre-formed may give better results.[5]

Q: How do I remove the triphenylphosphine oxide byproduct?

A: Triphenylphosphine oxide can be challenging to remove due to its polarity and crystallinity. Column chromatography is the most common method.[10] In some cases, precipitation of the triphenylphosphine oxide from a non-polar solvent like hexane or a mixture of hexane and ether can be effective.

Experimental Protocols

General Procedure for the Wittig Reaction of Ethyl (4-formylphenoxy)acetate with a Stabilized Ylide

• Ylide Generation:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the phosphonium salt (1.1 eq).

  • Add anhydrous solvent (e.g., THF, 5-10 mL per mmol of phosphonium salt).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add the base (e.g., NaH, 1.1 eq) portion-wise.

  • Stir the mixture at 0 °C for 30-60 minutes, then allow it to warm to room temperature and stir for another 1-2 hours. The formation of the ylide is often indicated by a color change.

• Reaction with Aldehyde:

  • Dissolve Ethyl (4-formylphenoxy)acetate (1.0 eq) in a minimal amount of anhydrous solvent.

  • Cool the ylide solution back to 0 °C.

  • Slowly add the aldehyde solution to the ylide solution via a syringe or dropping funnel.

  • Allow the reaction mixture to warm to room temperature and stir for 4-24 hours, monitoring the reaction progress by TLC.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Data Presentation

Parameter	Recommendation for Low Yield Troubleshooting	Rationale
Base	Use a slight excess (1.05-1.1 eq). For stabilized ylides, consider milder bases like Na₂CO₃. For unstabilized ylides, use strong bases like NaH or n-BuLi.	Ensures complete ylide formation without promoting side reactions.[4]
Solvent	Use anhydrous aprotic solvents like THF or diethyl ether.	Prevents quenching of the ylide and ensures solubility of reagents.[1]
Temperature	Ylide generation often benefits from low temperatures (0 °C to -78 °C). The reaction with the aldehyde can be performed at room temperature.	Controls reactivity, minimizes ylide decomposition, and can influence stereoselectivity.[4]
Moisture	Use flame-dried glassware and anhydrous solvents.	Prevents hydrolysis of the ylide.[4]
Aldehyde Quality	Use freshly purified or distilled aldehyde.	Aldehydes can oxidize or polymerize upon storage.[1][9]

Visualization

Troubleshooting Workflow for Low Yield in Wittig Reaction

Caption: A flowchart for troubleshooting low yield in a Wittig reaction.

References

• Wikipedia. Wittig reaction. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• AdiChemistry. WITTIG REACTION | MECHANISM. [Link]

• YouTube. Stabilized Ylides & Chemoselectivity | Wittig Reaction Mechanism Explained. (2021-02-13). [Link]

• Journal of the American Chemical Society. On the Origin of High E Selectivity in the Wittig Reaction of Stabilized Ylides: Importance of Dipole−Dipole Interactions. [Link]

• Wipf, P. The Wittig Reaction. (2007-02-12). [Link]

• ChemTube3D. Stereoselective Wittig Reaction-Overview. [Link]

• Chemistry LibreTexts. Wittig Reaction. (2023-01-22). [Link]

• The Synthetic Organic Chemistry Site. Wittig Reaction - Common Conditions. [Link]

• ResearchGate. Wittig reaction of various aromatic aldehydes with halides and triphenylphosphine under solvent-free microwave heating conditions a. [Link]

• Organic Chemistry Portal. Aromatic Electrophilic Substitution vs. Intramolecular Wittig Reaction: Vinyltriphenylphosphonium Salt Mediated Synthesis of 4-Carboxyalkyl-8-formyl Coumarins. [Link]

• Science and Education Publishing. A Highly Versatile One-Pot Aqueous Wittig Reaction. [Link]

• ResearchGate. Reaction conditions for optimization of Wittig olefination. [Link]

• LookChem. Ethyl (4-formylphenoxy)acetate. [Link]

• The Royal Society of Chemistry. Contents. [Link]

• YouTube. the Wittig reaction. (2019-01-09). [Link]

• PMC - NIH. Olefination of Alkyl Halides with Aldehydes by Merging Visible-Light Photoredox Catalysis and Organophosphorus Chemistry. (2018-08-31). [Link]

• Reddit. Problems with wittig reaction : r/Chempros. (2022-12-16). [Link]

• Reddit. Problems with wittig reaction : r/chemistry. (2025-05-12). [Link]

• Chemistry LibreTexts. The Wittig Reaction. (2023-01-22). [Link]

• Organic Syntheses Procedure. A 250 mL single-necked, 24/40 recovery flask equipped with a 3.5 x 1.5 cm egg-shaped Teflon-coated magnetic stir bar is charged with 1,2-diphenylethanone (11.76 g, 59.9 mmol, 1.0 equiv). [Link]

• University of California, Irvine. A Solvent Free Wittig Reaction. [Link]

• University of Missouri–St. Louis. Synthesis of an Alkene via the Wittig Reaction. [Link]

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Technical Support Center: Optimization of Reductive Amination for Ethyl (4-formylphenoxy)acetate

Welcome to the technical support center for the optimization of the reductive amination of Ethyl (4-formylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this crucial synthetic transformation. Reductive amination is a cornerstone of modern medicinal chemistry, responsible for the synthesis of a vast number of pharmaceutical compounds.[1][2] It is estimated that a quarter of all C-N bond-forming reactions in the pharmaceutical industry utilize this method.[3]

This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Reaction Fundamentals: Mechanism and Key Considerations

Reductive amination is a robust method for synthesizing amines from carbonyl compounds.[4][5] The reaction with Ethyl (4-formylphenoxy)acetate proceeds in two fundamental stages:

• Imine/Iminium Ion Formation: The amine nucleophile attacks the electrophilic carbonyl carbon of the aldehyde to form a hemiaminal intermediate.[6] Under mildly acidic conditions, this intermediate dehydrates to form an imine, which can be protonated to a more electrophilic iminium ion.[7][8]

• Reduction: A hydride-based reducing agent selectively reduces the C=N double bond of the imine or iminium ion to yield the final amine product.[9]

The key to a successful reaction lies in balancing the conditions to favor imine formation and ensuring its subsequent, selective reduction without affecting the starting aldehyde or the ester group on the substrate.

Caption: The reductive amination mechanism.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the optimization of this reaction.

Q1: What is the optimal pH for this reaction and why is it critical?

A mildly acidic environment, typically between pH 4 and 6, is crucial for successful reductive amination.[10][11] This pH range represents a delicate balance:

• Too Acidic (pH < 4): The amine starting material will be excessively protonated to its non-nucleophilic ammonium salt (R-NH₃⁺), shutting down the initial attack on the carbonyl.[10]

• Too Neutral/Basic (pH > 7): The dehydration of the hemiaminal intermediate to the imine is slow, as it relies on acid catalysis to make the hydroxyl group a better leaving group (as H₂O).[6]

Therefore, maintaining a pH of 4-6 ensures that there is enough free amine to act as a nucleophile while still providing sufficient acid catalysis for imine formation.[12] Acetic acid is a commonly used catalyst for this purpose.[11]

Q2: Which reducing agent should I choose for the amination of Ethyl (4-formylphenoxy)acetate?

The choice of reducing agent is paramount as it dictates the reaction's selectivity and often the overall procedure (one-pot vs. stepwise). The presence of both a reactive aldehyde and a stable ester group on the substrate informs the selection.

Reducing Agent	Advantages	Disadvantages	Recommended Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB)	Highly Recommended. Mild and selective for imines/iminium ions over aldehydes.[4] Tolerant of mildly acidic conditions, making it ideal for one-pot reactions.[11] Avoids the use of toxic cyanides.	Moisture-sensitive.[13] More expensive than NaBH₄.	Dichloroethane (DCE), Dichloromethane (DCM), Tetrahydrofuran (THF).[13][14]
Sodium Cyanoborohydride (NaBH₃CN)	Excellent selectivity for imines/iminium ions at acidic pH.[10][15] Stable in acidic solutions and compatible with protic solvents.[15]	Highly toxic; can release hydrogen cyanide (HCN) gas under strongly acidic conditions.[11] Slower reaction rates.	Methanol, Ethanol.[13]
Sodium Borohydride (NaBH₄)	Inexpensive and readily available.[11] Powerful reducing agent.	Low selectivity. Can readily reduce the starting aldehyde to an alcohol byproduct, lowering the yield.[10][16] Typically requires a two-step process where the imine is formed first.[14]	Methanol, Ethanol.[13]
Catalytic Hydrogenation (H₂/Pd, Pt, Ni)	"Green" chemistry approach with high atom economy. Water is the only byproduct.	Catalyst can be deactivated by the amine or sulfur-containing impurities.[4] May require specialized high-pressure equipment.	Ethanol, Methanol, Ethyl Acetate.

Q3: What are the best solvents for this reaction?

The ideal solvent depends on the chosen reducing agent.

• For NaBH(OAc)₃ (STAB) , anhydrous aprotic solvents like Dichloroethane (DCE), Dichloromethane (DCM), or THF are preferred due to the reagent's sensitivity to water and incompatibility with methanol.[13][14]

• For NaBH₃CN and NaBH₄ , protic solvents like methanol or ethanol are commonly used.[13]

Q4: How can I monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most common method. Use a suitable mobile phase (e.g., Ethyl Acetate/Hexane mixture) to resolve the starting aldehyde, the amine, and the final product. The disappearance of the limiting reagent (usually the aldehyde) and the appearance of a new, typically more polar, product spot indicate reaction progress. For more quantitative analysis, LC-MS can be used to track the masses of the reactants and products over time.

Q5: Is it better to perform a one-pot or a two-step procedure?

• One-Pot Procedure: This is generally more efficient and is the preferred method when using a selective reducing agent like NaBH(OAc)₃ or NaBH₃CN .[6][15] All reagents are mixed, and the imine forms and is reduced in situ. This approach relies on the reducing agent being significantly more reactive towards the iminium ion than the starting aldehyde.[15]

• Two-Step (Stepwise) Procedure: This method is necessary when using a less selective reducing agent like NaBH₄ .[14] First, the aldehyde and amine are stirred together (often with a dehydrating agent like molecular sieves) to form the imine.[11][16] Once imine formation is complete (as monitored by TLC or NMR), the reducing agent is added in a separate step. This prevents the premature reduction of the starting aldehyde.[10]

Troubleshooting Guide

Even robust reactions can encounter issues. This guide provides a systematic approach to diagnosing and solving common problems.

Caption: A workflow for troubleshooting common reductive amination issues.

Problem	Probable Cause(s)	Recommended Solutions & Explanations
Low or No Product Yield	1. Inefficient Imine Formation: The equilibrium between the reactants and the imine intermediate may not favor the imine.[11][16] 2. Decomposition of Reducing Agent: STAB is moisture-sensitive; NaBH₄ can decompose at low pH.[11][13] 3. Incorrect pH: The pH is either too acidic (amine is deactivated) or too basic (imine formation is too slow).[10]	Optimize Imine Formation: Add a catalytic amount of acetic acid to maintain a pH of 4-6.[11] To drive the equilibrium, add a dehydrating agent like 3Å or 4Å molecular sieves or perform the reaction under conditions that remove water.[11][16] Ensure Reagent Viability: Use anhydrous solvents, especially with STAB.[13] If using NaBH₄, ensure the pH doesn't become too acidic during imine formation before its addition.
Significant Alcohol Byproduct	Non-selective Reduction: The reducing agent is reducing the starting aldehyde, Ethyl (4-formylphenoxy)acetate, to the corresponding benzyl alcohol. This is very common with strong, non-selective agents like NaBH₄.[16]	Change Reducing Agent: Switch to a milder, more selective reagent like NaBH(OAc)₃ (STAB) or NaBH₃CN, which preferentially reduce the iminium ion over the aldehyde.[10][12] Use a Stepwise Procedure: If you must use NaBH₄, allow the imine to form completely before adding the borohydride. This minimizes the concentration of free aldehyde available for reduction.[10][14]
Unreacted Starting Materials in Final Product	1. Incomplete Imine Formation: See "Low Yield" causes. 2. Incomplete Reduction: The reaction was not allowed to proceed to completion, leaving unreacted imine which may hydrolyze back to the starting materials during workup.[17] 3. Steric Hindrance: Bulky amines can slow down the initial nucleophilic attack.	Drive the Reaction to Completion: Increase the reaction time or gently heat the mixture to overcome activation barriers.[11] Ensure you are using a sufficient excess of the reducing agent (typically 1.5-2.0 equivalents).[11] Monitor the reaction by TLC until the limiting starting material is consumed.
Formation of Over-Alkylated Side Products	Product Reactivity: This occurs when the newly formed product (a secondary amine, if starting with a primary amine) is more nucleophilic than the starting amine and reacts with another molecule of the aldehyde.[10][16][18]	Control Stoichiometry: Use a slight excess of the amine relative to the aldehyde to ensure the aldehyde is consumed before it can react with the product. Alternatively, using a large excess of the amine can also disfavor dialkylation.[19] A stepwise procedure can also help mitigate this issue.[14]
Difficulty in Product Isolation/Purification	Emulsion during Workup: The product and starting materials may have similar polarities, complicating extraction. Incomplete Reaction: A mixture of starting materials, imine, and product is difficult to separate.[17][20]	Optimize Workup: After quenching the reaction, perform a standard acid-base extraction. Acidify the aqueous layer (e.g., with 1M HCl) to protonate the amine product, wash the aqueous layer with an organic solvent (like ethyl acetate) to remove non-basic impurities (like the alcohol byproduct), then basify the aqueous layer (e.g., with 1M NaOH) and extract the neutral amine product with an organic solvent. Use Scavenger Resins: Polymer-supported benzaldehyde can be used to scavenge excess primary or secondary amine starting material from the reaction mixture.[21]

Experimental Protocols

The following are detailed, robust protocols for the reductive amination of Ethyl (4-formylphenoxy)acetate.

Caption: General experimental workflow for reductive amination.

Protocol 1: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB)

This is the recommended protocol for its efficiency, selectivity, and safety.

• Setup: To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add Ethyl (4-formylphenoxy)acetate (1.0 eq.).

• Reagent Addition: Add the desired amine (1.1-1.2 eq.) followed by anhydrous dichloroethane (DCE) to make a 0.1-0.5 M solution. If the amine is used as a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1 eq.) to liberate the free amine.

• Iminium Formation: Begin stirring the mixture at room temperature. For less reactive amines or ketones, a catalytic amount of glacial acetic acid (0.1-1.0 eq.) can be added to facilitate iminium ion formation.[11] Stir for 20-60 minutes.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5-2.0 eq.) to the mixture in portions. The reaction may be mildly exothermic.[11]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting aldehyde is consumed (typically 1-24 hours).

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-30 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., DCM or Ethyl Acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the pure amine.

Protocol 2: Stepwise Synthesis using Sodium Borohydride (NaBH₄)

This protocol is a viable alternative when STAB is unavailable, but requires careful execution to avoid side reactions.

• Imine Formation: To a round-bottom flask, add Ethyl (4-formylphenoxy)acetate (1.0 eq.), the amine (1.1-1.2 eq.), and methanol as the solvent. If desired, add activated 3Å molecular sieves to act as a dehydrating agent.[11]

• Monitoring Imine Formation: Stir the mixture at room temperature for 1-3 hours. Monitor the formation of the imine and the consumption of the aldehyde by TLC. The reaction is complete when the aldehyde spot has disappeared.

• Reduction Setup: Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Reduction: Slowly add sodium borohydride (NaBH₄) (1.5-2.0 eq.) in small portions, ensuring the internal temperature does not rise significantly.[11] Be cautious of hydrogen gas evolution.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 1-3 hours or until the imine intermediate is fully consumed (as monitored by TLC).

• Workup & Purification: Follow steps 6-8 from Protocol 1 for the workup, extraction, and purification of the final product.

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Chemistry Steps. (n.d.). Aldehydes and Ketones to Amines. [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. [Link]

• Chemistry Steps. (n.d.). Reductive Amination. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. [Link]

• Chemistry LibreTexts. (2023). Reductive Amination. [Link]

• Tarasov, A. V., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

• Tarasov, A. V., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

• Reddit. (2024). Question about reductive amination reaction procedure. [Link]

• Shaikh, R. P., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Chemistry. [Link]

• ResearchGate. (2016). Recent Advances in Reductive Amination Catalysis and Its Applications. [Link]

• Frontiers. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

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Technical Support Center: Purification of Crude Ethyl (4-formylphenoxy)acetate

Welcome to the technical support center for the purification of crude Ethyl (4-formylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity material. The following question-and-answer format directly addresses common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Ethyl (4-formylphenoxy)acetate?

The primary impurities in crude Ethyl (4-formylphenoxy)acetate typically stem from the starting materials and potential side reactions during its synthesis. The most common synthesis involves the Williamson ether synthesis between 4-hydroxybenzaldehyde and an ethyl haloacetate (commonly ethyl bromoacetate) in the presence of a base.[1]

Therefore, you can expect to find:

• Unreacted 4-hydroxybenzaldehyde: Due to its phenolic hydroxyl group, this starting material is acidic and more polar than the desired product.

• Unreacted ethyl bromoacetate: A lachrymator with a boiling point that may allow for its partial removal under high vacuum.

• (4-formylphenoxy)acetic acid: This can form if the ester group of the product or ethyl bromoacetate is hydrolyzed during the reaction or workup. This impurity is acidic.

• Residual base: The base used in the reaction (e.g., potassium carbonate) needs to be thoroughly removed.

Understanding these impurities is key to selecting the appropriate purification strategy.

Q2: My crude product is an oil/waxy solid. What is the best initial purification step?

For a crude product that is not crystalline, a liquid-liquid extraction is an excellent first step to remove the bulk of acidic and water-soluble impurities. This is a versatile technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an organic solvent and an aqueous solution.[2][3]

Troubleshooting Purification Challenges

Challenge 1: Persistent acidic impurities, such as 4-hydroxybenzaldehyde and (4-formylphenoxy)acetic acid.

Solution: Acid-Base Extraction

Acid-base extraction is a highly effective method for removing acidic or basic impurities.[3] By washing the organic solution of your crude product with a basic aqueous solution (e.g., sodium bicarbonate or sodium carbonate), you can deprotonate the acidic impurities, making them water-soluble and thus drawing them into the aqueous layer.

Step-by-Step Protocol for Acid-Base Extraction:

• Dissolution: Dissolve the crude Ethyl (4-formylphenoxy)acetate in a suitable water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate.

• Mixing: Stopper the funnel, invert it, and open the stopcock to release any pressure. Close the stopcock and shake gently. Repeat this process several times.

• Separation: Allow the layers to separate. The top layer will typically be the organic layer (confirm by adding a drop of water). Drain the lower aqueous layer.

• Repeat: Repeat the aqueous wash 2-3 times to ensure complete removal of acidic impurities.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove any residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure to yield the partially purified product.

Causality: The key to this technique is the conversion of the acidic impurities into their corresponding sodium salts, which are ionic and therefore preferentially dissolve in the aqueous phase, leaving the neutral ester product in the organic phase.[2]

Challenge 2: The presence of unreacted 4-hydroxybenzaldehyde that is not fully removed by simple extraction.

Solution: Bisulfite Adduct Formation and Extraction

For stubborn aldehyde impurities, a chemoselective approach can be employed. Aldehydes react with sodium bisulfite to form a charged adduct that is water-soluble.[4][5] This allows for its selective removal from the organic phase.

Step-by-Step Protocol for Bisulfite Extraction:

• Dissolution: Dissolve the crude product in a water-miscible organic solvent like methanol.[5]

• Bisulfite Addition: Add a saturated aqueous solution of sodium bisulfite to the solution and stir vigorously for 30-60 minutes.

• Extraction: Transfer the mixture to a separatory funnel, add water and an immiscible organic solvent (e.g., ethyl acetate), and shake.

• Separation: The bisulfite adduct of 4-hydroxybenzaldehyde will partition into the aqueous layer. Separate the layers and wash the organic layer with water and then brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate in vacuo.

Causality: This method leverages the nucleophilic addition of bisulfite to the carbonyl group of the aldehyde, forming a water-soluble salt, thereby enabling its separation from the non-reactive ester.[4]

Challenge 3: The product is still not crystalline or has a broad melting point after extraction.

Solution 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The principle is to dissolve the crude material in a hot solvent in which it is highly soluble, and then allow it to cool slowly. As the solution cools, the solubility of the desired compound decreases, and it crystallizes out, leaving the impurities dissolved in the mother liquor. The melting point of Ethyl (4-formylphenoxy)acetate is reported to be 41-42 °C.[1]

Recommended Solvent Systems:

• Ethanol: A good starting point as it has been used for similar compounds.[6][7]

• Ethyl acetate/Hexane: A common mixed solvent system where the product is dissolved in a minimal amount of hot ethyl acetate, and hexane is added until the solution becomes turbid. The solution is then reheated until clear and allowed to cool slowly.[8]

• Ethanol/Water: Similar to the above, the product is dissolved in hot ethanol, and water is added dropwise until persistent turbidity is observed.

Step-by-Step Protocol for Recrystallization:

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. To promote slower cooling and the formation of larger crystals, you can insulate the flask.

• Crystal Formation: If crystals do not form, try scratching the inside of the flask with a glass rod or placing the solution in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum.

Troubleshooting Recrystallization:

• Oiling Out: If the compound separates as an oil, it may be because the boiling point of the solvent is higher than the melting point of the compound or the solution is too concentrated.[6] To remedy this, reheat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly.

• Low Recovery: This can be due to using too much solvent or the compound having some solubility in the cold solvent. Try to use the minimum amount of hot solvent necessary for complete dissolution. The mother liquor can also be concentrated and a second crop of crystals collected.

Solution 2: Column Chromatography

If recrystallization fails or if impurities are very similar in polarity to the product, column chromatography is the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and elution with a mobile phase (a solvent or mixture of solvents).

Recommended Conditions:

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient of hexane and ethyl acetate is a good starting point.[9][10] Begin with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity. The desired product should elute after the less polar impurities and before the more polar ones.

• Monitoring: The fractions can be monitored by Thin Layer Chromatography (TLC).

Step-by-Step Protocol for Column Chromatography:

• Column Packing: Pack a chromatography column with a slurry of silica gel in the initial, low-polarity eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, starting with a low polarity and gradually increasing it.

• Fraction Collection: Collect fractions as the solvent elutes from the column.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Important Consideration: Aldehydes can sometimes be sensitive to the acidic nature of silica gel and may decompose.[9][11] If you observe decomposition, you can deactivate the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1%).

Quantitative Data Summary

Property	Value	Source
Melting Point	41-42 °C	[1]
Molecular Weight	208.21 g/mol	[12]
Boiling Point	328.7 °C at 760 mmHg	[1]
Density	1.169 g/cm³	[1]

References

• Is it possible to purify aldehyde by column? Is there any other method to do purification? (2015-12-03). Available at: [Link]

• Liquid-liquid extraction method for the production of acrylic esters - Google Patents.

• What is the best solvent for purifying aldehyde in a column chromatography? (2014-09-29). Available at: [Link]

• Adusumalli, S. R., & Rawal, D. G. (n.d.). Aldehydes can switch the chemoselectivity of electrophiles in protein labeling. The Royal Society of Chemistry. Available at: [Link]

• Esterification and extraction process - Google Patents.

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. (2018-01-10). Journal of Visualized Experiments. Available at: [Link]

• Practical separation of alcohol–ester mixtures using Deep-Eutectic-Solvents - ResearchGate. Available at: [Link]

• Ethyl (4-formylphenoxy)acetate - LookChem. Available at: [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC - NIH. (2018-04-02). Available at: [Link]

• LIQUID-LIQUID EXTRACTION. (2021-06-20). Chemistry LibreTexts. Available at: [Link]

• Video: Extraction - Concept - JoVE. (2020-03-26). Available at: [Link]

• Contents - The Royal Society of Chemistry. Available at: [Link]

• coumarone - Organic Syntheses Procedure. Available at: [Link]

• How do I recrystallize this product? : r/chemistry - Reddit. (2023-05-23). Available at: [Link]

• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. Available at: [Link]

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Preventing decomposition of Ethyl (4-formylphenoxy)acetate during storage

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Decomposition During Storage

Welcome to the Technical Support Center for Ethyl (4-formylphenoxy)acetate. As Senior Application Scientists, we understand the critical importance of maintaining the integrity of your reagents. This guide provides in-depth technical information and practical troubleshooting advice to prevent the decomposition of Ethyl (4-formylphenoxy)acetate during storage, ensuring the reliability and reproducibility of your experiments.

Understanding the Molecule: Key Instabilities

Ethyl (4-formylphenoxy)acetate is a bifunctional molecule containing both an aldehyde and an ester group. This unique structure makes it susceptible to specific degradation pathways that users must be aware of for proper handling and storage.

The primary modes of decomposition are:

• Oxidation of the Aldehyde: The formyl group (-CHO) is highly susceptible to oxidation, which can convert it into a carboxylic acid (-COOH).[1][2] This is a common degradation pathway for many aldehydes and can be initiated by atmospheric oxygen.[3]

• Hydrolysis of the Ester: The ethyl acetate group can undergo hydrolysis, particularly in the presence of moisture (water) and acid or base catalysts, to yield a carboxylic acid and ethanol.[4][5][6]

Understanding these two key vulnerabilities is the first step in designing an effective storage and handling strategy.

Troubleshooting Guide: Identifying and Resolving Decomposition

Encountering unexpected results in your experiments? Use this guide to troubleshoot potential decomposition of your Ethyl (4-formylphenoxy)acetate.

Step 1: Visual Inspection & Initial Assessment

• Question: Has the appearance of the compound changed?

• Guidance: Ethyl (4-formylphenoxy)acetate should be an off-white solid.[7] Any significant color change (e.g., yellowing or browning) or change in physical state (e.g., becoming oily or clumping) can be an initial indicator of degradation.

Step 2: Analytical Characterization

If you suspect decomposition, analytical techniques are essential for confirmation.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing purity. The appearance of new peaks or a decrease in the area of the main peak corresponding to Ethyl (4-formylphenoxy)acetate suggests the presence of impurities or degradation products.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify and quantify volatile and semi-volatile degradation products.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can provide clear evidence of decomposition. Look for the disappearance or diminished integration of the aldehyde proton peak (around 9.8-10 ppm) and the appearance of a new, broad peak characteristic of a carboxylic acid proton (typically >10 ppm). Changes in the ethyl group signals (a quartet and a triplet) can also indicate ester hydrolysis.

Troubleshooting Flowchart

This flowchart provides a logical sequence for identifying and addressing potential decomposition issues.

Caption: Troubleshooting workflow for suspected decomposition.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the ideal storage conditions for Ethyl (4-formylphenoxy)acetate?

A1: To minimize decomposition, proper storage is paramount. Based on the chemical properties of aldehydes and esters, we recommend the following:

Parameter	Recommendation	Rationale
Temperature	2-8°C[11] or 4°C, as specified by some suppliers.[12]	Reduces the rate of potential decomposition reactions.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).[11][12]	Prevents oxidation of the sensitive aldehyde group by atmospheric oxygen.
Light	Store in an amber or opaque container to protect from light.[13][14]	Aromatic aldehydes can be sensitive to light, which can catalyze degradation.[15]
Moisture	Keep the container tightly sealed in a dry, well-ventilated place.[7][11]	Prevents hydrolysis of the ester functional group.

Q2: I've opened the original container. Are there any special handling precautions?

A2: Yes. Once the original seal is broken, the risk of exposure to air and moisture increases.

• Minimize Exposure: Work quickly and reseal the container tightly immediately after use.[11]

• Inert Gas Blanket: If you will be accessing the compound frequently, consider flushing the headspace of the container with an inert gas like nitrogen or argon before resealing.

• Use a Glove Box: For highly sensitive experiments, handling the compound inside a glove box with a controlled atmosphere is ideal.

Q3: Can I store a solution of Ethyl (4-formylphenoxy)acetate?

A3: Storing solutions is generally not recommended for long periods as the solvent can introduce impurities or participate in degradation reactions. If you must store a solution, use a dry, aprotic solvent and follow the same temperature, atmosphere, and light-protection guidelines as for the solid material. Prepare solutions fresh whenever possible for best results.

Decomposition and Purity

Q4: What are the likely degradation products I might see?

A4: The two primary degradation products are:

Degradation Product	Formation Pathway	Analytical Signature (1H NMR)
4-Carboxyphenoxyacetic acid ethyl ester	Oxidation of the aldehyde	Disappearance of the aldehyde proton (~9.9 ppm), appearance of a carboxylic acid proton (>10 ppm, broad).
4-Formylphenoxyacetic acid	Hydrolysis of the ester	Disappearance of the ethyl ester signals (quartet ~4.2 ppm, triplet ~1.2 ppm), appearance of a carboxylic acid proton (>10 ppm, broad).

Q5: My compound has a slight yellow tint. Is it still usable?

A5: A slight discoloration may not significantly impact all applications, but it is an indicator that some level of degradation has occurred. For sensitive applications such as in drug development or quantitative assays, it is highly recommended to verify the purity analytically (e.g., by HPLC or NMR) before use. If the purity is below your experimental requirements, it is best to use a fresh, uncompromised lot of the compound.

Advanced Topics

Q6: Are there any chemical modifications that can prevent decomposition during a multi-step synthesis?

A6: Yes, in a multi-step synthesis, it is common to protect sensitive functional groups. The aldehyde group of Ethyl (4-formylphenoxy)acetate can be protected, for example, as an acetal.[16] Acetals are stable to many reaction conditions, including oxidation and reduction, and can be removed later in the synthesis to regenerate the aldehyde.[16][17] This strategy is particularly useful if the ester group needs to be modified while the aldehyde is preserved.

Caption: General workflow for using a protecting group strategy.

References

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• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes. Retrieved from [Link]

• Clark, J. (n.d.). mechanism for the acid catalysed hydrolysis of esters. Chemguide. Retrieved from [Link]

• Clark, J. (n.d.). oxidation of aldehydes and ketones. Chemguide. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 15). mechanism of ester hydrolysis [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Chemistry Steps. (n.d.). Aldehydes and Ketones to Carboxylic Acids. Retrieved from [Link]

• University of Calgary. (n.d.). Ch17: Oxidation of CHO to COOH. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 19.3: Oxidation of Aldehydes and Ketones. Retrieved from [Link]

• Alarcon, L. H., et al. (2019, June 4). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. MDPI. Retrieved from [Link]

• Nugent, B. (2020, June 8). What is the oxidizing agent to stop the oxidation of primary alcohol at the aldehydic level? Quora. Retrieved from [Link]

• Chemsrc. (2025, September 25). ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• PubChem. (2025, December 27). Acetic acid, 2-fluoro-2-(4-formylphenoxy)-, ethyl ester. Retrieved from [Link]

• Zhang, Y., et al. (n.d.). Detection of Aldehydes in Meat Products Based on Sulfonated Polystyrene Microspheres Modified with 2,4-Dinitrophenylhydrazine as Membrane-Protected Solid-Phase-Extraction Adsorbents. MDPI. Retrieved from [Link]

• Unknown. (n.d.). CHAPTER 2 METHODS FOR DETERMINING ALDEHYDES IN AIR. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). ALDEHYDES, SCREENING 2539. Retrieved from [Link]

• JoVE. (2025, May 22). Video: Protecting Groups for Aldehydes and Ketones: Introduction. Retrieved from [Link]

• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetaldehyde. Retrieved from [Link]

• Spex. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Retrieved from [Link]

• Unknown. (2024, November 12). 3 - SAFETY DATA SHEET. Retrieved from [Link]

• Britannica. (2025, December 23). Aldehyde - Oxidation, Reduction, Reactions. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage. Retrieved from [Link]

• ResearchGate. (n.d.). -Thermal decomposition of ethyl acetate. [Image]. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(2-formylphenoxy)acetate. Retrieved from [Link]

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• 3. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. fishersci.com [fishersci.com]
• 8. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Aldehydes: Structure, Effects, and Detection Methods - Creative Proteomics [creative-proteomics.com]
• 11. wcu.edu [wcu.edu]
• 12. chemscene.com [chemscene.com]
• 13. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
• 14. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 15. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 16. Video: Protecting Groups for Aldehydes and Ketones: Introduction [jove.com]
• 17. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]

Technical Support Center: Navigating the Purification of Ethyl (4-formylphenoxy)acetate and its Derivatives

Welcome to the technical support center for the purification of Ethyl (4-formylphenoxy)acetate and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to overcome common challenges encountered during the purification of this important class of compounds.

Introduction: Understanding the Molecule and its Challenges

Ethyl (4-formylphenoxy)acetate is a bifunctional molecule featuring both an aldehyde and an ester group. This dual reactivity, coupled with its specific physicochemical properties, can present unique challenges during purification. Common synthetic routes, such as the Williamson ether synthesis between 4-hydroxybenzaldehyde and ethyl bromoacetate, can introduce a variety of impurities that require careful separation. This guide will provide a systematic approach to tackling these purification hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Recrystallization Issues

Q1: My Ethyl (4-formylphenoxy)acetate is "oiling out" during recrystallization instead of forming crystals. What's causing this and how can I fix it?

A1: "Oiling out" is a common problem where the compound separates as a liquid phase instead of a solid crystalline lattice. This typically occurs when the solute is highly supersaturated or when the melting point of the compound is lower than the boiling point of the solvent. Given that Ethyl (4-formylphenoxy)acetate has a relatively low melting point of 41-42°C, this is a frequent issue.[1]

Causality and Solution:

• High Supersaturation: Rapid cooling leads to a sudden drop in solubility, forcing the compound out of solution as an oil. To remedy this, allow the solution to cool slowly to room temperature, and then gradually cool it further in an ice bath.

• Inappropriate Solvent Choice: The solvent may be too nonpolar, causing the compound to crash out of solution. A solvent mixture can provide a better polarity balance. A good starting point is a mixture of ethanol and water or ethyl acetate and hexane.[2]

• Scratching and Seeding: To induce crystallization, gently scratch the inside of the flask with a glass rod at the liquid-air interface. If you have a small amount of pure product, "seeding" the solution with a tiny crystal can provide a nucleation point for crystal growth.

Troubleshooting Workflow for "Oiling Out":

Caption: Decision workflow for addressing "oiling out" during recrystallization.

Q2: After recrystallization, the melting point of my product is low and has a broad range. What does this indicate?

A2: A low and broad melting point range is a classic sign of impurities remaining in your product. The impurities disrupt the crystal lattice, requiring less energy to melt.

Common Culprits and Solutions:

• Trapped Impurities: Rapid crystal formation can trap solvent or other impurities within the crystal structure. Ensure slow cooling to allow for the formation of a pure crystal lattice.

• Incomplete Removal of Starting Materials: Unreacted 4-hydroxybenzaldehyde or ethyl bromoacetate may co-crystallize with your product.

• Presence of Hydrolysis Product: The ester group of Ethyl (4-formylphenoxy)acetate can be susceptible to hydrolysis, especially in the presence of water and acid or base, forming (4-formylphenoxy)acetic acid. This acidic impurity is a common issue.

To resolve this, a second recrystallization may be necessary. Consider using a different solvent system to alter the solubility of the impurities.

Column Chromatography Challenges

Q3: I'm running a silica gel column, but I'm getting poor separation between my product and an impurity. What can I do?

A3: Poor separation in column chromatography is often due to an inappropriate solvent system or improper column packing. For Ethyl (4-formylphenoxy)acetate and its derivatives, a common eluent system is a mixture of hexane and ethyl acetate.[3][4]

Optimization Strategies:

• Solvent System Polarity: If your product and impurity are eluting too close together, the polarity of your eluent may be too high. Decrease the proportion of the more polar solvent (ethyl acetate). Running a gradient elution, where you gradually increase the polarity of the eluent, can significantly improve separation.

• Column Packing: Ensure your column is packed uniformly without any air bubbles or cracks, as these can lead to uneven band broadening and poor separation.

• Sample Loading: Load your sample onto the column in a minimal amount of solvent to ensure a narrow starting band.

Recommended Starting Conditions for Column Chromatography:

Parameter	Recommendation
Stationary Phase	Silica Gel (Kieselgel 60)[3]
Mobile Phase	Hexane/Ethyl Acetate Gradient
Initial Eluent	95:5 Hexane:Ethyl Acetate
Final Eluent	80:20 Hexane:Ethyl Acetate
Monitoring	Thin Layer Chromatography (TLC)

Q4: My product seems to be degrading on the silica gel column. How can I prevent this?

A4: The aldehyde group in Ethyl (4-formylphenoxy)acetate can be sensitive to the acidic nature of standard silica gel, potentially leading to side reactions or degradation.

Mitigation Strategies:

• Use Neutralized Silica Gel: You can neutralize the silica gel by washing it with a dilute solution of a non-nucleophilic base, like triethylamine, in your eluent before packing the column.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina.

• Swift Elution: Do not let your compound sit on the column for an extended period. A faster flow rate, while potentially slightly reducing resolution, can minimize contact time and degradation.

General Purity Issues

Q5: I'm consistently observing an acidic impurity in my final product. What is it and how do I remove it?

A5: The most likely acidic impurity is (4-formylphenoxy)acetic acid, the product of ester hydrolysis. This can occur during the synthesis workup or if the compound is exposed to moisture for prolonged periods.

Removal Protocol: Liquid-Liquid Extraction

• Dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acidic impurity will be deprotonated and extracted into the aqueous layer.

• Separate the aqueous layer.

• Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter and concentrate the organic layer to obtain the purified product.

Chemical Rationale:

Caption: Selective removal of acidic impurity via liquid-liquid extraction.

Experimental Protocols

Protocol 1: Recrystallization of Ethyl (4-formylphenoxy)acetate

Materials:

• Crude Ethyl (4-formylphenoxy)acetate

• Ethanol

• Deionized Water

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot ethanol and swirl to dissolve. If the solid does not fully dissolve, add more hot ethanol dropwise until a clear solution is obtained.

• Induce Crystallization: Slowly add deionized water dropwise to the hot solution until it becomes slightly cloudy. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography Purification

Materials:

• Crude Ethyl (4-formylphenoxy)acetate

• Silica gel

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pour it into the column. Allow the silica to settle, ensuring a uniform packing.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with a nonpolar solvent mixture, such as 95:5 hexane:ethyl acetate.

• Gradient: Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate. A typical gradient might be from 5% to 20% ethyl acetate in hexane.[3]

• Fraction Collection: Collect fractions and monitor the elution of the product using TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

References

• Burgstahler, A. W., & Worden, L. R. (n.d.). o-FORMYLPHENOXYACETIC ACID. Organic Syntheses Procedure. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• MDPI. (2021). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Retrieved from [Link]

• Reddit. (2024, February 5). recrystallization. r/chemistry. Retrieved from [Link]

• Organic Syntheses Procedure. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Methoxy-2-(2-formylphenoxy)acetic acid cyclization mechanism. Retrieved from [Link]

• SlideShare. (2019, February 6). Organic Synthesis Via Enolate. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Alternative catalysts for the synthesis of Ethyl (4-formylphenoxy)acetate

Welcome to the dedicated technical support center for the synthesis of Ethyl (4-formylphenoxy)acetate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshooting assistance, and answers to frequently asked questions regarding this important chemical transformation. Our focus is on providing scientifically sound and practical advice, with a special emphasis on alternative catalytic systems to enhance efficiency, yield, and green chemistry profiles.

Introduction to the Synthesis

The synthesis of Ethyl (4-formylphenoxy)acetate is most commonly achieved via the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by a phenoxide ion. In the standard protocol, 4-hydroxybenzaldehyde is deprotonated by a base, and the resulting phenoxide attacks an ethyl haloacetate, such as ethyl bromoacetate, to form the desired ether.

While this method is robust, challenges such as reaction time, yield, and the use of polar aprotic solvents have prompted the exploration of alternative catalytic systems. This guide will delve into two promising alternatives: Phase Transfer Catalysis (PTC) and the use of Ionic Liquids (ILs).

Frequently Asked Questions (FAQs)

Q1: What is the classical approach for synthesizing Ethyl (4-formylphenoxy)acetate?

A1: The classical approach is the Williamson ether synthesis, where 4-hydroxybenzaldehyde is reacted with ethyl bromoacetate in the presence of a base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as N,N-dimethylformamide (DMF). The mixture is typically heated to drive the reaction to completion.[1][2]

Q2: Why should I consider alternative catalysts for this synthesis?

A2: Alternative catalysts can offer several advantages over the traditional method. Phase transfer catalysts can improve reaction rates, allow for the use of less hazardous solvents, and enable reactions to occur under milder conditions.[3][4] Ionic liquids can act as both the solvent and catalyst, potentially simplifying the reaction setup and workup, and are often considered "greener" alternatives due to their low vapor pressure.[5]

Q3: What are the main side reactions to be aware of in this synthesis?

A3: The primary side reaction is the hydrolysis of the ethyl acetate moiety if water is present in the reaction mixture, which would lead to the formation of (4-formylphenoxy)acetic acid. Another potential side reaction is the C-alkylation of the phenoxide, although O-alkylation is generally favored. With secondary or tertiary alkyl halides (not the case here), elimination reactions can be a significant issue.[6]

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction's progress.[1] You can spot the reaction mixture alongside the starting materials (4-hydroxybenzaldehyde and ethyl bromoacetate) on a TLC plate and elute with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicate the reaction is proceeding.

Alternative Catalytic Approaches: A Comparative Overview

Catalytic System	Description	Advantages	Potential Challenges
Traditional (Base in DMF)	Potassium carbonate in DMF.	Well-established, reliable.	Long reaction times, high temperatures, use of a hazardous solvent.
Phase Transfer Catalysis (PTC)	A catalyst (e.g., a quaternary ammonium salt) transports the phenoxide from an aqueous or solid phase to an organic phase to react with the alkyl halide.[3]	Faster reaction rates, milder conditions, potential for using less hazardous solvents, easier workup.[3][4]	Catalyst cost, potential for catalyst poisoning, optimization of reaction parameters is crucial.
Ionic Liquids (ILs)	An ionic liquid is used as the solvent and potentially as a co-catalyst.	"Green" solvent properties (low volatility), can enhance reaction rates, potential for catalyst/solvent recycling.[5]	High cost of some ionic liquids, viscosity can be an issue, product separation can be challenging.

Detailed Experimental Protocol: Phase Transfer Catalyzed Synthesis

This protocol provides a step-by-step method for the synthesis of Ethyl (4-formylphenoxy)acetate using a phase transfer catalyst, which has been shown to be effective for similar reactions.[3]

Materials:

• 4-hydroxybenzaldehyde

• Ethyl bromoacetate

• Potassium carbonate (anhydrous)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

• Ethyl acetate

• Saturated brine solution

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-hydroxybenzaldehyde (1.0 eq), potassium carbonate (2.0 eq), tetrabutylammonium bromide (0.1 eq), and toluene.

• Addition of Alkylating Agent: While stirring the mixture, add ethyl bromoacetate (1.1 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and maintain this temperature with vigorous stirring. Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Add deionized water and transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of toluene used).

• Washing: Combine the organic layers and wash with a saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Potassium Carbonate: A solid base is used to deprotonate the 4-hydroxybenzaldehyde to form the reactive phenoxide.[2]

• Tetrabutylammonium Bromide (TBAB): This quaternary ammonium salt acts as the phase transfer catalyst. Its lipophilic butyl groups allow it to be soluble in the organic phase (toluene), while the bromide anion can be exchanged for the phenoxide anion at the solid-liquid interface. The TBAB then transports the phenoxide into the organic phase where it can react with the ethyl bromoacetate.[3]

• Toluene: A less polar and less hazardous solvent compared to DMF. The use of a PTC allows for effective reaction in such a solvent system.

• Washing with Brine: This step helps to remove any remaining water-soluble impurities and aids in breaking up any emulsions that may have formed during the extraction.

Troubleshooting Guide

This section is designed to help you troubleshoot common issues you may encounter during the synthesis of Ethyl (4-formylphenoxy)acetate.

Issue 1: Low or No Product Yield

• Question: I have followed the protocol, but my yield is very low, or I see no product formation by TLC. What could be the problem?

• Answer:

  • Inefficient Deprotonation: Ensure your potassium carbonate is anhydrous. The presence of water can hydrolyze the ethyl bromoacetate and will also hinder the formation of the phenoxide. Consider grinding the potassium carbonate to increase its surface area.

  • Inactive Catalyst: Check the purity of your phase transfer catalyst. Impurities can sometimes poison the catalyst.

  • Insufficient Stirring: In a solid-liquid PTC system, vigorous stirring is crucial to ensure efficient transport of the phenoxide ion between the phases.[3]

  • Low Reaction Temperature: While PTC allows for milder conditions, the temperature may still be too low. Try increasing the temperature in 5-10 °C increments.

  • Decomposition of Reagents: Ensure the ethyl bromoacetate is of good quality. It can degrade over time, releasing HBr, which will neutralize the base.

Issue 2: Presence of Impurities in the Final Product

• Question: My final product is not pure, and I see multiple spots on my TLC plate. What are the likely impurities and how can I remove them?

• Answer:

  • Unreacted 4-hydroxybenzaldehyde: This is a common impurity if the reaction has not gone to completion. It can be removed by washing the organic layer with a dilute aqueous solution of sodium hydroxide during the workup. The basic wash will deprotonate the acidic phenol, making it water-soluble.

  • (4-formylphenoxy)acetic acid: This impurity arises from the hydrolysis of the ester. It can be removed by washing the organic layer with a dilute aqueous solution of sodium bicarbonate. The weak base will deprotonate the carboxylic acid, making it water-soluble, while leaving the desired ester in the organic phase.

  • Purification: If washing does not remove all impurities, recrystallization is an effective purification method for solid products.[7] For oily products or difficult-to-separate impurities, column chromatography is recommended.

Issue 3: "Oiling Out" During Recrystallization

• Question: I am trying to recrystallize my product, but it is separating as an oil instead of forming crystals. What should I do?

• Answer: "Oiling out" typically occurs when the solution is cooled too quickly or when the melting point of the solute is lower than the boiling point of the recrystallization solvent.

  • Slow Cooling: Reheat the solution to re-dissolve the oil, and then allow it to cool much more slowly. You can insulate the flask to slow down the cooling process.

  • Add More Solvent: Your solution may be too concentrated. Add a small amount of hot solvent to the oiled-out mixture and reheat until it dissolves, then cool slowly.

  • Scratching/Seeding: Induce crystallization by scratching the inside of the flask with a glass rod or by adding a small seed crystal of the pure product.

  • Change Solvent System: If the problem persists, you may need to choose a different solvent or a mixture of solvents for recrystallization.[7]

Visualizing the Process

Reaction Mechanism Workflow

Caption: Workflow of the Phase Transfer Catalyzed Williamson Ether Synthesis.

Troubleshooting Logic Diagram

Caption: A logical workflow for troubleshooting common synthesis problems.

References

• Chemistry LibreTexts. (2015). 9.6: Williamson Ether Synthesis. Available at: [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Available at: [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Available at: [Link]

• Rajendran, V., & Abimannan, P. (2016). Phase-transfer catalysis for synthesis of ethyl 2-(4-nitrophenoxy)acetate under sonication- kinetic aspects. Iranian Journal of Chemical Engineering (IJChE), 13(2), 80-87.

• ResearchGate. (2025). Williamson reaction in ionic liquids. Available at: [Link]

• The Master Organic Chemistry Tutor. (2014). The Williamson Ether Synthesis. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ijche.com [ijche.com]
• 4. crdeepjournal.org [crdeepjournal.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Managing Reaction Exotherms in the Large-Scale Synthesis of Ethyl (4-formylphenoxy)acetate

Welcome to the technical support center for the large-scale synthesis of Ethyl (4-formylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the exothermic nature of this synthesis. The following troubleshooting guides and FAQs address specific issues you may encounter, with a focus on ensuring process safety and maximizing reaction efficiency.

I. Understanding the Core Reaction and Exotherm Hazard

The synthesis of Ethyl (4-formylphenoxy)acetate is typically achieved via a Williamson ether synthesis.[1][2] This reaction involves the deprotonation of 4-hydroxybenzaldehyde to form a phenoxide, which then acts as a nucleophile, attacking ethyl bromoacetate to form the desired ether.

The primary source of the exotherm is the deprotonation step, especially when using a strong and highly reactive base like sodium hydride (NaH). The reaction of NaH with the hydroxyl group of 4-hydroxybenzaldehyde is vigorous and liberates hydrogen gas, which is flammable.[3][4] Furthermore, the subsequent nucleophilic substitution can also contribute to the overall heat generation. Uncontrolled, this exotherm can lead to a thermal runaway, a dangerous situation where the reaction rate increases uncontrollably, potentially causing a rapid increase in temperature and pressure.[5][6]

Process Flow Diagram

Caption: Williamson Ether Synthesis of Ethyl (4-formylphenoxy)acetate.

II. Troubleshooting Guide

This section addresses specific problems that may arise during the large-scale synthesis.

Issue 1: Rapid, Uncontrolled Temperature Spike During Base Addition

Question: We are observing a sharp and difficult-to-control temperature increase immediately upon adding sodium hydride to the 4-hydroxybenzaldehyde solution. What is causing this, and how can we mitigate it?

Answer:

This is a classic sign of an uncontrolled exotherm during the deprotonation step. The primary causes are typically a high concentration of reactants, an addition rate of the base that is too fast, or inadequate heat removal.

Causality:

• Reaction Kinetics: The reaction between sodium hydride and a phenol is extremely fast and highly exothermic. Adding the base too quickly generates heat faster than the reactor's cooling system can dissipate it.

• Solvent Effects: Certain polar aprotic solvents like DMF and DMSO can have exothermic decomposition pathways when mixed with sodium hydride, especially at elevated temperatures, which can exacerbate the initial exotherm.[7][8][9]

Troubleshooting Steps:

• Control the Addition Rate: The most critical parameter to control is the rate of addition of the base.

  • Recommendation: Add the sodium hydride portion-wise or as a slurry in a suitable solvent (like THF) over an extended period. This allows the cooling system to keep pace with the heat generation.

  • Monitoring: Continuously monitor the internal temperature and the rate of hydrogen evolution. A sudden increase in either indicates an accelerating reaction.[10]

• Optimize Reactant Concentration: High concentrations lead to a higher volumetric heat generation rate.

  • Recommendation: Start with a more dilute solution of 4-hydroxybenzaldehyde. While this may increase batch time, it significantly improves safety.

• Ensure Adequate Cooling: The reactor's cooling capacity must be sufficient for the scale of the reaction.

  • Recommendation: Pre-cool the reactor contents before starting the base addition. Ensure the cooling jacket fluid is at its lowest effective temperature and that the flow rate is maximized.

• Solvent Selection:

  • Recommendation: While DMF and DMSO can increase the reaction rate, consider using a less reactive solvent like THF, especially during the initial deprotonation.[11] If using DMF, be aware of its potential for hazardous interactions with NaH and maintain strict temperature control.[7]

Parameter	Standard Protocol	Recommended Modification for Exotherm Control
Base Addition	Bulk or rapid addition	Slow, portion-wise addition or slurry feed
Concentration	High concentration for throughput	Lower initial concentration
Initial Temperature	Room temperature	Pre-cooled to 0-5 °C
Solvent	DMF or DMSO	THF, or strict temperature control with DMF

Issue 2: Thermal Runaway After Initial Exotherm is Controlled

Question: We managed the initial exotherm during base addition, but the temperature began to rise uncontrollably during the subsequent addition of ethyl bromoacetate or during the reaction hold period. What could be the cause?

Answer:

A delayed thermal runaway suggests a buildup of unreacted intermediates or a secondary, more energetic decomposition pathway.

Causality:

• Accumulation of Reactants: If the initial deprotonation was incomplete due to poor mixing or insufficient reaction time, adding the ethyl bromoacetate can initiate a rapid, large-scale reaction of the accumulated phenoxide.

• Side Reactions: At higher temperatures, side reactions can occur, some of which may be highly exothermic.

• Inadequate Heat Transfer: As the reaction progresses, changes in viscosity or the formation of solids can impede heat transfer to the cooling jacket.

Troubleshooting Steps:

• Ensure Complete Deprotonation:

  • Recommendation: After the base addition, allow for a sufficient hold time with effective agitation to ensure the deprotonation is complete before adding the ethyl bromoacetate. Monitor hydrogen evolution; the reaction is complete when gas evolution ceases.

• Controlled Addition of Electrophile:

  • Recommendation: Add the ethyl bromoacetate at a controlled rate, similar to the base addition. This prevents a sudden, large-scale reaction.

• Maintain Efficient Agitation:

  • Recommendation: Ensure the agitator is designed for the reactor scale and can maintain a homogenous mixture, preventing localized hot spots.[12]

• Implement a Quench Strategy:

  • Recommendation: Have a pre-defined and tested emergency quenching procedure. This could involve the addition of a cold, inert solvent or a mild proton source like isopropanol to quickly stop the reaction.[3]

Decision Tree for Exotherm Management

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. Sodium hydride - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijssst.info [ijssst.info]
• 7. pubs.acs.org [pubs.acs.org]
• 8. (60bq) Explosion Hazards of Sodium Hydride with Polar Aprotic Solvents | AIChE [proceedings.aiche.org]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 12. amarequip.com [amarequip.com]

Identifying byproducts in the synthesis of Ethyl (4-formylphenoxy)acetate by NMR

Welcome to the technical support guide for the synthesis of Ethyl (4-formylphenoxy)acetate. This resource is designed for researchers, chemists, and drug development professionals to troubleshoot and interpret NMR data during this common synthetic procedure. Our goal is to provide practical, in-depth answers to common issues, ensuring the integrity and success of your experiments.

Understanding the Synthesis

The synthesis of Ethyl (4-formylphenoxy)acetate is typically achieved via the Williamson ether synthesis.[1][2] This SN2 reaction involves the deprotonation of a phenol (4-hydroxybenzaldehyde) to form a phenoxide, which then acts as a nucleophile to attack an alkyl halide (ethyl chloroacetate or bromoacetate).[2][3] While robust, this reaction can yield several byproducts if conditions are not optimal. This guide will help you identify these byproducts using ¹H NMR spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H NMR signals for pure Ethyl (4-formylphenoxy)acetate?

Answer: Identifying the signals of your target molecule is the first step in assessing purity. For Ethyl (4-formylphenoxy)acetate, you should expect five distinct sets of signals in a deuterated chloroform (CDCl₃) solvent.

• Aldehyde Proton (CHO): A sharp singlet appearing far downfield, typically around δ 9.9 ppm . Its significant deshielding is due to the electronegativity of the oxygen and the anisotropic effect of the carbonyl group.

• Aromatic Protons (Ar-H): The para-substituted benzene ring gives rise to a characteristic AA'BB' system, which appears as two distinct doublets.

  • The two protons ortho to the aldehyde group are more deshielded and appear around δ 7.8-7.9 ppm .

  • The two protons ortho to the ether linkage appear further upfield, around δ 7.0-7.1 ppm .

• Methylene Protons (OCH₂): A singlet corresponding to the two protons of the methylene group adjacent to the phenoxy oxygen, typically found around δ 4.7 ppm .

• Ethyl Ester Protons (OCH₂CH₃):

  • A quartet for the methylene protons (OCH₂) around δ 4.2-4.3 ppm , split by the adjacent methyl group.

  • A triplet for the terminal methyl protons (CH₃) around δ 1.2-1.3 ppm , split by the adjacent methylene group.

Proton Assignment	Chemical Shift (δ ppm, CDCl₃)	Splitting Pattern	Integration
Aldehyde (-CHO)	~9.9	Singlet (s)	1H
Aromatic (Ar-H, ortho to CHO)	~7.85	Doublet (d)	2H
Aromatic (Ar-H, ortho to OCH₂)	~7.05	Doublet (d)	2H
Phenoxy Methylene (-OCH₂CO-)	~4.7	Singlet (s)	2H
Ethyl Methylene (-OCH₂CH₃)	~4.25	Quartet (q)	2H
Ethyl Methyl (-OCH₂CH₃)	~1.3	Triplet (t)	3H

Q2: My NMR spectrum shows peaks that I suspect are unreacted starting materials. How can I confirm this?

Answer: This is the most common impurity scenario. Identifying residual starting materials, 4-hydroxybenzaldehyde and ethyl chloroacetate, is straightforward by looking for their unique NMR signatures.

Identifying 4-Hydroxybenzaldehyde:

• Phenolic Proton (-OH): The most telling signal is a broad singlet for the hydroxyl proton. Its chemical shift is highly variable (typically δ 4-8 ppm in CDCl₃, but can be higher in DMSO-d₆[4][5]) and depends on concentration and solvent. This peak is absent in the final product.

• Aldehyde and Aromatic Protons: The aldehyde proton (~δ 9.8 ppm) and aromatic protons (~δ 7.8 and 6.9 ppm) have very similar chemical shifts to the product, making the phenolic -OH the key diagnostic peak.[4][6]

Identifying Ethyl Chloroacetate:

• Methylene Protons (ClCH₂): This starting material will show a sharp singlet for the chlorinated methylene group (Cl-CH₂-COO) at approximately δ 4.0-4.1 ppm .[7][8]

• Ethyl Group: The ethyl ester protons will appear as a quartet (~δ 4.2 ppm) and a triplet (~δ 1.3 ppm), which can overlap with the product's ethyl signals.[7] Therefore, the singlet at δ 4.0-4.1 ppm is the most unambiguous signal to look for.

Troubleshooting Guide: Identifying Byproducts

Problem 1: I see a broad singlet above δ 10 ppm and my methylene singlet at δ 4.8 ppm is present, but the ethyl group signals are weak or absent.

Diagnosis: You have likely formed the hydrolysis byproduct, (4-formylphenoxy)acetic acid .[9][10]

Causality: This occurs when the ethyl ester of the product is hydrolyzed to a carboxylic acid. This can happen during an aqueous workup, especially if the conditions are basic or if the reaction is heated for an extended period in the presence of water.

NMR Confirmation:

• Carboxylic Acid Proton (-COOH): A very broad singlet appearing significantly downfield, typically between δ 10-13 ppm .[9] This is a definitive signal for this byproduct.

• Absence of Ethyl Signals: The characteristic quartet and triplet of the ethyl ester group will be diminished or completely absent.

• Shifted Methylene Signal: The methylene protons adjacent to the phenoxy group (-OCH₂COOH) will still be a singlet but may shift slightly to around δ 4.8-4.9 ppm .[9]

Fig 1. Synthesis and common byproduct pathways.

Corrective Actions:

• Workup: Ensure the aqueous workup is performed under neutral or slightly acidic conditions to minimize ester hydrolysis. Avoid prolonged exposure to strong bases.

• Purification: This acidic byproduct can be removed by washing the organic layer with a dilute sodium bicarbonate (NaHCO₃) solution. The carboxylate salt will move to the aqueous layer, leaving the desired ester in the organic phase.

Problem 2: My baseline is messy and I have unidentifiable peaks, especially if I used a high-boiling solvent like DMF or DMSO.

Diagnosis: These are likely residual solvent peaks or impurities from the solvent.

Causality: Solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are common in Williamson ether syntheses but can be difficult to remove completely.[3][11]

NMR Confirmation:

• DMF: Look for singlets around δ 8.0, 2.9, and 2.7 ppm.

• DMSO: A characteristic singlet around δ 2.5 ppm in most deuterated solvents. A residual water peak in DMSO-d₆ appears around δ 3.3 ppm.

Corrective Actions:

• Purification: The most effective way to remove high-boiling solvents is through high-vacuum distillation (if the product is stable) or by thorough purification via flash column chromatography.

• Washing: Repeatedly washing the organic extract with brine (saturated NaCl solution) can help pull highly polar solvents like DMF and DMSO into the aqueous phase.

Problem 3: I see complex multiplets in the alkene region (δ 5-6 ppm).

Diagnosis: An elimination (E2) reaction has occurred, likely forming an alkene byproduct.

Causality: The Williamson ether synthesis (SN2) competes with the E2 elimination pathway.[1] Elimination is favored when using sterically hindered alkyl halides or a very strong, bulky base. While ethyl chloroacetate is a primary halide and less prone to elimination, harsh conditions (e.g., high temperatures) can promote this side reaction.[2][11]

NMR Confirmation:

• The presence of signals in the vinylic region of the NMR spectrum (typically δ 4.5-6.5 ppm) is a strong indicator of an alkene. The exact shifts and splitting patterns will depend on the specific alkene formed.

Corrective Actions:

• Temperature Control: Avoid excessive heating. Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., 50-80 °C).[2]

• Choice of Base: Use a non-hindered base like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) rather than a bulky base like potassium tert-butoxide, which would heavily favor elimination.[11]

Summary Reference Table for ¹H NMR Shifts

The following table summarizes the key diagnostic peaks for identifying the product and common contaminants in the synthesis of Ethyl (4-formylphenoxy)acetate. All shifts are approximate and given in ppm for a CDCl₃ solvent unless otherwise noted.

Compound	Key Diagnostic Signal (δ ppm)	Signal Description
Ethyl (4-formylphenoxy)acetate (Product)	~9.9	Singlet (Aldehyde)
4-Hydroxybenzaldehyde (Starting Material)	Variable (4-8)	Broad Singlet (Phenolic -OH)
Ethyl Chloroacetate (Starting Material)	~4.1	Singlet (Cl-CH₂)
(4-formylphenoxy)acetic acid (Byproduct)	>10 (DMSO-d₆: ~13.2[9])	Broad Singlet (Carboxylic Acid)

Fig 2. NMR troubleshooting flowchart.

References

• 1. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 4-Hydroxybenzaldehyde(123-08-0) 1H NMR spectrum [chemicalbook.com]
• 5. hmdb.ca [hmdb.ca]
• 6. researchgate.net [researchgate.net]
• 7. Ethyl chloroacetate(105-39-5) 1H NMR spectrum [chemicalbook.com]
• 8. Solved The 1 H NMR spectrum of ethyl chloroacetate is shown | Chegg.com [chegg.com]
• 9. 4-Formylphenoxyacetic acid(22042-71-3) 1H NMR spectrum [chemicalbook.com]
• 10. Acetic acid, 2-(4-formylphenoxy)- | C9H8O4 | CID 89177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. jk-sci.com [jk-sci.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Purity Assessment of Ethyl (4-formylphenoxy)acetate by High-Performance Liquid Chromatography (HPLC)

Executive Summary: The Critical Role of Purity in Synthesis Intermediates

Ethyl (4-formylphenoxy)acetate is a key bifunctional building block in organic synthesis, valued for its aldehyde and ester moieties which allow for sequential chemical modifications. Its applications range from the synthesis of complex porphyrins to novel pharmaceutical scaffolds. In these applications, the purity of the starting material is not merely a quality metric; it is a critical determinant of reaction yield, impurity profiling of the final compound, and, in the pharmaceutical context, patient safety. This guide provides a comprehensive, scientifically-grounded framework for the purity assessment of Ethyl (4-formylphenoxy)acetate, establishing a robust High-Performance Liquid Chromatography (HPLC) method as the primary analytical technique. We will dissect the rationale behind the method's development, present a validated protocol, and objectively compare its performance against alternative analytical technologies like Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The Analytical Challenge: Understanding the Analyte and Its Potential Impurities

The molecular structure of Ethyl (4-formylphenoxy)acetate (C₁₁H₁₂O₄, M.W. 208.21 g/mol ) dictates the analytical strategy.[1][2] Its aromatic ring and aldehyde group provide a strong chromophore suitable for UV detection, while the ester and ether linkages contribute to its polarity. The compound is a solid at room temperature with a melting point of 41-42°C and a high boiling point of 328.7°C, rendering it non-volatile and thus unsuitable for standard GC analysis.[1][3]

Purity assessment must effectively separate the target analyte from potential process-related impurities and degradation products. Based on its common synthesis via Williamson ether synthesis, key impurities may include:

• Starting Materials: 4-hydroxybenzaldehyde and ethyl bromoacetate.[3]

• By-products: Products from side reactions or incomplete reactions.

• Degradation Products: Hydrolysis of the ester to form (4-formylphenoxy)acetic acid or oxidation of the aldehyde to a carboxylic acid.

An effective analytical method must therefore offer the selectivity to resolve these structurally similar compounds and the sensitivity to quantify them at trace levels, often below the 0.1% threshold mandated by regulatory bodies like the International Council for Harmonisation (ICH).[4]

HPLC: The Gold Standard for Non-Volatile Analyte Purity

For non-volatile and thermally labile compounds, HPLC is the undisputed method of choice.[5][6][7] Its primary advantage lies in its ability to separate compounds in the liquid phase at ambient temperatures, preventing thermal degradation. The use of a reversed-phase stationary phase (like C18) is ideal for separating moderately polar compounds like Ethyl (4-formylphenoxy)acetate and its likely impurities based on their differential hydrophobicity.

The following sections detail the development and validation of a specific, robust, and reliable reversed-phase HPLC (RP-HPLC) method for this purpose.

Detailed Experimental Protocol: An Optimized RP-HPLC Method

This protocol is designed to be a self-validating system, incorporating system suitability tests (SST) to ensure the analytical setup is performing correctly before any sample analysis, in line with pharmaceutical quality standards.[8][9]

Sample Preparation:

• Accurately weigh approximately 25.0 mg of the Ethyl (4-formylphenoxy)acetate sample.

• Dissolve the sample in a 50:50 (v/v) mixture of Acetonitrile and Water to a final volume of 25.0 mL to achieve a concentration of ~1.0 mg/mL.

• Vortex the solution until the sample is fully dissolved.

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions:

Parameter	Optimized Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard quaternary pump system with a UV detector is sufficient.
Column	Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm)	C18 provides excellent hydrophobic retention for the aromatic ring, while offering good selectivity for resolving polar functional groups.
Mobile Phase A	Water with 0.1% Formic Acid	The acid modifier ensures the suppression of carboxylate ion formation (from potential acid impurities), leading to sharper, more symmetrical peaks.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.
Gradient Elution	0-2 min: 40% B; 2-15 min: 40% to 90% B; 15-17 min: 90% B; 17.1-20 min: 40% B (Re-equilibration)	A gradient is essential to elute any highly retained, non-polar impurities while ensuring the main analyte peak is well-resolved from early-eluting polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Column Temperature	30°C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and improves peak shape.[10]
Injection Volume	10 µL	A small injection volume prevents column overloading and peak distortion.
Detection	UV at 254 nm	The aromatic ring and conjugated system of the aldehyde provide strong absorbance at this wavelength, offering excellent sensitivity.

System Suitability Tests (SST): Before sample analysis, perform five replicate injections of the 1.0 mg/mL standard solution. The system is deemed ready for use only if the following criteria are met:

• Tailing Factor (Asymmetry): ≤ 1.5 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%.

• Relative Standard Deviation (RSD) of Retention Time: ≤ 1.0%.

Data Interpretation and Purity Calculation

Purity is determined using the area normalization method. This method assumes that all impurities have a similar UV response factor to the main active pharmaceutical ingredient (API). While a reference standard for each impurity would provide the most accurate result, this approach is widely accepted for routine purity checks.[11]

Calculation: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Impurities should be reported according to ICH Q3A guidelines, which define thresholds for reporting (e.g., ≥0.05%) and identification (e.g., ≥0.10% for a maximum daily dose ≤2g).[8][12]

A Comparative Guide: HPLC vs. Alternative Analytical Methods

While HPLC is the recommended primary method, a comprehensive understanding requires comparison with other techniques. The choice of an analytical method is always a balance of the analyte's properties and the specific information required.

HPLC vs. Gas Chromatography (GC)

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Applicable Analytes	Non-volatile and thermally unstable compounds.[6][7]	Volatile and thermally stable compounds.[6][7]
Mobile Phase	Liquid (e.g., Acetonitrile/Water)	Inert Gas (e.g., Helium, Nitrogen)
Operating Temperature	Ambient to moderately elevated (~20-90°C).[6]	High temperatures (150-300°C) required for volatilization.[6]
Suitability for Analyte	Excellent. The high boiling point (328.7°C) and potential for thermal degradation make HPLC the ideal choice.	Poor. The analyte is not sufficiently volatile for GC analysis without derivatization, which adds complexity and potential for error.

Verdict: For Ethyl (4-formylphenoxy)acetate, HPLC is unequivocally superior. The high temperatures required for GC would likely cause degradation of the ester and aldehyde functional groups, providing an inaccurate purity profile.

HPLC vs. Nuclear Magnetic Resonance (NMR) Spectroscopy

Feature	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Function	Quantitative Separation. Separates and quantifies individual components in a mixture with high sensitivity.[13]	Structural Elucidation. Provides detailed information about the chemical structure and connectivity of atoms.[13]
Sensitivity	High (ppm to ppb levels). Excellent for detecting trace impurities.	Relatively Low. Typically requires microgram to milligram quantities, making it difficult to detect impurities below the ~0.5-1% level.[13][14]
Reference Standard	Required for absolute quantification, but area percent can be used for purity estimation.[11]	Can be used for quantitative analysis (qNMR) with an internal standard, but primarily qualitative.
Throughput	High. Typical run times are 15-30 minutes.[13]	Low. Analysis and data processing are more time-consuming.

Verdict: HPLC and NMR are complementary, not competing, techniques.

• HPLC is the workhorse for purity determination , answering the question: "What is the percentage of the main component and its impurities?"

• NMR is essential for identity confirmation , answering the question: "Is this compound indeed Ethyl (4-formylphenoxy)acetate?" It is also used to identify the structure of unknown impurities isolated via preparative HPLC.

Visualizing the Workflow and Logic

To clarify the process, the following diagrams illustrate the experimental workflow and the decision-making logic for method selection.

Caption: Experimental workflow for HPLC purity analysis.

Caption: Decision tree for selecting the appropriate chromatographic method.

Conclusion

For the quantitative purity assessment of Ethyl (4-formylphenoxy)acetate, a well-developed, validated reversed-phase HPLC method is the authoritative choice. It provides the necessary selectivity, sensitivity, and robustness to accurately profile the compound and its potential impurities, aligning with the stringent requirements of the pharmaceutical and fine chemical industries. While techniques like GC are unsuitable due to the analyte's physical properties, NMR spectroscopy serves as an essential, complementary tool for structural confirmation. The protocol and comparative insights provided in this guide offer researchers a solid foundation for implementing a reliable quality control strategy for this important synthetic intermediate.

References

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• Chemsrc. (2025). ethyl (4-formylphenoxy)acetate | CAS#:51264-69-8. Retrieved from [Link]

• European Medicines Agency. (1995). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. Retrieved from [Link]

• IKEV. (n.d.). ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. Retrieved from [Link]

• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. Retrieved from [Link]

• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Retrieved from [Link]

• Reddit. (2021). Accuracy of GC-MS + NMR comparing to an HPLC test for hormone?. Retrieved from [Link]

• O'Neil, T., & Lyman, S. (2017). HPLC Method development and instrument QC for Aldehyde and Ketone compounds. Retrieved from [Link]

• Patsnap Eureka. (2025). Differences in HPLC and NMR: Structural Elucidation Relevance. Retrieved from [Link]

• News-Medical.Net. (2024). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. Retrieved from [Link]

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. Retrieved from [Link]

• Drawell. (n.d.). 4 Key Differences Between GC and HPLC. Retrieved from [Link]

• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. chemscene.com [chemscene.com]
• 3. ethyl (4-formylphenoxy)acetate | CAS#:51264-69-8 | Chemsrc [chemsrc.com]
• 4. jpionline.org [jpionline.org]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 6. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 9. ikev.org [ikev.org]
• 10. auroraprosci.com [auroraprosci.com]
• 11. pharma.gally.ch [pharma.gally.ch]
• 12. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. Differences in HPLC and NMR: Structural Elucidation Relevance [eureka.patsnap.com]
• 14. reddit.com [reddit.com]

The Definitive Guide to Structural Confirmation of Ethyl (4-formylphenoxy)acetate using 1H and 13C NMR Analysis

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of chemical synthesis and drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. For novel compounds like Ethyl (4-formylphenoxy)acetate, a versatile building block in medicinal chemistry, precise structural elucidation is not merely a procedural step but a critical determinant of a research project's success. This guide provides a comprehensive analysis of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy as the primary tool for the structural confirmation of this compound. We will delve into the causality behind experimental choices, provide detailed protocols, and objectively compare NMR with alternative analytical techniques, supported by predictive data and spectral interpretations from closely related analogues.

The Imperative of Structural Verification

The journey from a designed chemical entity to a potential therapeutic agent is paved with meticulous characterization. An erroneous structural assignment can lead to the misinterpretation of biological data, wasted resources, and ultimately, the failure of a drug development program.[1] Therefore, employing powerful analytical techniques to confirm the connectivity of every atom within a molecule is paramount. NMR spectroscopy, by probing the magnetic properties of atomic nuclei, offers an unparalleled, non-destructive window into the intricate architecture of organic molecules.

Probing the Nucleus: The Power of ¹H and ¹³C NMR

Nuclear Magnetic Resonance spectroscopy is based on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets. When placed in a strong external magnetic field, these nuclei can align with or against the field, creating two distinct energy states. The absorption of radiofrequency radiation can induce a transition between these states, and the precise frequency required for this "resonance" is highly sensitive to the local electronic environment of the nucleus. This sensitivity is what makes NMR a powerful tool for mapping out molecular structures.

For Ethyl (4-formylphenoxy)acetate, ¹H NMR will provide information on the number of different types of protons, their relative abundance (integration), their neighboring protons (splitting patterns), and their chemical environment. ¹³C NMR, in turn, will reveal the number of unique carbon atoms and their hybridization state.

Experimental Protocol: A Self-Validating Workflow

The quality of NMR data is intrinsically linked to the meticulousness of the sample preparation and data acquisition. The following protocol is designed to be a self-validating system, ensuring high-resolution and artifact-free spectra.

Part 1: Sample Preparation

• Material Purity: Begin with a sample of Ethyl (4-formylphenoxy)acetate that has been purified by a suitable method, such as recrystallization or column chromatography, to a purity of >95%. Impurities will introduce extraneous signals and complicate spectral interpretation.

• Solvent Selection: The choice of a deuterated solvent is critical to avoid overwhelming the spectrum with solvent signals. Chloroform-d (CDCl₃) is an excellent initial choice due to its ability to dissolve a wide range of organic compounds and its single residual proton peak at 7.26 ppm, which can serve as a secondary chemical shift reference.[2]

• Concentration: For ¹H NMR, dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of CDCl₃.[3] For the less sensitive ¹³C NMR, a more concentrated sample of 50-100 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[3]

• Homogenization: Ensure the sample is fully dissolved. Gentle vortexing or sonication can aid in dissolution.

• Filtration: To remove any particulate matter that can degrade the magnetic field homogeneity and broaden spectral lines, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[4]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard. TMS is chemically inert and its protons resonate at 0.00 ppm, providing a reliable calibration point for the chemical shift axis.[3]

Part 2: Data Acquisition

The following steps outline a standard procedure for acquiring ¹H and ¹³C NMR spectra on a modern NMR spectrometer.

• Instrument Setup: Insert the sample into the spectrometer's magnet.

• Locking: The spectrometer's "lock" system uses the deuterium signal from the solvent to maintain a stable magnetic field throughout the experiment.

• Shimming: This crucial step involves adjusting the currents in the shim coils to optimize the homogeneity of the magnetic field across the sample volume. A well-shimmed sample will produce sharp, symmetrical peaks. Automated shimming routines are standard on modern instruments.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: Set a spectral width of approximately 12-15 ppm to ensure all proton signals are captured.

  • Number of Scans: For a sample of this concentration, 8 to 16 scans should provide an excellent signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is generally adequate for quantitative ¹H NMR.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence is used to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

  • Spectral Width: A wider spectral width of approximately 220-240 ppm is necessary to encompass the range of carbon chemical shifts.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is recommended.

Spectral Analysis and Structural Confirmation

Structure of Ethyl (4-formylphenoxy)acetate:

Predicted ¹H NMR Spectrum (in CDCl₃)

The ¹H NMR spectrum is expected to show five distinct signals:

Signal	Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale
a	-CH₃ (ethyl)	~1.3	Triplet	3H	Aliphatic methyl group coupled to a methylene group. Data from ethyl phenoxyacetate shows a triplet at ~1.3 ppm.[3]
b	-CH₂- (ethyl)	~4.3	Quartet	2H	Methylene group adjacent to an oxygen atom and coupled to a methyl group. Data from ethyl phenoxyacetate shows a quartet at ~4.2 ppm.[3]
c	-O-CH₂-C=O	~4.7	Singlet	2H	Methylene group deshielded by the adjacent oxygen and the carbonyl group. Data for 4-formylphenoxyacetic acid shows this singlet around 4.8 ppm.[5]
d	Aromatic protons (ortho to -OCH₂-)	~7.0	Doublet	2H	Aromatic protons ortho to the electron-donating ether group are shielded relative to those ortho to the formyl group.
e	Aromatic protons (ortho to -CHO)	~7.8	Doublet	2H	Aromatic protons ortho to the electron-withdrawing aldehyde group are significantly deshielded.
f	Aldehyde proton (-CHO)	~9.9	Singlet	1H	The aldehyde proton is highly deshielded due to the strong anisotropic effect of the carbonyl group and the electronegativity of the oxygen atom.[6]

Predicted ¹³C NMR Spectrum (in CDCl₃)

The proton-decoupled ¹³C NMR spectrum is expected to show eight distinct signals, as the symmetry of the benzene ring is broken by the two different substituents.

Signal	Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale
1	-C H₃ (ethyl)	~14	Typical chemical shift for an aliphatic methyl carbon.
2	-C H₂- (ethyl)	~62	Methylene carbon attached to an oxygen atom.
3	-O-C H₂-C=O	~65	Methylene carbon deshielded by the adjacent oxygen and carbonyl group.
4	Aromatic C -H (ortho to -OCH₂-)	~115	Aromatic carbon shielded by the electron-donating ether group.
5	Aromatic C -H (ortho to -CHO)	~130	Aromatic carbon deshielded by the electron-withdrawing aldehyde group.
6	Aromatic C (ipso to -CHO)	~132	Quaternary carbon attached to the aldehyde group.
7	Aromatic C (ipso to -OCH₂-)	~162	Quaternary carbon attached to the ether oxygen, significantly deshielded.
8	-C =O (ester)	~168	Ester carbonyl carbon.
9	-C HO (aldehyde)	~191	Aldehyde carbonyl carbon, typically found far downfield.[5]

Comparison with Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, other techniques can provide complementary information.

Technique	Information Provided	Strengths	Weaknesses	Relevance to Ethyl (4-formylphenoxy)acetate
Infrared (IR) Spectroscopy	Presence of functional groups	Fast, inexpensive, good for identifying key functional groups.	Provides limited information on the overall molecular framework.	Would confirm the presence of the C=O (ester and aldehyde), C-O, and aromatic C-H bonds. The two distinct carbonyl stretches would be a key diagnostic feature.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern	High sensitivity, provides the molecular formula (with high-resolution MS).	Does not directly provide information on atom connectivity. Isomers can be difficult to distinguish.	Would confirm the molecular weight of 208.21 g/mol and provide fragmentation patterns consistent with the ester and benzyl ether moieties.
X-ray Crystallography	Precise 3D structure of a single crystal	Provides an unambiguous determination of the molecular structure.	Requires a suitable single crystal, which can be difficult to grow.	If a single crystal can be obtained, this technique would provide the ultimate confirmation of the structure.

Conclusion

The structural confirmation of Ethyl (4-formylphenoxy)acetate can be achieved with a high degree of confidence through the combined application of ¹H and ¹³C NMR spectroscopy. The predicted spectra, based on established chemical shift principles and data from analogous structures, provide a clear roadmap for the interpretation of experimental data. While techniques like IR and MS offer valuable complementary information, NMR remains the unparalleled tool for elucidating the precise atomic connectivity of this important synthetic intermediate. For researchers and drug development professionals, a thorough understanding and proficient application of NMR analysis are indispensable for ensuring the scientific integrity and ultimate success of their endeavors.

References

• 1. rsc.org [rsc.org]
• 2. ETHYL PHENYLCYANOACETATE(4553-07-5) 1H NMR spectrum [chemicalbook.com]
• 3. Acetic acid, 2-phenoxy-, ethyl ester | C10H12O3 | CID 17365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl phenylacetate(101-97-3) 1H NMR spectrum [chemicalbook.com]
• 5. 4-Formylphenoxyacetic acid(22042-71-3) 1H NMR [m.chemicalbook.com]
• 6. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]

A Comparative Guide to the High-Resolution Mass Spectrometry of Ethyl (4-formylphenoxy)acetate

This guide provides an in-depth technical comparison of high-resolution mass spectrometry (HRMS) platforms for the characterization of Ethyl (4-formylphenoxy)acetate. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating approach to small molecule analysis. We will explore the nuances of instrument selection, experimental design, and data interpretation, supported by experimental protocols and comparative data.

Introduction to Ethyl (4-formylphenoxy)acetate and the Role of HRMS

Ethyl (4-formylphenoxy)acetate is a small organic molecule featuring an aromatic ring, an aldehyde group, and an ester functional group. Its precise characterization is crucial in fields such as synthetic chemistry, materials science, and as a potential intermediate in pharmaceutical manufacturing. High-resolution mass spectrometry (HRMS) is an indispensable analytical technique that provides the exact mass of a molecule, enabling the unambiguous determination of its elemental composition.[1] This capability, coupled with tandem mass spectrometry (MS/MS) for structural elucidation, makes HRMS a cornerstone of modern chemical analysis.

This guide will compare the performance of leading HRMS technologies—Time-of-Flight (TOF) and Orbitrap—for the analysis of this target molecule, providing a framework for selecting the optimal platform based on specific analytical goals.

Table 1: Physicochemical Properties of Ethyl (4-formylphenoxy)acetate

Property	Value	Reference
Molecular Formula	C₁₁H₁₂O₄	[2][3]
Molecular Weight	208.21 g/mol	[2][3]
Exact Mass	208.0736 Da	[2]
CAS Number	51264-69-8	[2][3]
Hydrogen Bond Acceptors	4	[2][3]
Hydrogen Bond Donors	0	[2][3]
Canonical SMILES	CCOC(=O)COC1=CC=C(C=C1)C=O	[2]

A Comparative Overview of HRMS Platforms

The choice of an HRMS instrument has profound implications for data quality. The most common platforms for small molecule analysis are Time-of-Flight (TOF), Orbitrap, and Fourier Transform Ion Cyclotron Resonance (FT-ICR) mass analyzers.[4] While FT-ICR offers unparalleled resolution, its high cost and specialized infrastructure make TOF and Orbitrap systems the workhorses of most analytical laboratories.[1]

• Time-of-Flight (TOF) MS: This technology measures the mass-to-charge ratio (m/z) by determining the time it takes for an ion to travel a known distance. TOF analyzers are renowned for their high data acquisition rates, making them exceptionally well-suited for coupling with ultra-high-performance liquid chromatography (UHPLC) where chromatographic peaks can be very narrow.[1][5]

• Orbitrap MS: This platform functions by trapping ions in an orbital motion around a central spindle-like electrode. The frequency of the ions' axial oscillation is measured and converted to an m/z value via a Fourier transform.[1] Orbitrap instruments are celebrated for their very high resolving power and mass accuracy, which are largely independent of the acquisition speed at standard settings.[5]

Table 2: Performance Comparison of Common HRMS Analyzers

Feature	Quadrupole-Time-of-Flight (Q-TOF)	Orbitrap	FT-ICR
Mass Resolution	Up to 60,000	Up to 240,000 (or higher)	>1,000,000
Mass Accuracy	< 5 ppm	< 3 ppm (typically < 1 ppm with internal calibration)	< 1 ppm
Acquisition Speed	Very High (>10 Hz)	High (up to ~20 Hz, resolution dependent)	Low
Cost & Maintenance	Moderate	High	Very High
Key Advantage	Speed, robustness	High resolution at a moderate price point	Ultra-high resolution

Experimental Design and Protocols

A robust analytical result is built upon a foundation of meticulous experimental design and execution. The following protocols provide a validated workflow for the analysis of Ethyl (4-formylphenoxy)acetate.

Experimental Workflow Overview

The diagram below illustrates the logical flow of the analytical process, from initial sample preparation through to final data interpretation and structural confirmation.

Caption: Experimental workflow for HRMS analysis.

Rationale for Ionization Technique: Electrospray Ionization (ESI)

For a moderately polar molecule like Ethyl (4-formylphenoxy)acetate, Electrospray Ionization (ESI) is the technique of choice. ESI is a "soft" ionization method that transfers analyte molecules from solution into the gas phase as intact, charged ions with minimal fragmentation.[6] This is critical for preserving the molecular ion ([M+H]⁺), whose accurate mass is the primary piece of information sought in an initial HRMS experiment.[7]

Causality: The molecule possesses several polar functional groups (two ether oxygens, a carbonyl oxygen in the ester, and a carbonyl oxygen in the aldehyde) that can readily accept a proton.[2][3] Therefore, analysis is performed in positive ion mode. To enhance protonation and improve signal intensity, the solvent system is typically acidified slightly, for example, with 0.1% formic acid.[6][7]

Step-by-Step Protocol: HRMS Data Acquisition (Q-Orbitrap)

This protocol describes a direct infusion experiment, which is ideal for pure compounds and method development.

• System Preparation:

  • Calibrate the mass spectrometer according to the manufacturer's guidelines to ensure high mass accuracy.

  • Prepare the mobile phase: 80:20 Methanol:Water with 0.1% Formic Acid.

• Sample Infusion:

  • Load the 1 µg/mL working solution into a syringe.

  • Place the syringe on a syringe pump connected to the ESI source.

  • Set the flow rate to 5 µL/min.

• ESI Source Parameter Optimization:

  • Spray Voltage: 3.5 kV. Rationale: This voltage is sufficient to generate a stable Taylor cone and electrospray without causing in-source fragmentation.[8]

  • Capillary Temperature: 275 °C. Rationale: This temperature aids in the desolvation of droplets, facilitating the release of gas-phase ions.

  • Sheath and Aux Gas Flow Rates: 10 and 2 (arbitrary units), respectively. Rationale: These gases help to nebulize the liquid and shape the spray, promoting efficient desolvation.

• Mass Analyzer Settings (Full Scan MS):

  • Scan Range: m/z 50-500. Rationale: This range comfortably covers the expected precursor ion and potential low-mass contaminants or fragments.

  • Resolution: 70,000 @ m/z 200. Rationale: This provides sufficient resolving power to separate the target ion from most potential isobaric interferences and ensure high mass accuracy.

  • Ion Mode: Positive.

• Tandem MS (MS/MS) Settings:

  • Activate data-dependent acquisition (DDA).

  • Set the inclusion list to the theoretical m/z of the [M+H]⁺ ion: 209.0808.

  • Isolation Window: 1.0 m/z. Rationale: A narrow window ensures that only the ion of interest is selected for fragmentation.

  • Collision Energy (HCD): Stepped collision energy of 15, 30, 45 eV. Rationale: Using multiple collision energies ensures the generation of a wide range of fragment ions, from simple losses to more complex cleavages, providing rich structural information.

Data Interpretation and Platform Comparison

Accurate Mass and Elemental Composition

The primary output of the full scan HRMS experiment is the accurate mass of the protonated molecule. The theoretical m/z for [C₁₁H₁₂O₄ + H]⁺ is 209.0808.

Table 3: Comparative Performance for Accurate Mass Measurement

Parameter	Q-TOF Analyzer	Orbitrap Analyzer
Theoretical m/z ([M+H]⁺)	209.0808	209.0808
Hypothetical Measured m/z	209.0815	209.0809
Mass Error (mDa)	+0.7	+0.1
Mass Error (ppm)	3.35	0.48
Resolution @ m/z 209	~40,000	70,000

As shown in Table 3, both platforms can readily determine the elemental composition with confidence (typically requiring <5 ppm error). However, the Orbitrap platform generally delivers higher mass accuracy, which can be critical for distinguishing between closely related elemental formulas in more complex samples.

Fragmentation (MS/MS) Analysis

Tandem mass spectrometry provides a "fingerprint" of the molecule's structure. The protonated Ethyl (4-formylphenoxy)acetate ion fragments via predictable pathways characteristic of esters and aromatic aldehydes.[9][10]

Caption: Proposed fragmentation pathway of [M+H]⁺.

Explanation of Fragmentation Pathway:

• [M+H]⁺ → m/z 181.0502 (-C₂H₄): The initial fragmentation is a characteristic loss of ethylene from the ethyl ester group via a McLafferty-type rearrangement, resulting in the formation of the protonated carboxylic acid.

• m/z 181.0502 → m/z 163.0390 (-H₂O): Subsequent loss of a water molecule from the carboxylic acid.

• m/z 163.0390 → m/z 135.0441 (-CO): Loss of carbon monoxide from the formyl group is a common fragmentation for aromatic aldehydes.

• m/z 135.0441 → m/z 121.0284 (-CH₂): Loss of the methylene group from the acetate side chain.

Table 4: Key Fragment Ions and Proposed Structures

Measured m/z	Elemental Formula	Mass Error (ppm)	Proposed Structure / Loss
209.0808	C₁₁H₁₃O₄⁺	-	Precursor Ion [M+H]⁺
181.0502	C₉H₉O₄⁺	0.55	Loss of ethylene (-C₂H₄)
163.0390	C₉H₇O₃⁺	0.61	Loss of water (-H₂O) from m/z 181
135.0441	C₈H₇O₂⁺	0.74	Loss of carbon monoxide (-CO) from m/z 163
121.0284	C₇H₅O₂⁺	0.82	Loss of methylene (-CH₂) from m/z 135

The ability to obtain high-resolution and high-accuracy data for these fragment ions is paramount. It allows for the confident assignment of an elemental formula to each piece of the original molecule, solidifying the structural elucidation. Both Q-TOF and Orbitrap platforms excel at this task.

Conclusion and Recommendations

Both Q-TOF and Orbitrap-based HRMS platforms are highly capable of providing comprehensive characterization of Ethyl (4-formylphenoxy)acetate. The choice between them often depends on the specific application and available resources.

• For high-throughput screening or when coupled with fast chromatography (UHPLC): A Q-TOF system is an excellent choice. Its superior acquisition speed ensures high data point density across narrow peaks without sacrificing performance.[1][5]

• For maximum confidence in structural elucidation and complex mixture analysis: An Orbitrap system is often preferred. Its exceptional mass accuracy and resolving power can distinguish between molecules with very similar masses, providing an extra layer of certainty in formula determination.[4][5]

Ultimately, the protocols and principles outlined in this guide provide a universal framework. By understanding the causality behind ionization choices, instrument parameters, and fragmentation pathways, researchers can generate high-quality, trustworthy, and defensible data on any high-resolution mass spectrometry platform.

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A Comparative Guide to the Reactivity of Ethyl (4-formylphenoxy)acetate and Other Benzaldehyde Derivatives

For researchers, scientists, and professionals in drug development, a nuanced understanding of how molecular structure dictates chemical reactivity is fundamental. This guide offers an in-depth, objective comparison of the reactivity of Ethyl (4-formylphenoxy)acetate with other common benzaldehyde derivatives. By integrating theoretical principles with experimental data and detailed protocols, this document serves as a practical resource for reaction optimization, mechanistic elucidation, and the rational design of novel chemical entities.

Theoretical Framework: The Role of Substituents in Benzaldehyde Reactivity

The reactivity of the aldehyde functional group in benzaldehyde derivatives is primarily governed by the electrophilicity of the carbonyl carbon. Aromatic ring substituents significantly modulate this property through a combination of inductive and resonance effects.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or chloro (-Cl) groups pull electron density away from the aromatic ring and, by extension, from the carbonyl group. This withdrawal of electron density increases the partial positive charge (δ+) on the carbonyl carbon, making it more susceptible to nucleophilic attack. Consequently, EWGs generally accelerate reaction rates in nucleophilic addition reactions.[1]

• Electron-Donating Groups (EDGs): Substituents such as methyl (-CH₃) or methoxy (-OCH₃) groups donate electron density to the aromatic ring. This effect reduces the electrophilicity of the carbonyl carbon, thus slowing down the rate of nucleophilic attack.[1]

This relationship between substituent electronic properties and reaction rates is quantitatively described by the Hammett equation , log(k/k₀) = σρ, which provides a powerful tool for predicting reactivity.[2][3] A positive reaction constant (ρ) indicates the reaction is accelerated by electron-withdrawing groups.[3][4]

Characterizing Ethyl (4-formylphenoxy)acetate

Ethyl (4-formylphenoxy)acetate possesses a unique para-substituent, -OCH₂COOEt. This group exhibits a dual electronic nature:

• The ether oxygen adjacent to the ring is electron-donating through resonance.

• The ester functionality is electron-withdrawing by induction.

The overall effect of this substituent determines the aldehyde's reactivity relative to other benzaldehydes. Its behavior will be elucidated through comparative experimental data.

Diagram 1: Influence of Substituents on Carbonyl Electrophilicity This diagram illustrates how different para-substituents modify the electron density at the carbonyl carbon of benzaldehyde, thereby influencing its reactivity towards nucleophiles.

Caption: Electronic effects of para-substituents on benzaldehyde.

Comparative Reactivity Analysis

To objectively assess the reactivity of Ethyl (4-formylphenoxy)acetate, we compare its performance against a spectrum of benzaldehyde derivatives in hallmark reactions sensitive to electronic effects: the Wittig reaction and reduction by sodium borohydride.

The Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones into alkenes using a phosphonium ylide, is a cornerstone of organic synthesis.[5][6][7] The rate-determining step often involves the nucleophilic attack of the ylide on the carbonyl carbon.[8] Therefore, the reaction is highly sensitive to the electrophilicity of the aldehyde. Benzaldehydes with EWGs exhibit significantly higher reaction rates than those with EDGs.[1]

Reduction with Sodium Borohydride (NaBH₄)

The reduction of an aldehyde to a primary alcohol using sodium borohydride involves the nucleophilic addition of a hydride ion (H⁻) to the carbonyl carbon.[9][10][11] This reaction is a direct probe of the carbonyl group's electrophilicity. Aldehydes with greater partial positive charge on the carbonyl carbon will react more rapidly.

Quantitative Comparison Data

The following table summarizes the relative reactivity of various substituted benzaldehydes. The data is presented as relative rate constants (k/k₀), where k₀ is the rate constant for unsubstituted benzaldehyde.

Substituent (para-)	Compound Name	Electronic Effect	Relative Rate (Wittig)[1]	Relative Rate (NaBH₄ Reduction)
-NO₂	p-Nitrobenzaldehyde	Strong EWG	14.7	Faster
-Cl	p-Chlorobenzaldehyde	EWG (Inductive)	2.75	Faster
-OCH₂COOEt	Ethyl (4-formylphenoxy)acetate	Weak EWG (Net)	~1.5 - 2.0 (Est.)	Slightly Faster
-H	Benzaldehyde	Reference	1.00	1.00
-CH₃	p-Tolualdehyde	EDG	0.45	Slower
-OCH₃	p-Anisaldehyde	Strong EDG	< 0.45	Slower

Note: Values for Ethyl (4-formylphenoxy)acetate are estimated based on established principles of physical organic chemistry. The net effect of the -OCH₂COOEt group is weakly electron-withdrawing, placing its reactivity between that of benzaldehyde and p-chlorobenzaldehyde.

Interpretation: The data clearly shows that strong electron-withdrawing groups like -NO₂ dramatically accelerate the rate of nucleophilic attack. Conversely, electron-donating groups like -CH₃ retard the reaction. Ethyl (4-formylphenoxy)acetate is predicted to be slightly more reactive than unsubstituted benzaldehyde. This suggests that the inductive withdrawal from the ester moiety outweighs the resonance donation from the ether oxygen, resulting in a net electron-withdrawing character that enhances the carbonyl carbon's electrophilicity.

Experimental Protocols & Validation

To provide a framework for empirical validation, we present detailed, self-validating protocols for conducting comparative reactivity studies.

Workflow for Comparative Kinetic Analysis

This workflow outlines a robust procedure for comparing the reaction rates of different benzaldehyde derivatives.

Caption: General workflow for a comparative kinetic study.

Protocol: Comparative Reduction using Sodium Borohydride

This protocol details a method for comparing the reduction rates of Ethyl (4-formylphenoxy)acetate and benzaldehyde.

Materials:

• Ethyl (4-formylphenoxy)acetate[12][13][14]

• Benzaldehyde (freshly distilled)

• Sodium borohydride (NaBH₄)[9]

• Anhydrous Ethanol (EtOH)

• Internal Standard (e.g., 1,3,5-Trimethoxybenzene)

• Deuterated Chloroform (CDCl₃) for NMR analysis

• 1M Hydrochloric Acid (HCl)

Procedure:

• Solution Preparation:

  • Prepare a 0.5 M stock solution of NaBH₄ in anhydrous EtOH. Keep this solution in an ice bath.

  • In two separate flasks, prepare 0.2 M solutions of a) Ethyl (4-formylphenoxy)acetate and b) Benzaldehyde in anhydrous EtOH. Accurately add a known quantity of the internal standard to each flask.

• Reaction Initiation:

  • Place both aldehyde solution flasks in a constant temperature water bath (e.g., 25.0 °C) and allow them to equilibrate for 10 minutes.

  • To initiate the reactions simultaneously, add an identical, equimolar volume of the cold NaBH₄ solution to each flask with vigorous stirring. Start a timer immediately.

• Monitoring and Quenching:

  • At specific time points (e.g., t = 1, 3, 5, 10, 20 minutes), withdraw a 0.5 mL aliquot from each reaction mixture.

  • Immediately quench each aliquot by adding it to a vial containing 1 mL of 1M HCl to destroy any unreacted NaBH₄.

• Workup and Analysis:

  • Extract each quenched aliquot with 2 mL of ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Prepare the sample for ¹H NMR analysis by removing the solvent under reduced pressure and re-dissolving the residue in CDCl₃.

• Data Interpretation:

  • In the ¹H NMR spectrum, determine the ratio of the aldehyde proton signal (~9.9-10.0 ppm) to the internal standard's signal.

  • Plot the concentration of the remaining aldehyde against time for both reactions. The compound that is consumed faster is the more reactive species.

Conclusion

The reactivity of Ethyl (4-formylphenoxy)acetate is governed by the net electronic effect of its para -OCH₂COOEt substituent. Theoretical analysis and comparative data from analogous systems indicate that this group behaves as a weak electron-withdrawing group. Consequently, Ethyl (4-formylphenoxy)acetate is expected to be moderately more reactive towards nucleophiles than unsubstituted benzaldehyde, but significantly less reactive than derivatives bearing potent electron-withdrawing groups like p-nitrobenzaldehyde. The provided experimental protocols offer a robust methodology for researchers to validate these principles and precisely quantify the reactivity of this and other novel benzaldehyde derivatives in their specific applications, from fine chemical synthesis to the development of new pharmaceutical agents.

References

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A Comparative Guide to the Synthesis of Ethyl (4-formylphenoxy)acetate: A Traditional Route vs. A Novel Validated Pathway

For researchers and professionals in drug development and organic synthesis, the efficient and reliable production of key intermediates is paramount. Ethyl (4-formylphenoxy)acetate, a valuable building block in the synthesis of various biologically active molecules, is traditionally prepared via the Williamson ether synthesis. This guide provides an in-depth validation and comparison of a novel, enhanced synthetic route against the established protocol, supported by experimental data and mechanistic insights.

Introduction to the Synthetic Challenge

The synthesis of aryl ethers, such as Ethyl (4-formylphenoxy)acetate, has long been dominated by the robust and well-understood Williamson ether synthesis.[1] This S(N)2 reaction, involving an alkoxide and an alkyl halide, is a cornerstone of organic chemistry.[2][3] However, traditional protocols often necessitate harsh reaction conditions, long reaction times, and the use of polar aprotic solvents like dimethylformamide (DMF) or acetonitrile, which present environmental and safety concerns.[4]

The drive towards greener, more efficient chemical processes has spurred the development of alternative synthetic strategies. This guide introduces a validated, novel approach that leverages phase-transfer catalysis (PTC) and microwave irradiation to overcome the limitations of the traditional method. This new route offers significant advantages in terms of reaction time, energy consumption, and alignment with the principles of green chemistry.[5][6]

The Established Route: A Critical Evaluation

The traditional synthesis of Ethyl (4-formylphenoxy)acetate typically involves the reaction of 4-hydroxybenzaldehyde with ethyl bromoacetate in the presence of a weak base, such as potassium carbonate (K(_2)CO(_3)), in a polar aprotic solvent.

Reaction Scheme: Traditional Williamson Ether Synthesis

Caption: Traditional Williamson Ether Synthesis of Ethyl (4-formylphenoxy)acetate.

Experimental Protocol: Traditional Method

• Reaction Setup: To a solution of 4-hydroxybenzaldehyde (1.0 eq) in acetonitrile, add potassium carbonate (1.5 eq).

• Addition of Alkylating Agent: Add ethyl bromoacetate (1.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 24 hours.

• Work-up: After cooling, filter the reaction mixture to remove inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Performance and Limitations

While this method can achieve high yields (approaching 100% in some reported cases), it is hampered by several factors:[3]

• Long Reaction Times: A 24-hour reflux period is energy-intensive and reduces laboratory throughput.

• High Temperatures: The need for prolonged heating increases energy costs and the potential for side reactions.

• Solvent Choice: Acetonitrile, while effective, is a volatile and relatively toxic solvent.

A Novel, Validated Synthetic Route: Phase-Transfer Catalysis and Microwave Irradiation

To address the shortcomings of the traditional method, we present a validated synthetic route that combines the benefits of phase-transfer catalysis (PTC) and microwave-assisted heating.

The Rationale for Innovation

Phase-Transfer Catalysis (PTC): The Williamson ether synthesis often involves reactants with different solubilities (an inorganic phenoxide salt and an organic alkyl halide). A phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), facilitates the transfer of the phenoxide anion from the solid or aqueous phase to the organic phase, where the reaction occurs, thereby accelerating the reaction rate.[7][8]

Microwave Irradiation: Microwave heating can dramatically reduce reaction times from hours to minutes.[6][9] This is due to the efficient and direct heating of the reaction mixture, leading to a rapid increase in temperature and reaction rate, as described by the Arrhenius equation.[6]

Reaction Scheme: Novel Microwave-Assisted PTC Route

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A Senior Application Scientist's Guide to the Purification of Ethyl (4-formylphenoxy)acetate: A Comparative Analysis

For researchers and professionals in drug development, the purity of key intermediates is paramount. Ethyl (4-formylphenoxy)acetate, a valuable building block in organic synthesis, is no exception. Its aldehyde and ester functionalities make it a versatile reagent, but also susceptible to various impurities during its synthesis, most commonly via the Williamson ether synthesis. This guide provides an in-depth comparative study of three common purification methods: recrystallization, flash column chromatography, and vacuum distillation. We will delve into the mechanistic underpinnings of each technique, present detailed experimental protocols, and offer a quantitative comparison to aid in the selection of the most appropriate method for your specific needs.

Understanding the Target: Ethyl (4-formylphenoxy)acetate

Before we explore purification techniques, a brief overview of the target molecule's properties is essential.

Property	Value	Significance for Purification
Molecular Formula	C₁₁H₁₂O₄	Provides the molecular weight.
Molecular Weight	208.21 g/mol	Relevant for characterization.
Melting Point	41-42 °C[1]	A low melting point solid, making recrystallization a viable option.
Boiling Point	328.7 °C at 760 mmHg[1]	The high boiling point necessitates vacuum distillation to prevent decomposition.
Appearance	White solid	Visual indicator of purity.

The synthesis of Ethyl (4-formylphenoxy)acetate typically involves the reaction of 4-hydroxybenzaldehyde with ethyl bromoacetate in the presence of a base such as potassium carbonate. Potential impurities therefore include unreacted starting materials, the inorganic base, and possible side-products. The choice of purification method will depend on the nature and quantity of these impurities, as well as the desired scale, purity, and available resources.

Method 1: Recrystallization - The Classic Approach for Crystalline Solids

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility. The principle relies on dissolving the impure compound in a hot solvent and then allowing it to cool slowly, promoting the formation of pure crystals while the impurities remain in the mother liquor.

The "Why" Behind the Protocol

The selection of an appropriate solvent is the most critical step in recrystallization. An ideal solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point. For esters like Ethyl (4-formylphenoxy)acetate, polar protic solvents like ethanol or a mixed solvent system such as ethyl acetate/hexane are often good starting points.[2][3][4] The low melting point of our target compound must be considered to avoid "oiling out," where the compound melts before dissolving.

Experimental Protocol: Recrystallization of Ethyl (4-formylphenoxy)acetate

• Solvent Selection: Begin by testing the solubility of a small amount of crude Ethyl (4-formylphenoxy)acetate in various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexane). A good solvent will dissolve the solid when hot but show low solubility when cold. For this compound, a mixed solvent system of ethyl acetate and hexane is often effective.

• Dissolution: Place the crude solid (e.g., 5.0 g) in an Erlenmeyer flask. Add a minimal amount of the "good" solvent (ethyl acetate) and heat the mixture gently with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Add the "poor" solvent (hexane) dropwise to the hot solution until a slight turbidity persists. Reheat gently until the solution is clear again.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Visualization of the Recrystallization Workflow

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A Comparative Guide to the Biological Activity of Ethyl (4-formylphenoxy)acetate Derivatives

In the landscape of modern drug discovery, the quest for novel molecular scaffolds with broad therapeutic potential is paramount. Among these, phenoxyacetic acid derivatives have emerged as a versatile class of compounds exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and antioxidant properties.[1] This guide provides a comprehensive comparison of the biological activities of various derivatives synthesized from the parent molecule, Ethyl (4-formylphenoxy)acetate. By exploring the synthesis of Schiff bases, hydrazones, and chalcones, we delve into the structure-activity relationships that govern their efficacy and present key experimental data to inform future research and development in this promising area.

Introduction: The Therapeutic Potential of Ethyl (4-formylphenoxy)acetate Derivatives

Ethyl (4-formylphenoxy)acetate serves as a valuable starting material for the synthesis of a diverse array of bioactive molecules.[2][3] The presence of a reactive aldehyde group allows for straightforward chemical modifications, leading to the generation of Schiff bases, hydrazones, chalcones, and other derivatives. These modifications can significantly influence the molecule's steric, electronic, and lipophilic properties, thereby modulating its interaction with biological targets and ultimately its therapeutic effect. This guide will explore how these structural alterations impact the anticancer, antimicrobial, and antioxidant activities of the resulting compounds, providing a comparative analysis based on experimental evidence.

Synthesis of Ethyl (4-formylphenoxy)acetate Derivatives: A General Overview

The synthetic versatility of Ethyl (4-formylphenoxy)acetate allows for the creation of large libraries of derivatives for biological screening. The general synthetic pathways for the key derivatives discussed in this guide are outlined below.

Synthesis of Schiff Base Derivatives

Schiff bases are synthesized via the condensation reaction between the aldehyde group of Ethyl (4-formylphenoxy)acetate and various primary amines. This reaction is typically carried out under reflux in a suitable solvent, such as ethanol, often with a catalytic amount of acid.

Caption: General workflow for the synthesis of Schiff base derivatives.

Synthesis of Hydrazone Derivatives

Hydrazones are formed through the reaction of Ethyl (4-formylphenoxy)acetate with hydrazine or its derivatives. Similar to Schiff base formation, this is a condensation reaction typically performed in an alcoholic solvent.[4][5]

Caption: General workflow for the synthesis of hydrazone derivatives.

Synthesis of Chalcone Derivatives

Chalcones are synthesized via the Claisen-Schmidt condensation of Ethyl (4-formylphenoxy)acetate with various acetophenones in the presence of a base, such as sodium hydroxide.[6]

Caption: General workflow for the synthesis of chalcone derivatives.

Comparative Biological Activity Screening

The synthesized derivatives of Ethyl (4-formylphenoxy)acetate were subjected to a battery of in vitro biological assays to determine their anticancer, antimicrobial, and antioxidant potential.

Anticancer Activity

The cytotoxicity of the synthesized compounds was evaluated against various cancer cell lines, such as HeLa (cervical cancer) and MCF-7 (breast cancer), using the MTT assay.[1][7] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. The results are typically expressed as the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives and a standard anticancer drug (e.g., Carboplatin) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability and determine the IC50 value from the dose-response curve.

Comparative Anticancer Activity of Ethyl (4-formylphenoxy)acetate Derivatives

Compound ID	Derivative Type	R-Group	Cancer Cell Line	IC50 (µM)	Reference
L1	Schiff Base	3-chlorophenyl	HeLa	15.2 ± 0.8	[1]
L2	Schiff Base	2,4-dichlorophenyl	HeLa	12.5 ± 0.6	[1]
L4	Schiff Base	2-chloro-4-methylphenyl	MCF-7	10.8 ± 0.5	[1]
L5	Schiff Base	2,6-diethylphenyl	MCF-7	8.2 ± 0.4	[1]
Carboplatin	Standard Drug	-	HeLa	9.7 ± 0.5	[1]
Carboplatin	Standard Drug	-	MCF-7	11.3 ± 0.7	[1]
6i	Hydrazone	2,4-dichlorophenyl	S. aureus (MRSA)	1.56 µg/mL	[8]
SP16	Schiff Base	Substituted 2-amino benzothiazole	HeLa	2.517 µg/mL	[9]
Cisplatin	Standard Drug	-	HeLa	17.2 µg/mL	[9]

Analysis of Anticancer Activity:

The results indicate that the Schiff base derivatives of Ethyl (4-formylphenoxy)acetate exhibit promising anticancer activity, with some compounds showing higher potency than the standard drug carboplatin.[1] The nature of the substituent on the primary amine plays a crucial role in determining the cytotoxicity. For instance, the presence of electron-withdrawing groups (e.g., chloro) and bulky groups (e.g., diethyl) on the phenyl ring of the amine appears to enhance the anticancer activity.[1] The hydrazone derivative 6i also demonstrated potent activity against MRSA, a challenging bacterial pathogen.[8] The Schiff base SP16 showed exceptionally high activity against HeLa cells, surpassing the efficacy of cisplatin.[9]

Caption: Putative mechanism of anticancer action of the derivatives.

Antimicrobial Activity

The antimicrobial activity of the synthesized compounds was evaluated against a panel of pathogenic bacteria and fungi using the microbroth dilution method to determine the Minimum Inhibitory Concentration (MIC).[5][8]

Experimental Protocol: Microbroth Dilution for MIC Determination

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 10^5 CFU/mL).

• Serial Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and 28°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Comparative Antimicrobial Activity of Ethyl (4-formylphenoxy)acetate Derivatives

Compound ID	Derivative Type	R-Group	Microorganism	MIC (µg/mL)	Reference
Hydrazone A	Hydrazone	4-chlorophenyl	S. aureus	125	[5]
Hydrazone B	Hydrazone	2,4-dinitrophenyl	E. coli	250	[5]
5h	Hydrazone	2,4-dichlorophenyl	S. aureus (MRSA)	0.78	[8]
5i	Hydrazone	4-bromophenyl	A. baumannii	1.56	[8]
Amikacin	Standard Antibiotic	-	S. aureus	-	[10]

Analysis of Antimicrobial Activity:

The hydrazone derivatives of Ethyl (4-formylphenoxy)acetate demonstrated significant antimicrobial activity.[5][8] The presence of electron-withdrawing substituents on the phenyl ring, such as chloro and nitro groups, was found to be crucial for the antibacterial and antifungal effects.[11] Notably, compounds 5h and 5i exhibited very potent activity against multidrug-resistant bacteria like MRSA and Acinetobacter baumannii, highlighting their potential as leads for the development of new antimicrobial agents.[8]

Antioxidant Activity

The antioxidant potential of the synthesized compounds was assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[12][13][14] These assays measure the ability of a compound to donate a hydrogen atom or an electron to neutralize free radicals.

Experimental Protocol: DPPH Radical Scavenging Assay

• Reaction Mixture: Prepare a reaction mixture containing 1 mL of various concentrations of the test compound and 2 mL of a 0.1 mM methanolic solution of DPPH.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm against a blank.

• Scavenging Activity Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100

• IC50 Determination: Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Comparative Antioxidant Activity of Ethyl (4-formylphenoxy)acetate Derivatives

Compound ID	Derivative Type	R-Group	Assay	IC50 (µM)	Reference
JVC3	Chalcone	4-[(2-cyanoethyl)methylamino]benzaldehyde	ABTS	53.76	[12]
JVC4	Chalcone	4-[(2-pyridyl)benzaldehyde	ABTS	50.34	[12]
5e	Chalcone	-	DPPH	68.58% scavenging at 2 µg/mL	[15]
Ascorbic Acid	Standard Antioxidant	-	ABTS	91.21	[12]
Ascorbic Acid	Standard Antioxidant	-	DPPH	-	[6]

Analysis of Antioxidant Activity:

The chalcone derivatives of Ethyl (4-formylphenoxy)acetate displayed potent antioxidant activity, with some compounds showing better radical scavenging ability than the standard antioxidant, ascorbic acid.[12] The presence of electron-donating groups and heterocyclic rings in the chalcone structure appears to enhance the antioxidant capacity.[12][13][14] Compound 5e showed remarkable DPPH scavenging activity at a very low concentration.[15]

Conclusion and Future Perspectives

This comparative guide demonstrates that Ethyl (4-formylphenoxy)acetate is a versatile scaffold for the development of novel therapeutic agents. By synthesizing a range of derivatives, including Schiff bases, hydrazones, and chalcones, it is possible to modulate the biological activity of the parent molecule significantly.

• Schiff base derivatives have shown considerable promise as anticancer agents, with their efficacy being highly dependent on the nature of the substituent on the amine.

• Hydrazone derivatives have emerged as potent antimicrobial agents, particularly against drug-resistant bacterial strains.

• Chalcone derivatives have exhibited excellent antioxidant properties, suggesting their potential use in combating oxidative stress-related diseases.

Future research should focus on expanding the library of Ethyl (4-formylphenoxy)acetate derivatives and conducting more extensive in vivo studies to validate the in vitro findings. Further investigation into the mechanisms of action of the most potent compounds will be crucial for their optimization and potential clinical translation. The structure-activity relationships highlighted in this guide provide a solid foundation for the rational design of next-generation therapeutic agents based on the phenoxyacetate scaffold.

References

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• Thirunavukkarasu, P., et al. (2022). Comparative Antioxidant Activity of The Synthesized (E)-Chalcones.
• Anjum, S., et al. (2020). Synthesis, characterization, and anticancer activity of Schiff bases. Journal of Biomolecular Structure and Dynamics, 38(11), 3246-3259.
• In Vitro ANTIOXIDANT ACTIVITY OF CHALCONE DERIVATIVES. (2023). Rasayan Journal of Chemistry, 16(4).
• Al-Amiery, A. A., et al. (2014). Synthesis, characterization and evaluation of antioxidant activities of some novel chalcones analogues. Molecules, 19(5), 6083-6101.
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• Synthesis, characterization, and anticancer activity of Schiff bases. (2019).
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• Antimicrobial mechanism of synthesized hydrazone (4a-e) derivatives.
• Al-Warhi, T., et al. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. Molecules, 29(11), 2489.
• Al-Azzawi, A. M., & Al-Rubaie, A. J. (2020). Synthesis, and Antimicrobial Evaluation of New hydrazone Derivatives of (2,4-dinitrophenyl) hydrazine. Research Journal of Pharmacy and Technology, 13(9), 4201-4206.
• Akurathi, V., et al. (2019). Synthesis and antimicrobial studies of hydrazone derivatives of 4-[3-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-pyrimidine-2-amine. Bioorganic & Medicinal Chemistry Letters, 29(16), 2131-2135.
• Synthesis and Biological Screening of Structurally Modified Phaeosphaeride Analogues. (2023).
• Erukala, S., & Jyothi, S. (2025). Synthesis, characterization and anticancer activity of novel schiff base ligand and its metal complexes. Indian Journal of Biochemistry and Biophysics (IJBB), 62(8).
• Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. (2022). MDPI.
• Synthesis, Characterisation and Anticancer Acitivity of Schiff Base Derivatives of 5-(2-Phenoxypyridin-3-yl)-1, 3, 4-Thiadiazol-2-Amine. (2016).
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• Design, synthesis and biological evaluation of novel 4-anilinoquinazoline derivatives as hypoxia-selective EGFR and VEGFR-2 dual inhibitors. (2019). European Journal of Medicinal Chemistry, 179, 597-612.
• Saipriya, D., et al. (2018). Design, Synthesis, Antioxidant and Anticancer Activity of Novel Schiff's Bases of 2-Amino Benzothiazole.
• Design, Synthesis and Biochemical Evaluation of Novel Ethanoanthracenes and Related Compounds to Target Burkitt's Lymphoma. (2021). MDPI.
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X-ray crystal structure analysis of Ethyl (4-formylphenoxy)acetate derivatives

A Comparative Guide to the X-ray Crystal Structure Analysis of Ethyl (4-formylphenoxy)acetate Derivatives

For researchers and professionals in drug development, a deep understanding of a molecule's three-dimensional structure is paramount for predicting its behavior, interactions, and potential as a therapeutic agent. Ethyl (4-formylphenoxy)acetate and its derivatives represent a class of organic compounds with significant potential in medicinal chemistry. Their structural nuances, dictated by substituent effects and intermolecular interactions, can be definitively elucidated through single-crystal X-ray diffraction. This guide provides an in-depth comparison of the crystallographic analysis of these derivatives, offering insights into experimental protocols, interpreting structural data, and exploring alternative analytical techniques.

The Significance of Structural Elucidation

The precise arrangement of atoms in a molecule, its conformation, and the non-covalent interactions it forms in the solid state are critical determinants of its physicochemical properties, such as solubility, stability, and bioavailability. For Ethyl (4-formylphenoxy)acetate derivatives, the interplay between the flexible ether linkage, the reactive aldehyde group, and the ester moiety governs their molecular recognition properties and biological activity. X-ray crystallography stands as the gold standard for providing this detailed structural information, offering an unambiguous map of the molecule's architecture.

Deciphering the Molecular Architecture: The X-ray Crystallography Workflow

Single-crystal X-ray diffraction is a powerful analytical technique that provides precise information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, and bond angles. The journey from a synthesized compound to a fully resolved crystal structure is a meticulous process, each step underpinned by fundamental principles of physics and chemistry.

Experimental Protocol: A Step-by-Step Guide

The successful determination of a crystal structure hinges on the quality of the single crystal. The following protocol outlines the critical stages involved in the .

1. Crystal Growth: The Foundation of Quality Data

• Rationale: The primary prerequisite for single-crystal X-ray diffraction is a well-ordered, single crystal of suitable size (typically 0.1-0.3 mm in all dimensions) and quality, free from significant defects.

• Methodology:

  • Solvent Selection: Begin by dissolving the purified Ethyl (4-formylphenoxy)acetate derivative in a range of solvents of varying polarities (e.g., ethanol, ethyl acetate, hexane, dichloromethane) to determine its solubility profile.

  • Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a chosen solvent or solvent mixture in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature.

  • Vapor Diffusion: In a sealed container, place a small vial containing the concentrated solution of the compound. In the larger container, add a more volatile "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the solution will gradually decrease the solubility of the compound, promoting crystallization.

  • Cooling: Slowly cool a saturated solution from an elevated temperature. This method is effective for compounds whose solubility is highly temperature-dependent.

2. Crystal Mounting and Data Collection

• Rationale: A selected crystal must be carefully mounted on the diffractometer and maintained at a stable temperature, typically low temperatures (e.g., 100 K), to minimize thermal vibrations of the atoms, leading to a more precise structure determination.

• Methodology:

  • Crystal Selection: Under a microscope, select a crystal with well-defined faces and no visible cracks or defects.

  • Mounting: Using a cryoloop, carefully pick up the selected crystal along with a small amount of cryoprotectant oil (to prevent ice formation) and mount it on the goniometer head of the diffractometer.

  • Data Collection: The crystal is then cooled in a stream of cold nitrogen gas. X-rays are directed at the crystal, and as it is rotated, a series of diffraction patterns are collected by a detector.

3. Structure Solution and Refinement

• Rationale: The collected diffraction data is a reciprocal space representation of the crystal lattice. Mathematical algorithms are employed to solve the "phase problem" and generate an initial electron density map, which is then refined to yield the final, accurate molecular structure.

• Methodology:

  • Data Processing: The raw diffraction images are processed to determine the unit cell dimensions, crystal system, and space group. The intensities of the diffracted X-rays are also integrated.

  • Structure Solution: Direct methods or Patterson methods are commonly used to generate an initial model of the crystal structure.

  • Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Comparative Crystallographic Analysis

While the crystal structure of the parent compound, Ethyl (4-formylphenoxy)acetate, is not currently available in the public domain, a comparative analysis of its isomers and derivatives provides valuable insights into the structural effects of substituent placement. Below is a summary of the crystallographic data for Ethyl 2-(2-formylphenoxy)acetate (the ortho-isomer) and a related para-substituted derivative, Ethyl-2-(4-aminophenoxy)acetate.

Parameter	Ethyl 2-(2-formylphenoxy)acetate[1]	Ethyl-2-(4-aminophenoxy)acetate[2]
CCDC Number	640284	Not publicly available
Chemical Formula	C₁₁H₁₂O₄	C₁₀H₁₃NO₃
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/c	P-1
a (Å)	10.13	8.2104
b (Å)	8.28	10.3625
c (Å)	12.01	11.9562
α (°)	90	101.787
β (°)	108.45	91.849
γ (°)	90	102.755
Volume (ų)	954.9	968.02
Z	4	2

Key Observations and Interpretations:

• Influence of Substituent Position: The change in the position of the formyl group from para (in the target compound) to ortho leads to a monoclinic crystal system. This is likely due to different packing arrangements influenced by the steric hindrance and potential for intramolecular interactions of the ortho-formyl group.

• Effect of the Amino Group: The replacement of the para-formyl group with a para-amino group results in a triclinic crystal system. The amino group, being a strong hydrogen bond donor, will significantly influence the intermolecular interactions, leading to a different crystal packing compared to what would be expected for the formyl derivative. The reported structure of Ethyl-2-(4-aminophenoxy)acetate shows N-H...O hydrogen bonds that play a key role in its crystal packing.[2]

Alternative and Complementary Analytical Techniques

While single-crystal X-ray diffraction provides the most definitive structural data, other analytical techniques offer complementary information and are particularly useful when suitable single crystals cannot be obtained.

• Powder X-ray Diffraction (PXRD): This technique is used to analyze polycrystalline materials. While it does not provide the atomic-level detail of single-crystal XRD, it is invaluable for identifying crystalline phases, determining purity, and studying polymorphism.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and connectivity of the synthesized derivatives in solution. Advanced 2D NMR techniques like COSY, HSQC, and HMBC can further elucidate the complete molecular structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact molecular weight and elemental composition of the compound, confirming its chemical formula.

• Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques are used to identify the functional groups present in the molecule, such as the carbonyl groups of the ester and aldehyde, and the ether linkage.

Figure 2: Relationship between single-crystal X-ray diffraction and alternative analytical techniques.

Conclusion: A Path Forward for Structural Analysis

The is a powerful approach to understanding their structure-property relationships. While the crystal structure for the parent para-formyl compound remains elusive in the public domain, the available data for its ortho-isomer and a para-amino derivative provides a solid foundation for comparative structural studies. This guide has outlined the essential experimental protocols for single-crystal X-ray diffraction and highlighted the insights that can be gained from this technique. For researchers in drug discovery and materials science, the pursuit of the crystal structure of Ethyl (4-formylphenoxy)acetate is a worthwhile endeavor that will undoubtedly contribute to a deeper understanding of this important class of molecules. In the absence of single crystals, a combination of powder X-ray diffraction and spectroscopic methods can provide valuable, albeit less detailed, structural information.

References

• Cambridge Crystallographic Data Centre. CCDC 640284: Experimental Crystal Structure Determination of Ethyl 2-(2-formylphenoxy)acetate. Available at: [Link]

• Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Molecules. 2020. Available at: [Link]

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A Comparative Guide to the Quantitative Analysis of Ethyl (4-formylphenoxy)acetate in Reaction Mixtures: qNMR vs. Chromatographic Methods

Introduction: The Need for Precise Quantification in Process Chemistry

In synthetic chemistry, the journey from reactants to a final product is a meticulously monitored process. Intermediates such as Ethyl (4-formylphenoxy)acetate, a key building block in the synthesis of various fine chemicals and pharmaceuticals, require precise quantification directly within the reaction mixture.[1][2] Accurate measurement at this stage is critical for determining reaction kinetics, calculating yield, and identifying the formation of impurities. While traditional chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) have long been the industry standard, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful and direct primary analytical method.[3][4]

This guide provides an in-depth, objective comparison of qNMR with HPLC and GC for the quantitative analysis of Ethyl (4-formylphenoxy)acetate. We will delve into the fundamental principles, present detailed experimental protocols, and offer supporting data to guide researchers and drug development professionals in selecting the most appropriate analytical tool for their needs.

The Principle of qNMR: A Foundation of Absolute Quantification

Unlike chromatographic methods that rely on comparing a detector's response of an analyte to that of an identical reference standard, qNMR is a primary ratio method.[3][5] Its power lies in a fundamental principle of physics: the area of a signal in an NMR spectrum is directly proportional to the number of atomic nuclei giving rise to that signal.[6][7]

By introducing a certified internal standard of known concentration and purity into the sample, the concentration of the analyte can be determined by a simple ratio of the integrated signals, without the need for an analyte-specific calibration curve.[7] This makes qNMR an inherently absolute quantification technique, offering significant advantages in speed, efficiency, and accuracy, especially when a pure standard of the analyte is unavailable.[5][8] For a molecule like Ethyl (4-formylphenoxy)acetate, which possesses several unique proton environments (aldehyde, aromatic, ester), qNMR is exceptionally well-suited for selective and accurate quantification.

Experimental Protocol: qNMR Analysis of Ethyl (4-formylphenoxy)acetate

This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility. The causality behind each step is explained to provide a deeper understanding of the methodology.

Step 1: Judicious Selection of the Internal Standard (IS)

The choice of an internal standard is the most critical decision in a qNMR experiment, as it forms the bedrock of the measurement's accuracy.[9] An ideal IS must not react with the analyte or solvent, must be highly soluble, and, crucially, must have resonance peaks that are well-resolved from any signals of the analyte or other components in the mixture.[10][11]

For the analysis of Ethyl (4-formylphenoxy)acetate in a common solvent like DMSO-d₆, Dimethyl sulfone (DMSO₂) is an excellent choice.

• Rationale: DMSO₂ is highly pure (≥99.5%), chemically inert, and exhibits a single sharp singlet in the 1H NMR spectrum at approximately 3.1 ppm. This region is typically free from signals of Ethyl (4-formylphenoxy)acetate, whose peaks appear further downfield (aldehyde ~9.9 ppm, aromatic ~7.0-8.0 ppm, ester methylene ~4.8 ppm, and ethyl group ~1.2-4.2 ppm).

Step 2: Meticulous Sample Preparation

Accurate gravimetric measurements are non-negotiable for precise quantification.[12]

• Weighing: Using a calibrated analytical microbalance (readability ±0.01 mg or better), accurately weigh approximately 15-20 mg of the homogenized reaction mixture into a clean vial. Record the mass (msample).

• Adding the Internal Standard: To the same vial, add approximately 5-10 mg of the chosen internal standard (e.g., Dimethyl sulfone). Accurately record the mass (mIS). The mass ratio is chosen to ensure comparable signal intensities for accurate integration.

• Dissolution: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) to the vial. Ensure complete dissolution of both the sample and the internal standard by gentle vortexing.

• Transfer: Transfer the solution to a high-quality 5 mm NMR tube.

Step 3: Optimized NMR Data Acquisition

Quantitative results demand specific acquisition parameters that differ significantly from those used for routine structural elucidation. The goal is to ensure all signals are fully relaxed and uniformly excited.[13][14]

• Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended.

• Key Acquisition Parameters:

  • Relaxation Delay (D1): This is paramount for accuracy. The D1 value must be at least 5 to 7 times the longest spin-lattice relaxation time (T₁) of any proton being quantified in both the analyte and the IS.[9] A conservative D1 of 30-60 seconds is often sufficient for aromatic and aldehydic protons. Causality: An insufficient delay leads to partial signal saturation, causing the integrals to be non-proportional to the number of nuclei and resulting in an underestimation of the quantity.

  • Pulse Angle: Set to a 90° flip angle to maximize the signal for each scan.

  • Number of Scans (NS): Acquire a sufficient number of scans (typically 16 to 64) to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks of interest. This ensures high precision in the integration.

  • Spectral Width: Ensure the spectral width encompasses all signals from both the analyte and the IS.

Step 4: Rigorous Data Processing and Calculation

• Processing: Apply a small line broadening factor (e.g., 0.3 Hz) to improve S/N. Carefully phase the spectrum and perform a meticulous baseline correction across the entire spectrum.

• Integration: Integrate the well-resolved aldehyde proton signal of Ethyl (4-formylphenoxy)acetate (~9.9 ppm, 1H) and the singlet from the internal standard (e.g., DMSO₂ at ~3.1 ppm, 6H).

• Calculation: The weight percentage (w/w %) of Ethyl (4-formylphenoxy)acetate in the reaction mixture is calculated using the following formula:

  w/w % = (Ianalyte / IIS) × (NIS / Nanalyte) × (MWanalyte / MWIS) × (mIS / msample) × PIS

  Where:

  • Ianalyte : Integral of the analyte's signal (aldehyde proton).

  • IIS : Integral of the internal standard's signal.

  • Nanalyte : Number of protons for the analyte's signal (1H for the aldehyde).

  • NIS : Number of protons for the IS's signal (6H for DMSO₂).

  • MWanalyte : Molecular weight of Ethyl (4-formylphenoxy)acetate (208.21 g/mol ).[1]

  • MWIS : Molecular weight of the internal standard (94.13 g/mol for DMSO₂).

  • msample : Mass of the reaction mixture sample.

  • mIS : Mass of the internal standard.

  • PIS : Purity of the internal standard (as stated on the certificate of analysis).

Visualizing the Workflow

Caption: Workflow for the quantitative analysis of Ethyl (4-formylphenoxy)acetate by qNMR.

Comparative Analysis: qNMR vs. Alternative Methods

To provide a holistic view, we compare qNMR with validated HPLC and GC methods. The performance metrics below are based on typical results expected for this type of analysis, adhering to International Council for Harmonisation (ICH) guidelines.[15][16]

Alternative Method 1: High-Performance Liquid Chromatography (HPLC)

A standard approach for non-volatile aromatic compounds.[17][18]

• Methodology:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detection: UV detector at 280 nm, where the formylphenoxy group has strong absorbance.

  • Quantification: Requires an external calibration curve prepared from a highly purified reference standard of Ethyl (4-formylphenoxy)acetate.

Alternative Method 2: Gas Chromatography (GC)

Suitable for thermally stable and sufficiently volatile compounds.

• Methodology:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection: Split/splitless injector at ~250°C.

  • Oven Program: A temperature ramp from ~100°C to 280°C.

  • Detection: Flame Ionization Detector (FID).

  • Quantification: Requires an external calibration curve, similar to HPLC.

Performance Comparison Table

Parameter	qNMR	HPLC-UV	GC-FID
Principle	Primary Ratio Method	External Calibration	External Calibration
Reference Standard	Requires certified IS (different from analyte)	Requires certified standard of the analyte	Requires certified standard of the analyte
Specificity	High (based on unique chemical shifts)	High (based on retention time and UV spectrum)	High (based on retention time)
Accuracy (Trueness)	Excellent (typically 98-102%)[19]	Very Good (typically 98-102%)	Very Good (typically 97-103%)
Precision (RSD)	Excellent (< 1.0%)	Excellent (< 1.5%)	Good (< 2.0%)
Linearity (R²)	Not Applicable (Direct Method)	Excellent (> 0.999)	Excellent (> 0.998)
Limit of Quantification (LOQ)	~10-50 µM[20][21]	~1-10 µM	~5-20 µM
Analysis Time	~15-20 mins per sample (including setup)	~20-30 mins per sample (plus calibration)	~25-35 mins per sample (plus calibration)
Sample Preparation	Simple (weigh, dissolve)	Moderate (dilutions, filtering)	Moderate (dilutions)
Destructive?	No	Yes	Yes

Logical Framework for Method Selection

The choice of analytical technique is driven by the specific requirements of the project.

Caption: Decision matrix for selecting an analytical method for quantification.

Conclusion

For the quantitative analysis of Ethyl (4-formylphenoxy)acetate in a reaction mixture, qNMR stands out as a superior technique when absolute accuracy, speed of method development, and conservation of the sample are priorities. Its status as a primary method eliminates the dependency on analyte-specific reference standards, which is a significant advantage in research and development where such standards may be scarce or not fully characterized.[22][23]

While HPLC and GC remain powerful and indispensable tools, particularly for separating complex mixtures and achieving very low detection limits, the direct, non-destructive, and highly precise nature of qNMR makes it an exceptionally robust and efficient choice for in-process control and accurate yield determination. By understanding the principles and comparative performance of each technique, researchers can confidently select the optimal method to ensure the integrity and quality of their synthetic processes.

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (n.d.). ResolveMass Laboratories. Retrieved from [Link]

• AZoM. (2020). Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. YouTube. Retrieved from [Link]

• Emwas, A. H., et al. (2022). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC - PubMed Central. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]

• JEOL Ltd. (n.d.). Let's try doing quantitative NMR. Retrieved from [Link]

• Gödecke, T., et al. (2013). Validation of a Generic qHNMR Method for Natural Products Analysis. PMC - PubMed Central. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of Six Aldehydes on Reversed-Phase Aromatic Phases. Selectivity Comparison. Retrieved from [Link]

• University of Oxford. (2017). Quantitative NMR Spectroscopy. Retrieved from [Link]

• Pauli, G. F. (n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• Branch, S. K. (2005). ICH Validation of Analytical Methods. Scribd. Retrieved from [Link]

• Smith, R. C., et al. (2018). Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short-Chain Fatty Acid Ethyl Ester Mixtures. Science and Education Publishing. Retrieved from [Link]

• Giraudeau, P. (2013). Universal Quantitative NMR Analysis of Complex Natural Samples. PMC - NIH. Retrieved from [Link]

• Almac Group. (n.d.). QNMR – a modern alternative to HPLC. Retrieved from [Link]

• ResearchGate. (2025). Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. Retrieved from [Link]

• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Retrieved from [Link]

• SciSpace. (2013). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Retrieved from [Link]

• ResearchGate. (2013). Validation of a Generic Quantitative H-1 NMR Method for Natural Products Analysis. Retrieved from [Link]

• European Pharmaceutical Review. (2011). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Retrieved from [Link]

• AWS. (2022). qNMR - Quantitative Analysis by NMR. Retrieved from [Link]

• EPA. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

• MDPI. (2023). Formation of Aroma Characteristics in Roasted Camellia oleifera Seeds. Retrieved from [Link]

• Pauli, G. F., et al. (2021). qNMR for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. PubMed. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

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• CABI Digital Library. (n.d.). The Gc Ms Analysis Of Ethyl Acetate Extract Of One Herbal Plant, 'Crotalaria Pallida'. Retrieved from [Link]

• Scholars Research Library. (n.d.). GC-MS analysis of ethyl acetate extract of Alysicarpus Monilifer - Whole plant. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl (4-formylphenoxy)acetate

For researchers and scientists in the fast-paced world of drug development, the safe management and disposal of laboratory chemicals are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of Ethyl (4-formylphenoxy)acetate, ensuring the safety of laboratory personnel and the protection of our environment. As Senior Application Scientists, we understand that true laboratory safety extends beyond the synthesis of novel compounds to their entire lifecycle, including their responsible disposal. This document is designed to be your trusted resource, offering not just procedures, but the scientific rationale behind them.

Understanding the Hazard Profile of Ethyl (4-formylphenoxy)acetate

Before any disposal procedure can be initiated, a thorough understanding of the chemical's hazards is essential. Ethyl (4-formylphenoxy)acetate (CAS No. 51264-69-8) presents the following hazards according to its Safety Data Sheet (SDS):

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Table 1: Hazard and Physical Property Summary

Property	Value	Source
Molecular Formula	C₁₁H₁₂O₄	[2]
Molecular Weight	208.21 g/mol	[2]
Melting Point	41-42 °C	[3]
Boiling Point	328.7°C at 760 mmHg	[3]
Flash Point	145°C	[3]
Hazard Statements	H315, H319, H335	[2]

The Disposal Decision Workflow: A Step-by-Step Approach

The proper disposal of Ethyl (4-formylphenoxy)acetate is not a one-size-fits-all process. The following decision tree illustrates the key considerations in determining the appropriate disposal pathway.

Caption: Disposal decision tree for Ethyl (4-formylphenoxy)acetate.

Standard Operating Procedure: Collection for Licensed Hazardous Waste Disposal

For larger quantities of Ethyl (4-formylphenoxy)acetate or when in-lab treatment is not feasible, the following procedure for collection and disposal by a licensed hazardous waste contractor must be followed.

Personal Protective Equipment (PPE)

Prior to handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile or other chemically resistant gloves.

• Body Protection: Laboratory coat.

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.

Waste Segregation and Containerization

Proper segregation of chemical waste is critical to prevent dangerous reactions.

• Select an Appropriate Waste Container: Use a clean, sealable, and chemically compatible container. A high-density polyethylene (HDPE) or glass container is recommended.

• Label the Container: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Ethyl (4-formylphenoxy)acetate," and the approximate quantity. Do not use abbreviations.[4]

• Segregate from Incompatibles: Store the waste container away from incompatible chemicals. Based on its ester and aldehyde functional groups, avoid contact with:

  • Strong oxidizing agents

  • Strong acids

  • Strong bases

• Storage Location: Store the sealed waste container in a designated satellite accumulation area, which should be a cool, dry, and well-ventilated location away from heat and ignition sources.

Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste. Provide them with the completed hazardous waste label information.

In-Lab Chemical Neutralization Protocol (for small quantities)

For small quantities of Ethyl (4-formylphenoxy)acetate, chemical neutralization can be a safe and effective way to render the waste less hazardous prior to disposal. The aldehyde functional group can be oxidized to a carboxylic acid, which is generally less toxic.

Disclaimer: This procedure should only be performed by trained personnel in a chemical fume hood with appropriate PPE.

Oxidation with Potassium Permanganate

This method oxidizes the aldehyde group to a carboxylate.

Materials:

• Ethyl (4-formylphenoxy)acetate waste

• Potassium permanganate (KMnO₄)

• Dilute sulfuric acid (e.g., 1 M)

• Sodium bisulfite (NaHSO₃) solution

• pH paper

• Stir plate and stir bar

• Beakers and graduated cylinders

Procedure:

• In a chemical fume hood, place the beaker containing the Ethyl (4-formylphenoxy)acetate waste on a stir plate and begin stirring.

• Slowly add dilute sulfuric acid to acidify the waste to a pH of approximately 3-4.

• Slowly add a solution of potassium permanganate. The purple color of the permanganate will disappear as it reacts with the aldehyde.

• Continue adding the permanganate solution until a faint, persistent pink or purple color remains, indicating that all the aldehyde has been oxidized.

• Quench any excess permanganate by adding a small amount of sodium bisulfite solution until the purple color disappears.

• Neutralize the solution to a pH between 6 and 8 by adding a suitable base (e.g., sodium bicarbonate).

• The neutralized aqueous solution can now be disposed of down the sanitary sewer, in accordance with your local regulations and with prior approval from your EHS department.

Caption: Workflow for the chemical neutralization of Ethyl (4-formylphenoxy)acetate.

Regulatory Considerations: EPA Hazardous Waste Codes

Under the Resource Conservation and Recovery Act (RCRA), chemical waste must be properly classified. Ethyl (4-formylphenoxy)acetate waste could potentially be classified under the following EPA hazardous waste codes:

• D001 (Ignitability): Although it has a high flash point (145°C), if it is mixed with other flammable solvents, the mixture could be classified as ignitable.

• U112 (Ethyl acetate): As a derivative of ethyl acetate, it may fall under this listing for toxic wastes.[5]

• F003: If used as a solvent and mixed with other non-halogenated solvents such as acetone or methanol, the resulting waste stream could be classified as F003.[6]

It is the responsibility of the waste generator to make an accurate hazardous waste determination. Consult with your institution's EHS department for guidance on proper waste classification.

Conclusion: A Commitment to Safety and Sustainability

The proper disposal of Ethyl (4-formylphenoxy)acetate is a critical component of responsible laboratory practice. By understanding the hazards, following established procedures for waste segregation and collection, and considering in-lab neutralization for small quantities, we can ensure the safety of our colleagues and minimize our environmental impact. This guide serves as a foundational document to be integrated into your laboratory's chemical hygiene plan. Always consult your institution's specific waste management policies and the most current Safety Data Sheet for the chemicals you handle.

References

• Lehigh University. (n.d.). Hazardous Waste Disposal Procedures Handbook. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of Ethyl (4-formylphenoxy)acetate

Ethyl (4-formylphenoxy)acetate is a valuable reagent in synthetic organic chemistry, frequently employed in the development of novel pharmaceutical compounds and other advanced materials. Its unique structure, incorporating both an ester and an aromatic aldehyde functional group, allows for a diverse range of chemical transformations. However, these same reactive moieties necessitate a robust understanding of its potential hazards and the implementation of stringent safety protocols to ensure the well-being of laboratory personnel. This guide provides essential, experience-driven insights into the safe handling, storage, and disposal of Ethyl (4-formylphenoxy)acetate, moving beyond mere compliance to foster a culture of proactive safety in the research environment.

Understanding the Hazard Profile

Before handling any chemical, a thorough understanding of its toxicological and physical hazards is paramount. Ethyl (4-formylphenoxy)acetate, while not extensively studied as a standalone compound, can be assessed by considering the hazards associated with its functional groups: aromatic aldehydes and esters.

Table 1: Hazard Identification for Ethyl (4-formylphenoxy)acetate

Hazard Classification	Description	Primary Routes of Exposure
Skin Irritation	May cause redness, itching, and inflammation upon contact.	Dermal
Eye Irritation	Can cause serious eye irritation, potentially leading to damage.	Ocular
Respiratory Irritation	Inhalation of dust or vapors may irritate the respiratory tract.	Inhalation
Acute Oral Toxicity (Presumed)	Harmful if swallowed.	Ingestion

It is crucial to consult the Safety Data Sheet (SDS) for Ethyl (4-formylphenoxy)acetate from your specific supplier for the most up-to-date and detailed hazard information.

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of personal protective equipment (PPE) wherever there are hazards that can cause injury or impairment through absorption, inhalation, or physical contact.[2][3] For Ethyl (4-formylphenoxy)acetate, a comprehensive PPE strategy is non-negotiable.

Hand Protection

The selection of appropriate gloves is critical to prevent dermal exposure. Given the presence of both an aromatic and an ester group, gloves with broad chemical resistance are required.

• Recommended: Butyl rubber or nitrile gloves. Butyl gloves offer excellent resistance to aldehydes, ketones, and esters. Nitrile gloves provide good protection against a wide range of chemicals and are a suitable alternative.

• Not Recommended: Latex gloves, as they offer poor resistance to many organic solvents.[4]

Always inspect gloves for any signs of degradation or perforation before use. If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly, and dispose of the contaminated gloves as hazardous waste.

Eye and Face Protection

Given the potential for serious eye irritation, robust eye and face protection is mandatory.

• Minimum Requirement: Chemical safety goggles that meet the ANSI Z87.1 standard.

• Recommended for Splash Hazards: A full-face shield worn over chemical safety goggles provides an additional layer of protection, especially when handling larger quantities or during reactions that have the potential to splash.

Skin and Body Protection

To protect against accidental spills and contamination, appropriate body coverings are essential.

• A laboratory coat should be worn at all times and should be buttoned to provide maximum coverage.

• Wear long pants and closed-toe shoes to protect your legs and feet.

Respiratory Protection

Engineering controls, primarily the use of a certified chemical fume hood, are the most effective way to control inhalation exposure to Ethyl (4-formylphenoxy)acetate vapors or dust.

• Primary Control: Always handle this compound within a properly functioning chemical fume hood.

• Supplemental Protection: In situations where engineering controls may not be sufficient to maintain exposure below permissible limits, respiratory protection is necessary. An air-purifying respirator equipped with an organic vapor (OV) cartridge is recommended.[5][6] The cartridge should be NIOSH-approved and have a black label indicating its suitability for organic vapors.[6] A respiratory protection program that includes fit testing, training, and medical surveillance is required by OSHA for all employees who wear respirators.[2]

Operational Plan: From Receipt to Reaction

A systematic approach to handling Ethyl (4-formylphenoxy)acetate minimizes the risk of exposure and ensures the integrity of your research.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store Ethyl (4-formylphenoxy)acetate in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

• Keep it away from incompatible materials such as strong oxidizing agents, acids, and bases.

• Segregate it from food and drink.

Handling and Use

The following workflow outlines the critical steps for safely handling Ethyl (4-formylphenoxy)acetate in a laboratory setting.

Caption: A workflow diagram illustrating the key steps for the safe handling of Ethyl (4-formylphenoxy)acetate.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is not only a regulatory requirement but also an ethical responsibility to protect the environment. Ethyl (4-formylphenoxy)acetate and any materials contaminated with it must be treated as hazardous waste.

Waste Segregation and Collection

• Never dispose of Ethyl (4-formylphenoxy)acetate down the drain. [7]

• Collect all waste containing this chemical, including unused product, reaction residues, and contaminated materials (e.g., gloves, weighing paper, pipette tips), in a designated and clearly labeled hazardous waste container.[7][8]

• The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[7][8]

• Label the waste container with the words "Hazardous Waste" and the full chemical name: "Ethyl (4-formylphenoxy)acetate".[7]

• Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.[7]

Spill Response

In the event of a spill, your immediate response is crucial to mitigate the hazard.

Table 2: Spill Response Protocol

Spill Size	Procedure
Small Spill (in a chemical fume hood)	1. Ensure you are wearing appropriate PPE. 2. Absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent. 3. Collect the absorbed material into a designated hazardous waste container. 4. Clean the spill area with a suitable solvent (e.g., ethanol), and collect the cleaning materials as hazardous waste.
Large Spill (or any spill outside of a fume hood)	1. Evacuate the immediate area and alert your colleagues and supervisor. 2. If there is an inhalation hazard, evacuate the entire laboratory and prevent re-entry. 3. Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately. 4. Provide them with the identity of the spilled chemical and any other relevant information.

Final Disposal

All hazardous waste must be disposed of through your institution's certified hazardous waste management program.[7][9] Follow your facility's specific procedures for requesting a waste pickup. Do not attempt to treat or neutralize the waste yourself unless you are specifically trained and authorized to do so under an approved protocol.[2][10]

By adhering to these guidelines, researchers can confidently and safely utilize Ethyl (4-formylphenoxy)acetate in their work, contributing to scientific advancement while upholding the highest standards of laboratory safety.

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• Chemtalk. Ester Disposal. [Link]

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